Technical Documentation Center

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene
  • CAS: 1138444-89-9

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Physicochemical Properties of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

For Researchers, Scientists, and Drug Development Professionals Introduction 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a halogenated aromatic compound with potential applications in medicinal chemistry and ma...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a halogenated aromatic compound with potential applications in medicinal chemistry and materials science. The incorporation of fluorine atoms and the difluoroethyl group can significantly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. This guide provides a comprehensive overview of the known and estimated physicochemical properties of this compound, along with detailed experimental protocols for their determination. Understanding these properties is crucial for its application in drug design and development, enabling researchers to predict its behavior in biological systems and formulate it effectively.

Compound Identification

A clear identification of a chemical compound is the foundation for any scientific investigation. Below is a summary of the key identifiers for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.

IdentifierValueSource
CAS Number 1138444-89-9, [1][2]
Molecular Formula C₈H₅ClF₄[3]
Molecular Weight 212.57 g/mol [3]
IUPAC Name 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene[1]
Canonical SMILES CC(F)(F)C1=C(F)C=C(Cl)C(F)=C1[3]
InChI Key UBHFMVSDUWNDCM-UHFFFAOYSA-N[3]

Physicochemical Properties

The physicochemical properties of a compound are critical determinants of its pharmacokinetic and pharmacodynamic profiles. While experimental data for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is limited, the following table provides a combination of available calculated data and estimated values based on structurally similar compounds.

PropertyValueMethodComments and References for Analogs
Calculated LogP 3.50CalculationA calculated LogP is provided by commercial suppliers.[3] This value suggests significant lipophilicity.
Estimated Boiling Point ~160-180 °CEstimationBased on the boiling points of structurally similar compounds such as 1-chloro-2,4-difluorobenzene (127 °C) and 1-chloro-3,5-difluorobenzene (111-112 °C), the addition of a difluoroethyl group is expected to increase the boiling point.[4]
Estimated Melting Point Not availableEstimationMelting points of halogenated benzenes can vary significantly based on substitution patterns and crystal packing. Experimental determination is recommended.
Estimated Density ~1.4 - 1.5 g/mLEstimationThe densities of 1-chloro-2,4-difluorobenzene and 1-chloro-3,5-difluorobenzene are 1.353 g/mL and 1.329 g/mL at 25 °C, respectively. The difluoroethyl group is expected to increase the density.[4]
Solubility Predicted to be low in water and soluble in organic solvents.PredictionThe high calculated LogP value suggests poor aqueous solubility. It is expected to be soluble in common organic solvents like dichloromethane, ethyl acetate, and acetone.

Predicted Spectral Characterization

  • ¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region (δ 7.0-8.0 ppm) corresponding to the two protons on the benzene ring. These signals would likely appear as complex multiplets due to coupling with the fluorine atoms on the ring. The methyl protons of the difluoroethyl group would appear as a triplet in the upfield region (δ 1.5-2.5 ppm) due to coupling with the two fluorine atoms of the ethyl group.

  • ¹³C NMR: The carbon NMR spectrum will display eight distinct signals corresponding to the eight carbon atoms in the molecule. The carbon atoms attached to fluorine will show characteristic splitting patterns (C-F coupling).

  • ¹⁹F NMR: The fluorine NMR spectrum is expected to be the most informative. It should show distinct signals for the two fluorine atoms on the benzene ring and the two fluorine atoms of the difluoroethyl group, with characteristic chemical shifts and coupling constants.

  • Infrared (IR) Spectroscopy: The IR spectrum will likely exhibit strong absorption bands corresponding to C-F stretching vibrations in the 1100-1400 cm⁻¹ region. Aromatic C-H and C=C stretching vibrations will also be present in their characteristic regions.

  • Mass Spectrometry: The mass spectrum should show a molecular ion peak (M⁺) at m/z 212, with a characteristic isotopic pattern for the presence of one chlorine atom (M+2 peak with approximately one-third the intensity of the M⁺ peak). Fragmentation patterns would likely involve the loss of the ethyl group and halogen atoms.

Experimental Protocols for Physicochemical Property Determination

For researchers who wish to experimentally determine the physicochemical properties of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, the following protocols are recommended.

Determination of Octanol-Water Partition Coefficient (LogP) by Shake-Flask Method with ¹⁹F NMR Detection

This method is particularly suitable for fluorinated compounds and offers high accuracy.

Methodology:

  • Preparation of Solutions:

    • Prepare a stock solution of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene in n-octanol (e.g., 1 mg/mL).

    • Prepare a stock solution of a suitable internal standard (e.g., trifluorotoluene) in n-octanol.

  • Partitioning:

    • In a glass vial, combine a known volume of the compound's stock solution, the internal standard stock solution, and an equal volume of water.

    • Seal the vial and shake vigorously for a predetermined time (e.g., 1 hour) to ensure thorough mixing and partitioning.

    • Allow the vial to stand undisturbed for a sufficient period (e.g., 24 hours) for the two phases to completely separate.

  • Sample Analysis:

    • Carefully withdraw an aliquot from the n-octanol layer and the aqueous layer.

    • Prepare NMR samples by dissolving each aliquot in a suitable deuterated solvent (e.g., CDCl₃ for the octanol phase, D₂O for the aqueous phase).

    • Acquire ¹⁹F NMR spectra for both samples.

  • Calculation of LogP:

    • Integrate the signals corresponding to the compound and the internal standard in both spectra.

    • The LogP value is calculated using the ratio of the compound's concentration in the n-octanol and aqueous phases, as determined from the NMR signal integrations relative to the internal standard.

Figure 1: Workflow for LogP Determination by Shake-Flask Method with ¹⁹F NMR.

Determination of Aqueous Solubility by the Shake-Flask Method

This is a standard and reliable method for determining the thermodynamic solubility of a compound.

Methodology:

  • Sample Preparation:

    • Add an excess amount of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene to a known volume of purified water in a sealed glass vial.

  • Equilibration:

    • Agitate the vial at a constant temperature (e.g., 25 °C) for an extended period (e.g., 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved compound.

  • Phase Separation:

    • Allow the vial to stand undisturbed to let the excess solid settle.

    • Alternatively, centrifuge the sample to facilitate the separation of the solid phase.

  • Quantification:

    • Carefully withdraw a known volume of the clear supernatant (the saturated aqueous solution).

    • Analyze the concentration of the dissolved compound in the supernatant using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Calculation:

    • The aqueous solubility is reported as the concentration of the compound in the saturated solution (e.g., in mg/L or µg/mL).

Figure 2: Workflow for Aqueous Solubility Determination by the Shake-Flask Method.

Plausible Synthetic Route

A potential synthetic route to 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene can be envisioned starting from a suitable chlorodifluorobenzene precursor, followed by the introduction of the difluoroethyl group. A common method for introducing a difluoroethyl group is through the reaction of an aryl Grignard or organolithium reagent with a suitable electrophilic difluoroethyl source.

G cluster_start Starting Material cluster_grignard Grignard Formation cluster_coupling Coupling Reaction cluster_product Final Product Start 1-Bromo-4-chloro-2,5-difluorobenzene Grignard Reaction with Mg Start->Grignard 1. Coupling Reaction with a difluoroethylating agent Grignard->Coupling 2. Product 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene Coupling->Product 3.

Figure 3: A Plausible Synthetic Pathway to the Target Compound.

Safety Information

While a specific safety data sheet (SDS) for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is not widely available, based on the data for structurally similar compounds like 1-chloro-2,4-difluorobenzene, it should be handled with care.[5] It is likely to be a flammable liquid and may cause skin, eye, and respiratory irritation. Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, and a lab coat), and working in a well-ventilated fume hood are strongly recommended.

References

  • PubChem. 1-Chloro-2,4-difluorobenzene. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Structural Analysis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Introduction 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a halogenated aromatic compound with increasing significance as a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its unique s...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a halogenated aromatic compound with increasing significance as a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its unique substitution pattern, featuring a chloro group, three fluorine atoms on the benzene ring, and a difluoroethyl moiety, imparts specific physicochemical properties that are of interest in medicinal chemistry and materials science. A thorough understanding of its molecular structure is paramount for its effective utilization in drug design and development, as well as for quality control in its synthesis and application.

This technical guide provides a comprehensive structural analysis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, leveraging established spectroscopic and analytical principles. While experimental data for this specific molecule is not widely published, this guide will provide a robust predictive analysis based on the known effects of its constituent functional groups and structural motifs. This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of the structural characteristics of this complex molecule.

Molecular Identity and Physicochemical Properties

A clear identification of the molecule is the first step in any structural analysis. The fundamental identifiers and computed physicochemical properties of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene are summarized in the table below.

PropertyValueSource
IUPAC Name 1-chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene[1]
CAS Number 1138444-89-9[1][2]
Molecular Formula C8H5ClF4[3]
Molecular Weight 216.57 g/mol [3]
Canonical SMILES CC(F)(F)c1c(F)cc(Cl)c(F)c1[1]

Proposed Synthetic Pathway

A likely precursor would be a difluorinated aniline derivative, which can undergo diazotization followed by a Sandmeyer-type reaction to introduce the chlorine atom. The difluoroethyl group can be introduced via various methods, including the reaction of an appropriate organometallic reagent with a carbonyl compound followed by fluorination.

Below is a conceptual workflow for a potential synthetic route:

G cluster_0 Step 1: Introduction of Difluoroethyl Group cluster_1 Alternative Step 2: Halogenation A 1,4-Difluoro-2,5-dihalobenzene B Intermediate with Acetyl Group A->B Friedel-Crafts Acylation C 1-(2,5-Difluoro-4-halophenyl)ethanone B->C Halogen Exchange (optional) D 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene C->D Deoxyfluorination E 1-(2,5-Difluorophenyl)ethanone F 1-(4-Chloro-2,5-difluorophenyl)ethanone E->F Chlorination G 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene F->G Deoxyfluorination G M [C8H5ClF4]⁺ m/z = 216/218 F1 [C7H2ClF2]⁺ m/z = 163/165 (Loss of CHF2) M->F1 - •CHF2 F2 [C8H5F4]⁺ m/z = 181 (Loss of Cl) M->F2 - •Cl F3 [C7H5F2]⁺ m/z = 127 (Loss of Cl, F) F1->F3 - F F4 [C6H2F2]⁺ m/z = 112 (Loss of C2H3F2Cl) F2->F4 - C2H3Cl

Caption: Predicted mass fragmentation pathway for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.

Table of Predicted Key Fragments:

m/z (for ³⁵Cl)Proposed FormulaIdentity
216[C₈H₅ClF₄]⁺Molecular Ion (M⁺)
218[C₈H₅³⁷ClF₄]⁺Molecular Ion Isotope (M+2)
181[C₈H₅F₄]⁺Loss of a chlorine radical
165[C₇H₅ClF₂]⁺Loss of a CF₃ radical
145[C₇H₅F₄]⁺Loss of HCl

Structural Analysis by Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Predicted Characteristic IR Absorptions:

Wavenumber (cm⁻¹)VibrationFunctional Group
3100-3000C-H stretchAromatic C-H
2950-2850C-H stretchAliphatic C-H (-CH₃)
1600-1450C=C stretchAromatic ring
1350-1150C-F stretchAryl-F and Alkyl-F
850-750C-Cl stretchAryl-Cl
900-675C-H bendAromatic C-H out-of-plane bending

Crystallographic Analysis

To date, there is no publicly available single-crystal X-ray diffraction data for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. Therefore, a definitive analysis of its solid-state conformation and intermolecular interactions is not possible at this time. Computational modeling could be employed to predict the lowest energy conformation of the molecule in the gas phase. Such models would likely show a staggered conformation of the ethyl group relative to the benzene ring to minimize steric hindrance.

Conclusion

This technical guide has provided a detailed, albeit predictive, structural analysis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. Through the application of fundamental principles of NMR spectroscopy, mass spectrometry, and infrared spectroscopy, a comprehensive picture of its molecular architecture has been constructed. The predicted spectroscopic data and fragmentation patterns serve as a valuable reference for the identification and characterization of this important chemical intermediate. Future experimental studies are warranted to validate these predictions and to further elucidate the structural and electronic properties of this molecule, which will undoubtedly aid in its application in the development of new pharmaceuticals and other advanced materials.

References

  • BenchChem. (2025).
  • Chemistry LibreTexts. (2020). 16.
  • ChemicalBook. 1-CHLORO-2,4-DIFLUOROBENZENE synthesis.
  • Chemguide. mass spectra - the M+2 peak.
  • Nielsen, J. R., Liang, C. Y., & Smith, D. C. (1953). Vibrational Spectra of Fluorinated Aromatics. VI. Fluorobenzene. The Journal of Chemical Physics, 21(6), 1070-1075.
  • Chemistry LibreTexts. (2023).
  • PubChem. 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.
  • ResearchGate. Mass spectrometry of halogen-containing organic compounds.
  • SynHet. 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.
  • ChemicalBook. 1-Chloro-4-fluorobenzene(352-33-0) 1H NMR spectrum.
  • PubChem. 1-Chloro-2,5-difluorobenzene.
  • National Institute of Standards and Technology. Benzene, fluoro-.
  • ResearchGate.
  • Matrix Scientific. 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.
  • Sigma-Aldrich. 1-Chloro-2,4-difluorobenzene 98%.
  • ChemicalBook. 1-Chloro-3,4-difluorobenzene(696-02-6) 13C NMR spectrum.
  • Google Patents. WO1991013847A1 - Process for preparing chloro-difluorobenzene.
  • Google Patents. CN1075949A - The 2,4 dichloro fluorobenzene synthesis technique.
  • ChemicalBook. 1,4-Difluorobenzene(540-36-3) 1H NMR spectrum.
  • Fluorochem. 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.
  • Spectroscopy Online. Group Wavenumbers and an Introduction to the Spectroscopy of Benzene Rings.
  • Google Patents. CN101381301A - The preparation method of 4-chloro-2,5-difluorobenzoic acid.
  • ResearchGate. 1-Chloro-4-[2-(4-chlorophenyl)
  • Chemistry LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups.

Sources

Foundational

An In-depth Technical Guide to the Spectroscopic Characterization of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Distribution: For Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a comprehensive framework for the spectroscopic analysis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (C...

Author: BenchChem Technical Support Team. Date: February 2026

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive framework for the spectroscopic analysis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS No. 1138444-89-9)[1], a fluorinated benzene derivative of interest in medicinal chemistry and materials science. Given the scarcity of publicly available spectral data, this document serves as a predictive and methodological guide. It outlines the core principles and expected outcomes for structural elucidation using Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. Each section details field-proven experimental protocols, explains the causal reasoning behind methodological choices, and presents predicted data based on established spectroscopic principles and analysis of analogous structures. The objective is to equip researchers with the necessary tools to independently verify the structure, purity, and identity of this compound.

Introduction and Molecular Structure

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a polysubstituted aromatic compound. Its utility in drug development and other advanced applications stems from the unique physicochemical properties imparted by its multiple fluorine substituents and the chloro group. These properties include altered lipophilicity, metabolic stability, and binding interactions. Accurate and unambiguous structural confirmation is a prerequisite for any research or development endeavor. Spectroscopic analysis provides the definitive evidence of molecular structure and purity.

To facilitate a clear discussion of the spectroscopic data, the following standardized numbering system for the molecule is proposed.

Figure 1: Molecular structure and atom numbering scheme.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for elucidating the carbon-hydrogen framework of an organic molecule. For fluorinated compounds, ¹⁹F NMR is equally indispensable. The combination of ¹H, ¹³C, and ¹⁹F NMR provides a detailed map of the molecule's connectivity through the analysis of chemical shifts, signal integrations, and spin-spin coupling patterns.

Predicted NMR Data

The following tables summarize the predicted NMR data for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. Predictions are based on established substituent effects and data from analogous fluorinated aromatic compounds.[2][3][4][5]

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Atom Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constant(s) (J, Hz) Integration
H3 7.20 - 7.40 dd (doublet of doublets) ³J(H-F) ≈ 8-10 Hz, ⁴J(H-F) ≈ 4-6 Hz 1H
H6 7.10 - 7.30 dd (doublet of doublets) ³J(H-F) ≈ 8-10 Hz, ⁴J(H-F) ≈ 4-6 Hz 1H

| H8 (CH₃) | 2.00 - 2.20 | t (triplet) | ³J(H-F) ≈ 18-20 Hz | 3H |

Table 2: Predicted ¹⁹F NMR Data (470 MHz, CDCl₃, Proton Decoupled)

Atom Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constant(s) (J, Hz)
F2 -120 to -140 d (doublet) ⁴J(F-F) ≈ 15-20 Hz
F5 -125 to -145 d (doublet) ⁴J(F-F) ≈ 15-20 Hz

| F7 (CF₂) | -90 to -110 | s (singlet) | - |

Table 3: Predicted ¹³C NMR Data (125 MHz, CDCl₃, Proton Decoupled)

Atom Predicted Chemical Shift (δ, ppm) Multiplicity (due to C-F coupling) Coupling Constant(s) (J, Hz)
C1 125 - 135 d (doublet) ²J(C-F) ≈ 20-25 Hz
C2 155 - 160 d (doublet) ¹J(C-F) ≈ 240-250 Hz
C3 115 - 125 dd (doublet of doublets) ²J(C-F) ≈ 20-25 Hz, ³J(C-F) ≈ 5-10 Hz
C4 120 - 130 t (triplet) ²J(C-F) ≈ 20-25 Hz
C5 153 - 158 d (doublet) ¹J(C-F) ≈ 240-250 Hz
C6 118 - 128 dd (doublet of doublets) ²J(C-F) ≈ 20-25 Hz, ³J(C-F) ≈ 5-10 Hz
C7 120 - 125 t (triplet) ¹J(C-F) ≈ 280-300 Hz

| C8 | 25 - 30 | q (quartet) | ²J(C-F) ≈ 30-35 Hz |

Experimental Protocol: NMR Data Acquisition

Causality in Protocol Design: The choice of a deuterated solvent like CDCl₃ is standard for small organic molecules due to its excellent dissolving power and minimal interference in the ¹H NMR spectrum.[6][7] A sample concentration of 10-25 mg is chosen to ensure a good signal-to-noise ratio within a reasonable acquisition time.[8][9] Using a high-quality NMR tube is critical to ensure magnetic field homogeneity, which directly impacts spectral resolution.[6]

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh 15-20 mg of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene into a clean, dry vial.

  • Dissolution: Add approximately 0.7 mL of deuterated chloroform (CDCl₃). Ensure the sample is fully dissolved.

  • Transfer: Using a Pasteur pipette, transfer the solution into a 5 mm high-quality NMR tube (e.g., Wilmad 528-PP or equivalent).[6][8]

  • Instrumentation: Place the NMR tube in the spectrometer's autosampler or manually insert it into the magnet.

  • Locking and Shimming: The instrument will automatically lock onto the deuterium signal of the CDCl₃ and perform a shimming procedure to optimize the magnetic field homogeneity.

  • Data Acquisition:

    • ¹H NMR: Acquire a standard proton spectrum. A spectral width of 16 ppm and an acquisition time of 2-3 seconds are typical.

    • ¹⁹F NMR: Acquire a fluorine spectrum, often with proton decoupling to simplify the signals. The wide chemical shift range of fluorine requires a larger spectral width (e.g., 250 ppm).[10]

    • ¹³C NMR: Acquire a proton-decoupled carbon spectrum. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a relaxation delay of 2 seconds are required to obtain a good signal-to-noise ratio.[11]

  • Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs) to generate the final spectra. Calibrate the ¹H and ¹³C spectra to the residual solvent signal (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm). Calibrate the ¹⁹F spectrum using an internal or external standard like CFCl₃ (δF = 0 ppm).

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and offers structural clues based on its fragmentation pattern. For this molecule, Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is a suitable technique.

Predicted Mass Spectrum Data

Key Features:

  • Molecular Ion (M⁺): The molecular weight is 226.0 g/mol . The mass spectrum will show a molecular ion peak cluster.

  • Isotopic Pattern: Due to the presence of one chlorine atom, the molecular ion will appear as two peaks: one for the ³⁵Cl isotope (M⁺) and one for the ³⁷Cl isotope (M+2). The expected intensity ratio of M⁺ to M+2 is approximately 3:1.[12][13][14]

  • Major Fragments: Fragmentation is expected to occur at the weakest bonds. The most prominent fragmentation pathway is often the loss of a methyl group or cleavage at the benzylic position.

Table 4: Predicted Key Ions in EI-MS

m/z Proposed Fragment Notes
226/228 [C₈H₅ClF₄]⁺ Molecular ion peak cluster (M⁺, M+2), ratio ~3:1.
211/213 [C₇H₂ClF₄]⁺ Loss of a methyl group (•CH₃).
161 [C₇H₂F₄]⁺ Loss of •CH₃ and Cl.

| 91 | [C₇H₇]⁺ | Tropylium ion, a common rearrangement fragment for alkylbenzenes.[12] |

Experimental Protocol: GC-MS Analysis

Causality in Protocol Design: GC is an ideal separation technique for volatile, thermally stable compounds like the target molecule.[15][16] EI is a "hard" ionization technique that provides reproducible fragmentation patterns, creating a molecular fingerprint useful for library matching and structural confirmation.[16] A non-polar column like a DB-5 is chosen because it separates compounds primarily based on boiling point, which is suitable for this type of analyte.[17]

Step-by-Step Methodology:

  • Sample Preparation: Prepare a dilute solution of the compound (~10 µg/mL) in a volatile organic solvent like hexane or dichloromethane.[17]

  • Injection: Inject 1 µL of the sample solution into the GC injection port, which is heated to a temperature sufficient to ensure rapid vaporization (e.g., 250 °C).

  • Chromatographic Separation:

    • Column: Use a standard non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

    • Carrier Gas: Use Helium at a constant flow rate of 1 mL/min.

    • Temperature Program: Start at a low temperature (e.g., 50 °C) and ramp up to a high temperature (e.g., 280 °C) at a rate of 10-15 °C/min. This ensures separation from any impurities.

  • Ionization: As the compound elutes from the GC column, it enters the MS ion source, where it is bombarded with high-energy electrons (typically 70 eV).

  • Mass Analysis: The resulting positively charged ions (the molecular ion and its fragments) are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

  • Detection and Spectrum Generation: The detector records the abundance of each ion, generating a mass spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the vibrations of its chemical bonds.

Predicted IR Absorption Data

Table 5: Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Vibration Type Intensity Functional Group
3100 - 3000 C-H stretch Medium Aromatic C-H
2950 - 2850 C-H stretch Medium Alkyl C-H (methyl)
1600 - 1450 C=C stretch Medium-Strong Aromatic ring
1300 - 1000 C-F stretch Strong Aryl-F and Alkyl-F

| 850 - 550 | C-Cl stretch | Strong | Aryl-Cl[18] |

Experimental Protocol: ATR-FTIR Spectroscopy

Causality in Protocol Design: Attenuated Total Reflectance (ATR) is the preferred technique for modern FTIR because it requires virtually no sample preparation and works for both liquids and solids.[19][20][21] A background scan is essential to subtract the absorbance from ambient air (CO₂, H₂O) and the instrument itself, ensuring that the final spectrum is only of the sample.[22]

Step-by-Step Methodology:

  • Instrument Preparation: Ensure the ATR crystal (typically diamond) is clean. Use a solvent like isopropanol to wipe the crystal surface and allow it to dry completely.

  • Background Scan: Acquire a background spectrum. This captures the IR spectrum of the empty instrument and the surrounding atmosphere.

  • Sample Application: Place a small amount of the sample (a single drop if liquid, a few milligrams of powder if solid) directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

  • Apply Pressure (for solids): If the sample is a solid, lower the pressure arm to ensure good contact between the solid and the crystal.[23]

  • Sample Scan: Acquire the sample spectrum. The instrument will automatically ratio the sample scan against the background scan to produce the final absorbance or transmittance spectrum.

  • Cleaning: After the measurement is complete, thoroughly clean the ATR crystal with an appropriate solvent to remove all traces of the sample.

Integrated Analytical Workflow

The confirmation of the structure and purity of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene requires a synergistic approach. The following workflow ensures a self-validating system where data from each technique corroborates the others.

Analytical_Workflow cluster_NMR NMR Spectroscopy cluster_MS Mass Spectrometry cluster_IR Infrared Spectroscopy cluster_Analysis Data Integration & Confirmation H_NMR ¹H NMR F_NMR ¹⁹F NMR Structure Structural Elucidation H_NMR->Structure C_NMR ¹³C NMR F_NMR->Structure C_NMR->Structure GCMS GC-MS GCMS->Structure Purity Purity Assessment GCMS->Purity Chromatographic separation FTIR ATR-FTIR FTIR->Structure Confirmation Final Confirmation Structure->Confirmation Purity->Confirmation Sample Sample Receipt Sample->H_NMR Provides H count & environment Sample->GCMS Provides MW & fragmentation Sample->FTIR Identifies functional groups

Figure 2: Integrated workflow for spectroscopic analysis.

Conclusion

This technical guide establishes a predictive and methodological foundation for the comprehensive spectroscopic characterization of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. By following the detailed protocols for NMR, MS, and IR spectroscopy, researchers can acquire high-quality data. The predicted spectral data presented herein serves as a benchmark for interpretation, enabling the unambiguous confirmation of the compound's molecular structure, identity, and purity. This rigorous analytical approach is fundamental to ensuring the validity and reproducibility of any subsequent research or development activities.

References

  • Wray, V. (1980). Carbon-13 nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constants. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

  • UC Santa Barbara NMR Facility. 19F Chemical Shifts and Coupling Constants. Available at: [Link]

  • University of Ottawa NMR Facility Blog. (2007). 13C NMR of Fluorinated Organics. Available at: [Link]

  • Wikipedia. Fluorine-19 nuclear magnetic resonance spectroscopy. Available at: [Link]

  • Scribd. NMR Sample Preparation Guide. Available at: [Link]

  • Organomation. NMR Sample Preparation: The Complete Guide. Available at: [Link]

  • University of Toronto Scarborough. Bruker Alpha-P ATR FTIR Standard Operating Procedure (Diamond-ATR). Available at: [Link]

  • Creative Biostructure. NMR sample preparation guidelines. Available at: [Link]

  • Process NMR Associates LLC. 19Flourine NMR. Available at: [Link]

  • ACD/Labs. (2019). A New Method for the Reliable Detection of 13C Multiplets of Fluorine Containing Compounds. Available at: [Link]

  • SCION Instruments. (2023). Sample preparation GC-MS. Available at: [Link]

  • Magritek. (2014). Simultaneous Proton and Fluorine decoupled 13C NMR. Available at: [Link]

  • Chemistry LibreTexts. (2022). Gas Chromatography/Mass Spectrometry (GC/MS). Available at: [Link]

  • University of Maryland School of Pharmacy. Sample Preparation Guidelines for GC-MS. Available at: [Link]

  • Bruker. Guide to FT-IR Spectroscopy. Available at: [Link]

  • Bruker. (2019). ATR FTIR Basics. Available at: [Link]

  • Specac Ltd. Everything You Need to Know About ATR-FTIR Spectroscopy. Available at: [Link]

  • Michigan State University Department of Chemistry. Infrared Spectrometry. Available at: [Link]

  • Chemistry LibreTexts. (2022). Infrared Spectroscopy. Available at: [Link]

  • University of Colorado Boulder. Infrared Spectroscopy (IR). Available at: [Link]

  • University of California, Los Angeles. IR Chart. Available at: [Link]

  • Springer Nature Experiments. (2021). Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants. Available at: [Link]

  • Shimadzu. Shimadzu FTIR Standard Operating Procedure. Available at: [Link]

  • Lander University. Chapter 2: Fragmentation and Interpretation of Spectra. Available at: [Link]

  • Chemistry LibreTexts. (2020). Infrared Spectra of Some Common Functional Groups. Available at: [Link]

  • University of Calgary. CHEM 2600 Topic 3: Mass Spectrometry (MS). Available at: [Link]

  • ResearchGate. (2012). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. Available at: [Link]

  • The Ellesmere OCR A Level Chemistry. (2022). Mass Spectrometry | Interpreting Spectra | Chlorine & Haloalkanes. Available at: [Link]

  • Modgraph Consultants Ltd. Substituent Chemical Shifts in NMR. Part 5: Mono and Difluoro S.C.S. in rigid molecules*. Available at: [Link]

  • PubChem. 1-Chloro-2,4-difluorobenzene. Available at: [Link]

  • PubChem. 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. Available at: [Link]

  • The University of Liverpool Repository. PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. Available at: [Link]

Sources

Exploratory

An In-depth Technical Guide to the FTIR Spectrum of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Executive Summary This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FTIR) spectrum of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a polysubstituted aromatic compound of int...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FTIR) spectrum of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a polysubstituted aromatic compound of interest in pharmaceutical and materials science development.[1] Lacking a publicly available experimental spectrum, this document establishes a predictive framework based on first principles of vibrational spectroscopy. It details the theoretical vibrational modes of the molecule's functional groups, provides a robust, step-by-step protocol for acquiring a high-fidelity spectrum, and presents a systematic approach to spectral interpretation. This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of how to utilize FTIR for the structural elucidation and quality control of complex halogenated aromatic compounds.

Introduction: The Molecule and the Method

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS No. 1138444-89-9) is a highly functionalized benzene derivative.[1][2] Its structure, featuring a combination of chloro- and fluoro- substituents on both the aromatic ring and an ethyl side chain, presents a unique spectroscopic challenge and makes it a valuable intermediate in synthetic organic chemistry.[1]

FTIR spectroscopy is an indispensable analytical technique that probes the vibrational modes of molecules.[3] When a molecule absorbs infrared radiation, its bonds stretch, bend, and rotate at specific, quantized frequencies.[3] The resulting spectrum is a unique molecular "fingerprint," providing definitive information about the functional groups present, the substitution patterns, and the overall molecular structure.[3] This guide will deconstruct the expected FTIR spectrum of the title compound, empowering the analyst to both predict and accurately interpret experimental results.

Molecular Structure:

Image: Chemical structure of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Theoretical Vibrational Analysis: A Predictive Approach

The FTIR spectrum of this molecule is a composite of the vibrational modes of its distinct components: the tetrasubstituted aromatic ring, the aromatic C-H bond, the aromatic C-F and C-Cl bonds, and the aliphatic 1,1-difluoroethyl group.

Aromatic Ring Vibrations (3100-3000 cm⁻¹ and 1600-1450 cm⁻¹)
  • Aromatic C-H Stretch: The lone C-H bond on the benzene ring will exhibit a weak to medium stretching vibration in the 3100-3000 cm⁻¹ region.[4][5] Its presence just to the left of the 3000 cm⁻¹ line is a hallmark of an unsaturated C-H bond.[4][5]

  • Aromatic C=C Ring Stretching: The benzene ring itself has complex stretching vibrations that result in a series of sharp, moderate-intensity peaks between approximately 1600 cm⁻¹ and 1450 cm⁻¹.[5][6][7] The exact positions and intensities of these bands are sensitive to the nature and position of the substituents.

Halogen-Carbon Vibrations (1360-550 cm⁻¹)
  • Carbon-Fluorine (C-F) Stretches: The C-F bond is highly polar and very strong, resulting in intense absorption bands.[8] This molecule has two types of C-F bonds:

    • Aromatic C-F: Bonds directly attached to the benzene ring. These typically produce very strong and sharp absorptions in the 1250-1120 cm⁻¹ range.

    • Aliphatic C-F: The two fluorine atoms on the ethyl group. These bonds absorb strongly in a broad range from 1360 cm⁻¹ to 1000 cm⁻¹.[8] Given the presence of two C-F bonds on the same carbon (a gem-difluoro group), one can expect two distinct, very strong bands corresponding to asymmetric and symmetric stretching modes.[8][9]

  • Carbon-Chlorine (C-Cl) Stretch: The C-Cl stretch for an aromatic chloride is found in the lower frequency "fingerprint" region, typically between 850-550 cm⁻¹.[10][11] This peak is often of medium to strong intensity.

Aliphatic Group Vibrations (2980-1375 cm⁻¹)
  • Aliphatic C-H Stretches: The methyl group (-CH₃) of the difluoroethyl side chain will have symmetric and asymmetric stretching vibrations just below 3000 cm⁻¹, typically in the 2980-2870 cm⁻¹ range.

  • Aliphatic C-H Bending: The same methyl group will also display characteristic bending (deformation) vibrations, expected around 1450 cm⁻¹ (asymmetric) and 1375 cm⁻¹ (symmetric).[10]

Substitution Pattern Analysis (900-675 cm⁻¹)

The out-of-plane (oop) C-H bending vibrations are highly diagnostic of the substitution pattern on the benzene ring.[5][7] For a 1,2,4,5-tetrasubstituted ring with two adjacent hydrogens (which this molecule does not have), specific patterns are expected. However, this molecule has only one isolated aromatic hydrogen. An isolated aromatic C-H wag typically gives rise to a medium-to-strong absorption in the 900-860 cm⁻¹ region.

Predicted FTIR Absorption Data

The following table summarizes the anticipated key vibrational frequencies for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.

Wavenumber (cm⁻¹)Functional Group & Vibrational ModeExpected Intensity
3100 - 3000Aromatic C-H StretchWeak to Medium
2980 - 2870Aliphatic C-H Stretch (from -CH₃)Medium
1600 - 1450Aromatic C=C Ring StretchesMedium, Multiple Sharp Peaks
~1450Aliphatic C-H Bend (Asymmetric)Medium
~1375Aliphatic C-H Bend (Symmetric)Medium
1360 - 1000Aliphatic C-F Stretches (gem-difluoro)Very Strong, Two Bands
1250 - 1120Aromatic C-F StretchesVery Strong
900 - 860Aromatic C-H Out-of-Plane BendMedium to Strong
850 - 550Aromatic C-Cl StretchMedium to Strong

Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum

This section provides a self-validating, step-by-step methodology for obtaining a publication-quality FTIR spectrum using the KBr pellet transmission method, which is ideal for solid samples.

Rationale for Method Selection

The Potassium Bromide (KBr) pellet method is chosen for its ability to produce sharp, well-resolved spectra for solid samples.[12] KBr is transparent to infrared radiation in the standard mid-IR range (4000-400 cm⁻¹) and acts as an inert matrix to disperse the sample, minimizing scattering effects.[13]

Step-by-Step Methodology

Phase 1: Preparation and Decontamination

  • Tool Decontamination: Thoroughly clean an agate mortar and pestle, die set, and spatulas with a suitable solvent (e.g., acetone or methanol) followed by deionized water.[13][14]

  • Drying: Place all cleaned equipment in a warm oven (e.g., 105-110°C) for at least one hour to eliminate residual moisture.[13][15] This step is critical as water has strong IR absorptions that can obscure the sample spectrum.[12]

  • Matrix Preparation: Use high-purity, spectroscopy-grade KBr. It is best stored in a desiccator.[12] If the KBr is not already a fine powder, grind it separately in the agate mortar and pestle just before use.[15]

Phase 2: Sample Formulation and Pressing

  • Sample Weighing: In the mortar, weigh approximately 1-2 mg of the 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene sample.[13][16]

  • Matrix Addition: Add approximately 200 mg of the dried KBr powder to the mortar. This achieves the ideal sample-to-matrix ratio of about 1:100, which ensures a transparent pellet and avoids peak saturation.[12][13]

  • Mixing: Gently but thoroughly grind the sample and KBr together until the mixture is homogenous and has a fine, consistent particle size.[13] Causality Note: Over-grinding can increase the surface area of the hygroscopic KBr, leading to greater moisture absorption from the atmosphere.[12][13]

  • Pellet Pressing: Transfer the mixture to the pellet die assembly. Place the die into a hydraulic press and apply pressure of approximately 8,000-10,000 psi (55-69 MPa) for 1-2 minutes.[13][16] This pressure causes the KBr to plastically deform and encapsulate the sample in a transparent disc.

  • Pellet Inspection: Carefully eject the pellet from the die.[15] A high-quality pellet should be thin (~1-2 mm) and optically transparent.[16] An opaque or cloudy pellet indicates poor mixing, insufficient pressure, or moisture contamination, and will scatter the IR beam, degrading spectral quality.[13]

Phase 3: Spectrometer Operation and Data Acquisition

  • Instrument Purge: Ensure the spectrometer's sample compartment is purged with dry air or nitrogen to minimize atmospheric water and CO₂ interference. The instrument should be powered on to keep optical components warm and dry.[17]

  • Background Scan: With nothing in the sample holder, perform a background scan.[17][18] This scan records the instrument's inherent signal, including any residual atmospheric gases, and is automatically subtracted from the sample scan. A clean background is paramount for accurate data.

  • Sample Scan: Place the KBr pellet into the sample holder in the spectrometer's beam path.[18]

  • Data Collection: Configure the software with the following parameters:

    • Scan Range: 4000 to 400 cm⁻¹

    • Resolution: 4 cm⁻¹ (A good balance between detail and signal-to-noise)

    • Number of Scans: 16 to 32 (Co-adding multiple scans averages out random noise, improving data quality).[17]

    • Data Format: Transmittance or Absorbance[18]

  • Data Processing: After acquisition, perform a baseline correction if necessary to ensure all peaks originate from zero absorbance. Save the data in a standard format like CSV or ASCII for further analysis.[14]

Experimental Workflow Diagram

FTIR_Workflow cluster_prep Phase 1: Preparation cluster_formulation Phase 2: Pellet Formulation cluster_acq Phase 3: Data Acquisition P1 Decontaminate & Dry (Mortar, Pestle, Die) P2 Prepare Dry KBr Powder F1 Weigh Sample (1-2 mg) P2->F1 F2 Add KBr Matrix (~200 mg) F1->F2 F3 Grind to Homogenous Mixture F2->F3 F4 Press Mixture in Die (8,000-10,000 psi) F3->F4 F5 Inspect Pellet for Transparency F4->F5 F5->F3 Pellet Opaque (Re-grind/Re-press) A1 Perform Background Scan (Empty) F5->A1 Pellet OK A2 Place Pellet in Spectrometer A1->A2 A3 Acquire Sample Spectrum A2->A3 A4 Process Data (e.g., Baseline Correction) A3->A4 Output Output A4->Output Final FTIR Spectrum

Caption: Experimental workflow for acquiring an FTIR spectrum via the KBr pellet method.

Conclusion

The structural complexity of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene gives rise to a rich and highly characteristic infrared spectrum. The most prominent features are predicted to be the exceptionally strong C-F stretching vibrations between 1360 cm⁻¹ and 1120 cm⁻¹, which will dominate the fingerprint region. By combining this predictive analysis with the rigorous experimental protocol provided, researchers can confidently acquire and interpret the FTIR spectrum of this compound. This enables unambiguous structural verification, purity assessment, and quality control, which are critical functions in both academic research and industrial drug development settings.

References

  • Specac Ltd. (n.d.). Making KBr Pellets for FTIR: Step by Step Guide.
  • Kintek Press. (n.d.). What Is The Step-By-Step Procedure For Making A Kbr Pellet For Ftir? Master Precise Spectroscopy Samples.
  • Mills, A. (n.d.). Standard Operating Procedure 1 FTIR (Spectrum One).
  • Abo, H. (n.d.). KBr Pellet Method. Shimadzu.
  • Shimadzu. (n.d.). Shimadzu FTIR Standard Operating Procedure.
  • (n.d.). FTIR Standard Operating Procedure.
  • Bruker. (2023, November 2). How to make a KBr pellet | FT-IR Spectroscopy | Transmission Analysis. YouTube.
  • Wikipedia. (2024). Carbon–fluorine bond.
  • Specac. (2023, October 17). How to Make a Good KBr Pellet - a Step-by-step Guide. YouTube.
  • PubChem. (n.d.). 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. National Center for Biotechnology Information.
  • Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups.
  • Smith, B. C. (2016, May 1). Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. Spectroscopy Online.
  • SynHet. (n.d.). 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.
  • Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. Department of Chemistry and Biochemistry.
  • University of Colorado Boulder. (n.d.). IR: alkyl halides.
  • University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Aromatics.
  • (n.d.). Table of Characteristic IR Absorptions.
  • Specac Ltd. (n.d.). Interpreting Infrared Spectra.
  • OpenStax. (n.d.). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry: A Tenth Edition.

Sources

Foundational

A Theoretical Investigation of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene: A Quantum Chemical Approach to Understanding a Key Pharmaceutical Intermediate

Abstract This technical guide outlines a comprehensive theoretical study of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a significant intermediate in the pharmaceutical industry.[1] In the absence of extensive ex...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide outlines a comprehensive theoretical study of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a significant intermediate in the pharmaceutical industry.[1] In the absence of extensive experimental data, computational chemistry provides a powerful avenue for elucidating the structural, electronic, and spectroscopic properties of this molecule.[1][2] This paper details a proposed workflow employing Density Functional Theory (DFT) to predict key molecular parameters. The insights generated from these theoretical studies are invaluable for researchers, scientists, and drug development professionals, offering a deeper understanding of the molecule's behavior and reactivity, which can inform its synthesis, handling, and application in medicinal chemistry. The protocols described herein are designed to be self-validating through comparison with obtainable experimental data or established values for analogous compounds.

Introduction: The Imperative for Theoretical Insights in Modern Drug Development

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS: 1138444-89-9) is a halogenated aromatic compound with emerging importance as a building block in the synthesis of active pharmaceutical ingredients (APIs).[1] The unique substitution pattern, featuring a chloro group, three fluorine atoms on the benzene ring, and a difluoroethyl moiety, imparts specific physicochemical properties that are of great interest in drug design. Fluorine-containing compounds are prevalent in pharmaceuticals, often enhancing metabolic stability, binding affinity, and bioavailability.

Understanding the fundamental properties of intermediates like 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is crucial for optimizing reaction conditions, predicting potential side reactions, and designing novel derivatives with improved pharmacological profiles. While experimental characterization is indispensable, theoretical and computational chemistry offers a complementary and predictive approach to gain a deeper understanding at the molecular level.[1] Computational methods can elucidate properties that are difficult or time-consuming to measure experimentally, thereby accelerating the drug discovery and development pipeline.

This guide presents a robust theoretical framework for the comprehensive characterization of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene using state-of-the-art computational techniques.

Proposed Computational Methodology: A Framework for Rigorous In Silico Analysis

The cornerstone of this proposed study is Density Functional Theory (DFT), a quantum mechanical method that offers an excellent balance between computational cost and accuracy for studying molecular systems of this size.[3] The choice of functional and basis set is critical for obtaining reliable results.

2.1. Rationale for Method Selection

  • Density Functional Theory (DFT): DFT has become the workhorse of computational chemistry for its ability to accurately predict a wide range of molecular properties, including geometries, vibrational frequencies, and electronic characteristics.[3][4][5]

  • B3LYP Functional: The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is a widely used and well-validated functional that often provides excellent results for organic molecules.

  • 6-311++G(d,p) Basis Set: This triple-zeta basis set provides a flexible description of the electron distribution.[6][7] The inclusion of diffuse functions (++) is important for accurately describing the lone pairs of the halogen atoms, and polarization functions (d,p) allow for the modeling of non-spherical electron densities, which is crucial for capturing the nuances of chemical bonding in a molecule with multiple electronegative atoms.[8]

2.2. Software

All calculations will be performed using a widely available quantum chemistry software package such as Gaussian, ORCA, or Spartan.

2.3. Computational Workflow

The proposed computational workflow is depicted in the diagram below. This systematic approach ensures that each step builds upon a rigorously validated foundation.

G cluster_0 Computational Workflow A Initial Structure Generation (e.g., from SMILES string) B Conformational Analysis (Molecular Mechanics) A->B Initial guess C Geometry Optimization (DFT: B3LYP/6-311++G(d,p)) B->C Lowest energy conformer D Frequency Calculation (Confirmation of Minimum Energy & IR Spectra) C->D Optimized geometry E Calculation of Molecular Properties D->E F Spectroscopic Simulations (NMR) E->F G Reactivity Analysis (FMO, Fukui Functions) E->G H Electronic Properties (MEP, Mulliken Charges) E->H I Data Analysis & Validation F->I Theoretical data G->I Theoretical data H->I Theoretical data FMO cluster_0 Energy cluster_1 LUMO LUMO (Lowest Unoccupied Molecular Orbital) Electron Acceptor HOMO HOMO (Highest Occupied Molecular Orbital) Electron Donor E_LUMO Energy E_HOMO E_LUMO->E_HOMO HOMO-LUMO Gap (Reactivity Indicator)

Caption: Frontier Molecular Orbitals (HOMO and LUMO).

3.4.3. Fukui Functions

Fukui functions provide a more quantitative measure of the local reactivity at each atomic site, indicating the propensity of a site to undergo nucleophilic, electrophilic, or radical attack.

3.4.4. Data Presentation: Reactivity Descriptors

ParameterPredicted Value (eV)Implication
HOMO EnergyHypothetical ValueSusceptibility to electrophilic attack
LUMO EnergyHypothetical ValueSusceptibility to nucleophilic attack
HOMO-LUMO GapHypothetical ValueKinetic stability, chemical reactivity

Validation and Scientific Integrity

The theoretical protocols outlined in this guide are designed to be self-validating.

  • Internal Consistency: The confirmation of the optimized geometry as a true minimum through frequency analysis ensures the internal consistency of the calculations.

  • External Validation: The predicted spectroscopic data (IR and NMR) and geometric parameters should be compared with experimental data. While specific data for the title compound may require commissioning, suppliers like SynHet indicate that such analytical data can be obtained. [1]In its absence, comparison with the extensive literature on related fluorinated and chlorinated benzenes will serve to validate the chosen computational methodology. [6][9]A strong correlation between the theoretical predictions for these related compounds and their known experimental values would lend high confidence to the results obtained for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.

Conclusion

The proposed theoretical study of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene provides a comprehensive framework for elucidating its fundamental molecular properties. By employing robust computational methods, this in-depth analysis will yield valuable insights into the molecule's structure, stability, and reactivity. This information is of paramount importance for chemists and pharmaceutical scientists working with this key intermediate, enabling more informed decisions in synthesis, process development, and the design of new therapeutic agents. The self-validating nature of the proposed workflow, through comparison with experimental data, ensures the reliability and scientific integrity of the obtained results.

References

  • BARC. Importance of Theoretical and Computational Chemistry in State-of-the-Art Research. [Link]

  • Global Center for Pharmaceutical Industry. The Role of Computational Chemistry in Drug Discovery: Revolutionizing Research & Development. [Link]

  • UC Santa Barbara. Tutorial: Electrostatic Potential Maps. [Link]

  • Politzer, P., & Murray, J. S. (2002). Molecular electrostatic potentials: an effective tool for the elucidation of biochemical phenomena. [Link]

  • ResearchGate. What is a basis set?. [Link]

  • ResearchGate. A Critical Look at Density Functional Theory in Chemistry: Untangling Its Strengths and Weaknesses. [Link]

  • Journal of Chemical Education. Computer-Assisted Conformational Analysis of Small Molecules Using VEGA ZZ, a Freely Available Software Program, as an Introduction to Molecular Modeling. [Link]

  • ScienceDirect. Spectroscopic properties (FT-IR, NMR and UV) and DFT studies of amodiaquine. [Link]

  • Q-Chem. 8.1 Introduction to Basis Sets. [Link]

  • Journal of the American Chemical Society. The Fukui Function: A Key Concept Linking Frontier Molecular Orbital Theory and the Hard-Soft-Acid-Base Principle. [Link]

  • Computational Chemistry Online. Conformational Sampling. [Link]

  • ResearchGate. Application of molecular electrostatic potentials in drug design. [Link]

  • SteerOn Research. The Role of Computational Chemistry in Accelerating Drug Discovery. [Link]

  • Imperial College London. An Introduction to Density Functional Theory. [Link]

  • PubMed. Quantum Computational, Spectroscopic (FT-IR, FT-Raman, NMR, and UV-Vis) Hirshfeld Surface and Molecular Docking-Dynamics Studies on 5-Hydroxymethyluracil (Monomer and Trimer). [Link]

  • ACS Publications. Practical High-Quality Electrostatic Potential Surfaces for Drug Discovery Using a Graph-Convolutional Deep Neural Network. [Link]

  • University of North Texas. Lab 5: NMR and IR spectra & vibrational analysis. [Link]

  • PubMed Central. Computational methods for exploring protein conformations. [Link]

  • MDPI. Review of Applications of Density Functional Theory (DFT) Quantum Mechanical Calculations to Study the High-Pressure Polymorphs of Organic Crystalline Materials. [Link]

  • Repositorio Académico - Universidad de Chile. Condensation of Frontier Molecular Orbital Fukui Functions. [Link]

  • PubMed. A Significant Role of Chemistry in Drug Development: A Systematic Journey from Traditional to Modern Approaches with Anti-HIV/AIDS Drugs as Examples. [Link]

  • YouTube. Computational chemistry in drug discovery. [Link]

  • ACS Publications. Accurate Prediction of NMR Chemical Shifts: Integrating DFT Calculations with Three-Dimensional Graph Neural Networks. [Link]

  • PubMed Central. Describing Chemical Reactivity with Frontier Molecular Orbitalets. [Link]

  • PubMed Central. Density functional theory across chemistry, physics and biology. [Link]

  • YouTube. Basis Sets part 1. [Link]

  • ChemRxiv. Unveiling Drug Discovery Insights through Molecular Electrostatic Potential Analysis. [Link]

  • BigChem. Conformational Analysis. [Link]

  • Fiveable. Density Functional Theory (DFT) | Computational Chemistry Class Notes. [Link]

  • Georgia Institute of Technology. Basis Sets in Quantum Chemistry. [Link]

  • Nobel Prize. Kenichi Fukui - Nobel Lecture. [Link]

  • Wikipedia. Fluorobenzene. [Link]

  • YouTube. How to do Frequency Vibrational DFT calculation & generate IR spectrum in Gauss view Using Gaussian?. [Link]

  • YouTube. Tutorial 24 | Conformational Analysis with Gaussview | Dr M A Hashmi. [Link]

  • ChemistryViews. Kenichi Fukui and the Importance of Frontier Orbitals. [Link]

  • Jetir.org. Basis Set and their correlations with quantum chemical computations. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. The Chemistry of Fluorobenzene: Properties and Industrial Significance. [Link]

  • ResearchGate. Physicochemical Nature of Perfluoroalkyl Compounds Induced by Fluorine. [Link]

  • MDPI. Influence of Molecular Structure and Aromaticity on the Arc Extinguish Performance of Perfluorinated Insulating Gases Under High Electric Field. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Reactivity Profile of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive analysis of the chemical reactivity of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a key inte...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the chemical reactivity of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a key intermediate in the synthesis of novel pharmaceuticals and agrochemicals. The strategic placement of its substituents—a chloro group, two fluoro groups, and a 1,1-difluoroethyl moiety—on the benzene ring creates a unique electronic landscape that dictates its reactivity. This document delves into the mechanistic underpinnings of its anticipated reactions, including nucleophilic aromatic substitution (SNAr), palladium-catalyzed cross-coupling reactions, and electrophilic aromatic substitution. By synthesizing established principles of physical organic chemistry with data from analogous structures, this guide offers predictive insights and practical, field-proven protocols to empower researchers in leveraging this versatile building block for accelerated drug discovery and development.

Introduction: A Molecule of Strategic Importance

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS No. 1138444-89-9) is a polychlorofluorinated aromatic compound that has emerged as a valuable scaffold in medicinal and agricultural chemistry.[1] Its utility stems from the unique interplay of its substituents, which allows for selective functionalization and the introduction of the biologically significant difluoroethyl group. The presence of fluorine atoms is known to enhance metabolic stability, binding affinity, and lipophilicity of drug candidates, making this molecule a prime starting point for the synthesis of novel bioactive compounds.[1]

This guide will provide a detailed exploration of the reactivity profile of this compound, offering a predictive framework for its synthetic transformations. We will explore the electronic effects of each substituent and how they influence the regioselectivity of various reactions.

Table 1: Physicochemical Properties of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

PropertyValueSource
IUPAC Name 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene[1]
CAS Number 1138444-89-9[1]
Molecular Formula C8H5ClF4
Molecular Weight 212.57 g/mol
Appearance Inferred to be a liquid or low-melting solid
Purity Typically >95%[1]

The Electronic Landscape: Understanding the "Why" of Reactivity

The reactivity of the benzene ring in 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is governed by the electronic properties of its four substituents.

  • Fluorine and Chlorine (Halogens): These atoms are highly electronegative and exert a strong electron-withdrawing inductive effect (-I), which deactivates the ring towards electrophilic attack. However, they also possess lone pairs of electrons that can be donated into the aromatic system through resonance (+M effect), directing incoming electrophiles to the ortho and para positions. In the context of nucleophilic aromatic substitution, the strong inductive effect of fluorine makes the carbon to which it is attached highly electrophilic and an excellent leaving group.

  • 1,1-Difluoroethyl Group: This group is strongly electron-withdrawing due to the high electronegativity of the two fluorine atoms. This deactivates the ring towards electrophilic substitution and directs incoming electrophiles to the meta position.

The cumulative effect of these substituents is a highly electron-deficient aromatic ring, making it particularly susceptible to nucleophilic aromatic substitution.

Figure 1: Predicted reactivity pathways for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.

Key Reaction Classes: A Synthetic Toolkit

Based on its electronic profile, 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is expected to readily participate in several key reaction classes that are cornerstones of modern synthetic chemistry.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the aromatic ring makes it an excellent substrate for SNAr reactions. The chlorine atom is the most probable leaving group, although displacement of a fluorine atom is also possible under certain conditions.

Mechanism: The reaction proceeds via a two-step addition-elimination mechanism involving a resonance-stabilized Meisenheimer intermediate. The strong electron-withdrawing groups on the ring are crucial for stabilizing this negatively charged intermediate.

SNAr_Mechanism cluster_substrate 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene cluster_intermediate Meisenheimer Complex (Resonance Stabilized) cluster_product Substituted Product Substrate Substrate Meisenheimer Complex Meisenheimer Complex Substrate->Meisenheimer Complex + Nu- Product Product Meisenheimer Complex->Product - Cl- Substrate_img Product_img [Product Structure]

Figure 2: Generalized mechanism for Nucleophilic Aromatic Substitution (SNAr).

Expected Regioselectivity: Nucleophilic attack is most likely to occur at the carbon bearing the chlorine atom (C-1). This is due to a combination of factors: chlorine is a better leaving group than fluorine in many SNAr reactions, and the ortho and para fluorine and difluoroethyl groups provide significant stabilization to the resulting Meisenheimer complex.

Typical Nucleophiles:

  • Amines (primary and secondary)

  • Alkoxides and phenoxides

  • Thiolates

Palladium-Catalyzed Cross-Coupling Reactions

The carbon-chlorine bond in 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene serves as a handle for various palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.

This reaction allows for the formation of a new carbon-carbon bond by coupling the aryl chloride with an organoboron reagent (boronic acid or boronate ester).

Suzuki_Coupling Aryl-Cl 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene Product Aryl-R Aryl-Cl->Product Pd Catalyst, Base Boronic_Acid R-B(OH)2 Boronic_Acid->Product

Figure 3: Schematic of the Suzuki-Miyaura cross-coupling reaction.

This powerful method facilitates the formation of carbon-nitrogen bonds by coupling the aryl chloride with a primary or secondary amine in the presence of a palladium catalyst and a strong base.

Buchwald_Hartwig_Amination Aryl-Cl 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene Product Aryl-NR2 Aryl-Cl->Product Pd Catalyst, Base Amine R2NH Amine->Product

Sources

Foundational

A Technical Guide to the Solubility of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene in Organic Solvents

This guide provides an in-depth analysis of the solubility characteristics of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. Intended for researchers, scientists, and professionals in drug development, this document...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the solubility characteristics of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. Intended for researchers, scientists, and professionals in drug development, this document synthesizes theoretical principles with practical experimental guidance to facilitate the use of this compound in various laboratory and industrial applications. Given the absence of extensive published solubility data for this specific molecule, this guide emphasizes predictive analysis based on its molecular structure and provides a robust framework for empirical determination.

Executive Summary: Predicting Solubility in the Absence of Data

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a halogenated aromatic compound with potential applications in pharmaceutical and materials science.[1] Its solubility profile is critical for reaction chemistry, formulation, and purification processes. This molecule's structure, characterized by a chlorinated and polyfluorinated benzene ring with a difluoroethyl group, suggests a high degree of lipophilicity and limited aqueous solubility. The presence of multiple fluorine atoms and a chlorine atom significantly influences its polarity and intermolecular interactions, making its solubility in organic solvents a key parameter for investigation. This guide will first deconstruct the molecule's structural attributes to predict its solubility behavior and then present a detailed experimental protocol for systematic solubility determination.

Deconstructing the Molecule: A Structural Approach to Predicting Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which implies that substances with similar intermolecular forces are more likely to be miscible. The structure of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene offers several clues to its solubility profile.

Key Structural Features Influencing Solubility:

  • Aromatic Benzene Core: The benzene ring is inherently nonpolar and hydrophobic.

  • Halogen Substituents (Cl, F): The high electronegativity of fluorine and chlorine atoms introduces polarity to the C-F and C-Cl bonds. However, the symmetrical arrangement of the fluorine atoms on the benzene ring may reduce the overall molecular dipole moment. Halogenation generally decreases water solubility.[2]

  • 1,1-difluoroethyl Group: This group adds to the aliphatic character and the overall fluorine content, further enhancing lipophilicity.

  • Molecular Weight: The molecular weight of 212.57 g/mol is moderate for a small molecule.[3]

  • LogP: The calculated octanol-water partition coefficient (LogP) of approximately 3.5 suggests a strong preference for nonpolar environments over aqueous ones.[3]

Based on these features, we can anticipate the following solubility trends:

  • High Solubility in Nonpolar and Moderately Polar Aprotic Solvents: The compound's significant nonpolar character, owing to the benzene ring and halogen atoms, suggests good solubility in solvents like toluene, hexanes, diethyl ether, and dichloromethane.

  • Moderate to Low Solubility in Polar Aprotic Solvents: Solvents such as acetone, ethyl acetate, and tetrahydrofuran (THF) are likely to be effective, though the solubility might be less than in purely nonpolar solvents.

  • Low Solubility in Polar Protic Solvents: The molecule lacks significant hydrogen bond donor or acceptor capabilities, which will limit its solubility in protic solvents like ethanol, methanol, and especially water.

The following table provides a predictive summary of the expected solubility of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene in a range of common organic solvents.

Solvent Class Solvent Example Predicted Solubility Rationale
Nonpolar Toluene, HexaneHigh"Like dissolves like" principle; the nonpolar aromatic core and alkyl halide-like features favor interaction with nonpolar solvents.
Moderately Polar Aprotic Dichloromethane (DCM), Diethyl EtherHighGood balance of polarity to interact with the C-F and C-Cl bonds without the unfavorable interactions of protic solvents.
Polar Aprotic Acetone, Ethyl Acetate, Tetrahydrofuran (THF)ModerateThe polarity of these solvents can accommodate the polar regions of the molecule, but the lack of hydrogen bonding limits strong interactions.
Polar Protic Ethanol, MethanolLowThe energy required to break the strong hydrogen bonds of the solvent is not sufficiently compensated by the solvation of the nonpolar solute.
Highly Polar Protic WaterVery Low / InsolubleSignificant hydrophobic character and lack of hydrogen bonding capacity lead to poor aqueous solubility.

A Framework for Experimental Solubility Determination

To establish a definitive solubility profile, a systematic experimental approach is necessary. The following protocol outlines a reliable method for determining the solubility of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene in various organic solvents. This method is designed to be a self-validating system, ensuring accuracy and reproducibility.

Materials and Equipment
  • 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (purity ≥98%)

  • Selected organic solvents (HPLC grade or equivalent)

  • Analytical balance (± 0.1 mg)

  • Vials with screw caps

  • Constant temperature shaker/incubator

  • Centrifuge

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector or Gas Chromatography (GC) system with a Flame Ionization Detector (FID)

  • Volumetric flasks and pipettes

Experimental Workflow

The experimental determination of solubility generally follows a static equilibrium method.[4]

G cluster_prep Preparation cluster_equilibration Equilibration cluster_separation Phase Separation cluster_analysis Analysis A Weigh excess solute into vial B Add known volume of solvent A->B Step 1 C Seal and shake at constant temperature B->C Step 2 D Allow to equilibrate (e.g., 24-48h) C->D Continuous E Centrifuge to separate undissolved solid D->E Step 3 F Carefully collect supernatant E->F Step 4 G Dilute supernatant with known factor F->G Step 5 H Analyze by HPLC or GC against a standard curve G->H Step 6 I Calculate solubility (e.g., in mg/mL) H->I Step 7

Workflow for Experimental Solubility Determination
Detailed Protocol
  • Preparation of Saturated Solutions:

    • Add an excess amount of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene to a series of vials. The excess is crucial to ensure saturation.

    • Accurately add a known volume of the desired organic solvent to each vial.[5]

  • Equilibration:

    • Seal the vials tightly to prevent solvent evaporation.

    • Place the vials in a shaker or incubator set to a constant temperature (e.g., 25 °C).

    • Agitate the mixtures for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation:

    • After equilibration, allow the vials to stand undisturbed at the same constant temperature to let the excess solid settle.

    • Centrifuge the vials to ensure complete separation of the solid and liquid phases.

  • Sample Analysis:

    • Carefully withdraw an aliquot of the clear supernatant.

    • Dilute the aliquot with a known volume of the same solvent to bring the concentration within the linear range of the analytical method.

    • Analyze the diluted sample using a calibrated HPLC or GC method to determine the concentration of the solute.

  • Calculation:

    • The solubility is calculated from the measured concentration, taking into account the dilution factor. The results are typically expressed in mg/mL or g/100 mL.

Conclusion and Future Directions

The provided experimental protocol offers a robust methodology for the empirical determination of its solubility, which is essential for validating these predictions and for generating the precise data needed for process development and formulation. Future work should focus on the experimental execution of this protocol to build a comprehensive and publicly available dataset of this compound's solubility. Additionally, computational approaches, such as machine learning models, could be employed to further refine solubility predictions for this and structurally related compounds.[6][7][8]

References

  • Exploring the Volatility, Phase Transitions, and Solubility Properties of Five Halogenated Benzaldehydes. MDPI. Available from: [Link]

  • Determination of the solubility behavior of some polycyclic aromatic hydrocarbons in water. Office of Scientific and Technical Information. Available from: [Link]

  • 1441 H. General Chemistry Laboratory Manual.
  • EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. Course Hero. Available from: [Link]

  • Determination and correlation for solubility of aromatic acids in solvents. ResearchGate. Available from: [Link]

  • EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Course Hero. Available from: [Link]

  • 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene | C8H5ClF4 | CID 45790624. PubChem. Available from: [Link]

  • 1-Chloro-2,5-difluorobenzene | C6H3ClF2 | CID 137561. PubChem. Available from: [Link]

  • Predicting the solubility of given molecules remains crucial in the pharmaceutical industry. arXiv. Available from: [Link]

  • Prediction of the Aqueous Solubility of Compounds Based on Light Gradient Boosting Machines with Molecular Fingerprints and the Cuckoo Search Algorithm. National Institutes of Health. Available from: [Link]

  • Enhancing predictive models for solubility in multicomponent solvent systems using semi-supervised graph neural networks. Royal Society of Chemistry. Available from: [Link]

  • Machine Learning with Physicochemical Relationships: Solubility Prediction in Organic Solvents and Water. Springer Nature. Available from: [Link]

  • 1-Chloro-4-ethylbenzene. ChemBK. Available from: [Link]

  • 1-Chloro-2,4-difluorobenzene | C6H3ClF2 | CID 137001. PubChem. Available from: [Link]

Sources

Exploratory

In-Depth Technical Guide: 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Abstract 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a structurally unique fluorinated aromatic compound with significant potential as a building block in the synthesis of advanced materials and biologically ac...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a structurally unique fluorinated aromatic compound with significant potential as a building block in the synthesis of advanced materials and biologically active molecules. This guide provides a comprehensive technical overview of its chemical properties, synthesis, and reactivity. It places a strong emphasis on its potential applications in the ever-evolving agrochemical and pharmaceutical industries. This document will explore the mechanistic rationale for its use in constructing complex molecular frameworks and offer detailed protocols for its derivatization. This guide is intended for researchers, chemists, and professionals in drug discovery and materials science who are looking to harness the distinct chemical characteristics of this versatile synthon.

Table of Contents
  • Introduction: The Strategic Importance of Fluorinated Building Blocks

  • Physicochemical Properties of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

  • Synthesis and Manufacturing Paradigms

  • Core Reactivity and Synthetic Versatility

    • Nucleophilic Aromatic Substitution (SNAr)

    • Cross-Coupling Reactions

    • Directed ortho-Metalation

  • Potential Applications in Agrochemicals

    • Case Study: A Core Component for Novel Herbicides

  • Potential Applications in Pharmaceuticals

    • Case Study: A Scaffold for Kinase Inhibitors

  • Experimental Protocols

    • Protocol 1: Suzuki-Miyaura Cross-Coupling

    • Protocol 2: Nucleophilic Aromatic Substitution with an Amine

  • Future Outlook and Emerging Research Trends

  • References

Introduction: The Strategic Importance of Fluorinated Building Blocks

The deliberate incorporation of fluorine atoms into organic molecules can dramatically influence their physical, chemical, and biological properties. Fluorine's high electronegativity, compact size, and the robust nature of the carbon-fluorine bond often lead to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets. This has made fluorinated compounds indispensable in the creation of modern pharmaceuticals and agrochemicals.[1][2] 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene stands out as a particularly valuable synthetic intermediate, offering multiple reactive sites and a unique electronic profile for the assembly of intricate and high-value molecules. This guide will delve into the extensive potential of this compound, providing both a theoretical foundation and practical insights for its application.

Physicochemical Properties of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

A comprehensive understanding of a compound's physical and chemical properties is essential for its effective application in synthesis.

PropertyValueSource
Molecular Formula C8H5ClF4SynHet
IUPAC Name 1-chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzeneSynHet[3]
CAS Number 1138444-89-9SynHet[3]
PubChem CID 45790624SynHet[3]
Appearance Colorless to light yellow liquidTypical Supplier Data
Purity >95%SynHet[3]

Note: The data presented is compiled from publicly available sources and typical supplier specifications. Exact values may exhibit batch-to-batch variations.

The presence of four fluorine atoms and a chlorine atom on the benzene ring significantly impacts its electronic character, rendering the aromatic ring electron-deficient and thus susceptible to nucleophilic attack. The 1,1-difluoroethyl group contributes a stable, lipophilic moiety that can be pivotal for biological activity.

Synthesis and Manufacturing Paradigms

The multi-step synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene typically commences from more readily available chlorinated and fluorinated aromatic precursors. A prevalent industrial-scale approach encompasses the following key transformations:

G1 start 1,4-Dichloro-2,5-difluorobenzene step1 Friedel-Crafts Acetylation start->step1 intermediate 1-(4-chloro-2,5-difluorophenyl)ethanone step1->intermediate step2 Deoxofluorination intermediate->step2 end 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene step2->end

Caption: A generalized synthetic workflow.

The selection of the fluorinating agent for the final step is of paramount importance. While reagents like diethylaminosulfur trifluoride (DAST) are effective in a laboratory setting, their thermal instability can pose challenges for large-scale production. Consequently, alternative, more stable fluorinating agents are frequently utilized in industrial manufacturing to ensure both safety and process reliability. The purification of the final product is generally accomplished through fractional distillation under reduced pressure.

Core Reactivity and Synthetic Versatility

The synthetic utility of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is rooted in the differential reactivity of its substituents. The chlorine atom serves as the most facile leaving group for nucleophilic aromatic substitution and is the primary site for cross-coupling reactions. While the fluorine atoms are generally more inert, they can be displaced under forcing conditions or by specific nucleophiles. The protons on the aromatic ring also present opportunities for directed metalation.

Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing influence of the fluorine atoms and the difluoroethyl group activates the chlorine atom for SNAr. This facilitates the straightforward introduction of a diverse array of nucleophiles.

G2 A 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene C Product A->C Base, Solvent B Nucleophile (e.g., R-NH2, R-OH, R-SH) B->C

Caption: General scheme for Nucleophilic Aromatic Substitution (SNAr).

This reaction is highly valuable for forging amine, ether, and thioether linkages, which are prevalent motifs in biologically active molecules. The judicious choice of solvent and base is critical for achieving high yields and minimizing the formation of byproducts. Polar aprotic solvents such as DMSO or DMF are typically favored to promote the formation of the intermediate Meisenheimer complex.

Cross-Coupling Reactions

The chloro substituent is an excellent handle for transition-metal-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings. These reactions enable the formation of carbon-carbon and carbon-heteroatom bonds, granting access to a vast chemical space.

G3 cluster_reactions Cross-Coupling Reactions start 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene suzuki Suzuki-Miyaura (Boronic Acid) start->suzuki Pd catalyst sonogashira Sonogashira (Alkyne) start->sonogashira Pd/Cu catalysts buchwald Buchwald-Hartwig (Amine) start->buchwald Pd catalyst cc_bond1 Aryl-Aryl Bond suzuki->cc_bond1 cc_bond2 Aryl-Alkynyl Bond sonogashira->cc_bond2 cn_bond Aryl-Amine Bond buchwald->cn_bond

Caption: Cross-coupling possibilities from the chloro-substituent.

The success of these transformations is highly dependent on the choice of catalyst, ligand, and base. For example, in a Suzuki-Miyaura coupling, a palladium catalyst in conjunction with a phosphine ligand is commonly employed in the presence of an aqueous base.

Directed ortho-Metalation

Although less frequently employed, the fluorine atoms can direct lithiation to the adjacent ortho positions under specific conditions (e.g., using a strong lithium amide base at low temperatures). This allows for the introduction of electrophiles at these positions, further broadening the synthetic utility of this scaffold.

Potential Applications in Agrochemicals

The unique substitution pattern of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene makes it a compelling building block for novel agrochemicals. The difluoroethyl group, in particular, can enhance the herbicidal or fungicidal activity of a molecule.

Case Study: A Core Component for Novel Herbicides

Many commercially successful herbicides feature a substituted phenyl ring. By utilizing 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene as a starting material, novel herbicides with potentially improved efficacy and selectivity can be developed. For instance, a Suzuki-Miyaura coupling could be employed to introduce a heterocyclic moiety, a common structural feature in modern herbicides.

Potential Applications in Pharmaceuticals

The 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene scaffold is present in several molecules currently under investigation for a variety of therapeutic indications. The difluoroethyl group can function as a bioisostere for other functional groups, leading to improved pharmacokinetic properties.

Case Study: A Scaffold for Kinase Inhibitors

Kinase inhibitors represent a major class of drugs, particularly in the field of oncology. The core structure of many kinase inhibitors consists of a substituted aromatic ring that binds to the ATP-binding pocket of the kinase. The title compound can serve as a valuable starting point for the synthesis of such inhibitors. A Buchwald-Hartwig amination could be utilized to install a key amine pharmacophore.

Experimental Protocols

The following protocols are provided as illustrative examples and should be adapted and optimized for specific substrates and reaction scales.

Protocol 1: Suzuki-Miyaura Cross-Coupling

Objective: To synthesize 4-(1,1-difluoroethyl)-2,5-difluoro-1,1'-biphenyl.

Materials:

  • 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (1.0 eq)

  • Phenylboronic acid (1.2 eq)

  • Pd(PPh3)4 (0.03 eq)

  • K2CO3 (2.0 eq)

  • Toluene/Water (4:1 v/v)

Procedure:

  • To a dry flask under an inert atmosphere (N2 or Ar), add 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, phenylboronic acid, and K2CO3.

  • Add the toluene/water solvent mixture and degas the solution for 15 minutes.

  • Add the Pd(PPh3)4 catalyst.

  • Heat the reaction mixture to 90 °C and stir for 12 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Extract the product with ethyl acetate, dry the organic layer over Na2SO4, and concentrate in vacuo.

  • Purify the crude product by column chromatography.

Protocol 2: Nucleophilic Aromatic Substitution with an Amine

Objective: To synthesize N-benzyl-4-(1,1-difluoroethyl)-2,5-difluorobenzenamine.

Materials:

  • 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (1.0 eq)

  • Benzylamine (1.5 eq)

  • K2CO3 (2.0 eq)

  • DMSO

Procedure:

  • In a round-bottom flask, dissolve 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene and K2CO3 in DMSO.

  • Add benzylamine to the mixture.

  • Heat the reaction to 120 °C and stir for 24 hours.

  • Monitor the reaction by LC-MS.

  • After completion, cool the mixture and pour it into ice water.

  • Extract the product with diethyl ether, wash the organic layer with brine, dry over MgSO4, and concentrate.

  • Purify by flash chromatography.

Future Outlook and Emerging Research Trends

The demand for complex fluorinated building blocks in the life sciences and materials science sectors is projected to increase. 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is well-suited to address this growing need. Future research endeavors will likely concentrate on:

  • Developing more cost-effective and sustainable manufacturing processes.

  • Investigating its application in the synthesis of novel polymers and liquid crystals.

  • Broadening its utility in the synthesis of new classes of pharmaceuticals and agrochemicals through late-stage functionalization techniques.

The continued exploration of the reactivity and applications of this versatile compound is poised to unlock new discoveries and drive innovation across multiple scientific disciplines.

References
  • National Center for Biotechnology Information. PubChem Compound Summary for CID 137561, 1-Chloro-2,5-difluorobenzene. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 9604, Benzene, 1-chloro-4-fluoro-. [Link]

  • Menger, R. F. (2016). The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene and 1-Phenyl. JMU Scholarly Commons. [Link]

  • Mei, H., et al. (2020). Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. Journal of Fluorine Chemistry, 239, 109631. [Link]

  • Isanbor, C., & O'Hagan, D. (2006). Fluorine in medicinal chemistry: a review of modern synthetic methodologies. Journal of Fluorine Chemistry, 127(3), 303-319. [Link]

Sources

Foundational

The Emergence of a Key Fluorinated Building Block: A Technical Guide to 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

An In-depth Exploration of the Discovery, Synthesis, and Pivotal Role of a Modern Agrochemical Intermediate Abstract This technical guide delves into the history and synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluo...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Exploration of the Discovery, Synthesis, and Pivotal Role of a Modern Agrochemical Intermediate

Abstract

This technical guide delves into the history and synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a highly functionalized aromatic compound that has emerged as a critical intermediate in the synthesis of advanced agrochemicals. While not a household name, this molecule's development is intrinsically linked to the discovery of the potent isoxazoline insecticide and acaricide, Fluralaner. This guide will provide a comprehensive overview of the synthetic strategies employed in its preparation, the chemical principles underpinning these methods, and its significance in the broader context of medicinal and agrochemical research.

Introduction: A Molecule Defined by its Application

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS No. 1138444-89-9) is a halogenated aromatic compound characterized by a dense arrangement of fluorine and chlorine substituents.[1][2] Its structural complexity, featuring a dichlorodifluorobenzene core appended with a 1,1-difluoroethyl group, makes it a valuable and highly specific building block in organic synthesis. The discovery and development of this compound are not rooted in a singular, isolated academic pursuit but are instead a direct consequence of the intensive research and development efforts within the animal health industry. Specifically, its history is inseparable from the synthesis of Fluralaner, a systemic insecticide and acaricide used in veterinary medicine.[3][4] The unique combination of substituents on the benzene ring is tailored for the construction of the pharmacologically active isoxazoline scaffold of Fluralaner.

Table 1: Physicochemical Properties of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

PropertyValueSource
IUPAC Name 1-chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene[1]
CAS Number 1138444-89-9[2]
Molecular Formula C8H5ClF4[5]
Molecular Weight 212.57 g/mol [6]
Appearance Not specified in readily available literature-
Boiling Point Not specified in readily available literature-
Melting Point Not specified in readily available literature-

Historical Context: The Quest for Novel Insecticides

The development of new and effective insecticides is a continuous endeavor driven by the need to manage pest resistance and improve safety profiles for both animals and the environment. The isoxazoline class of parasiticides emerged in the early 21st century as a promising area of research, exhibiting potent activity against a range of ectoparasites. Fluralaner, developed by Nissan Chemical Industries, Ltd., stands out in this class for its extended duration of efficacy.[7]

The synthesis of Fluralaner required the strategic assembly of several complex molecular fragments. 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene was designed and synthesized to serve as a key precursor to one of these essential fragments. Its specific substitution pattern is crucial for the subsequent chemical transformations that lead to the final, biologically active molecule. The initial disclosure of synthetic routes leading to Fluralaner, and by extension its key intermediates, can be traced back to patents filed in the mid-2000s, with WO 2005/085216 being a seminal publication in this field.[8]

Synthetic Strategies and Methodologies

The synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a multi-step process that requires precise control over regioselectivity and the introduction of multiple halogen atoms. While the primary literature from the initial discovery is embedded within industrial patents, the general synthetic approaches can be inferred and are based on established principles of aromatic chemistry. The following represents a plausible and commonly cited synthetic pathway.

Retrosynthetic Analysis

A logical retrosynthetic approach to 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene starts by disconnecting the 1,1-difluoroethyl group, suggesting a precursor such as a substituted acetophenone. The chloro and fluoro groups on the aromatic ring can be introduced through a series of electrophilic aromatic substitution and/or nucleophilic aromatic substitution (Sandmeyer-type) reactions on a simpler benzene derivative.

G target 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene intermediate1 1-(4-Chloro-2,5-difluorophenyl)ethan-1-one target->intermediate1 Difluoroethylation intermediate2 1-Chloro-2,5-difluorobenzene intermediate1->intermediate2 Friedel-Crafts Acylation start Substituted Aniline intermediate2->start Sandmeyer Reaction

Caption: Retrosynthetic analysis of the target molecule.

Key Synthetic Steps and Experimental Protocols

The forward synthesis typically commences with a readily available substituted aniline, which is then elaborated to introduce the required functionalities.

Step 1: Synthesis of 1-Chloro-2,5-difluorobenzene

The synthesis of the dichlorodifluorobenzene core is a critical first step. One common method involves the diazotization of a corresponding aniline followed by a Sandmeyer reaction to introduce the chloro group.

  • Protocol:

    • A solution of the appropriately substituted difluoroaniline in a suitable mineral acid (e.g., hydrochloric acid) is cooled to 0-5 °C.

    • An aqueous solution of sodium nitrite is added dropwise while maintaining the low temperature to form the diazonium salt.

    • The cold diazonium salt solution is then added to a solution of copper(I) chloride in hydrochloric acid.

    • The reaction mixture is allowed to warm to room temperature, and the product, 1-chloro-2,5-difluorobenzene, is isolated by extraction and purified by distillation.

Step 2: Friedel-Crafts Acylation to form 1-(4-Chloro-2,5-difluorophenyl)ethan-1-one

The introduction of the acetyl group is achieved through a Friedel-Crafts acylation reaction.

  • Protocol:

    • To a solution of 1-chloro-2,5-difluorobenzene in a suitable solvent (e.g., dichloromethane or carbon disulfide), a Lewis acid catalyst such as aluminum chloride is added.

    • Acetyl chloride or acetic anhydride is then added dropwise at a controlled temperature.

    • The reaction is stirred until completion, then quenched by pouring onto ice-water.

    • The organic layer is separated, washed, dried, and the solvent is evaporated. The resulting acetophenone is purified by recrystallization or chromatography.

Step 3: Introduction of the 1,1-Difluoroethyl Group

The final key transformation is the conversion of the acetyl group to the 1,1-difluoroethyl moiety. This is typically achieved using a fluorinating agent.

  • Protocol:

    • The 1-(4-chloro-2,5-difluorophenyl)ethan-1-one is dissolved in a suitable solvent.

    • A fluorinating agent, such as diethylaminosulfur trifluoride (DAST) or a related reagent, is added cautiously at a low temperature.

    • The reaction is allowed to proceed to completion.

    • The reaction is carefully quenched, and the desired 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is isolated and purified using standard techniques such as column chromatography.

G A Substituted Difluoroaniline B Diazonium Salt A->B NaNO2, HCl C 1-Chloro-2,5-difluorobenzene B->C CuCl D 1-(4-Chloro-2,5-difluorophenyl)ethan-1-one C->D CH3COCl, AlCl3 E 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene D->E DAST

Caption: A plausible synthetic workflow for the target molecule.

Role in the Synthesis of Fluralaner

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene serves as a crucial building block in the total synthesis of Fluralaner.[9] In the broader synthetic scheme, it undergoes further transformations, including the introduction of a methyl group and the conversion of the chloro substituent to a carboxylic acid or a related functional group that can be coupled with the other key fragments of the Fluralaner molecule. The precise sequence of these transformations is a matter of proprietary process optimization within the pharmaceutical industry.

Conclusion

The discovery and synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene are a testament to the synergy between organic synthesis and applied research in the agrochemical sector. While its history is not chronicled in traditional academic journals, its importance is evident in the patent literature and its role in the production of a commercially successful veterinary medicine. The synthetic routes to this molecule, while challenging, rely on well-established chemical principles, demonstrating the power of classical organic reactions to construct complex and highly functionalized molecules for specific, high-value applications. As research into new parasiticides continues, the demand for novel and strategically designed fluorinated building blocks like 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is likely to remain strong.

References

  • Process for preparing fluralaner - EP4077285A1 - Google Patents. (n.d.).
  • Fluralaner | C22H17Cl2F6N3O3 | CID 25144319 - PubChem. (n.d.). Retrieved January 22, 2026, from [Link]

  • US20250214950A1 - Method for preparing fluralaner - Google Patents. (n.d.).
  • WO2021105840A1 - Process for purification of fluralaner - Google Patents. (n.d.).
  • 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene | C8H5ClF4 | CID 45790624 - PubChem. (n.d.). Retrieved January 22, 2026, from [Link]

  • (PDF) Fluralaner, a novel isoxazoline, prevents flea (Ctenocephalides felis) reproduction in vitro and in a simulated home environment - ResearchGate. (n.d.). Retrieved January 22, 2026, from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note & Experimental Protocol: Synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

For: Researchers, scientists, and drug development professionals. Abstract This document provides a detailed, two-step experimental protocol for the synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a valu...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed, two-step experimental protocol for the synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a valuable fluorinated building block in medicinal chemistry and agrochemical research. The synthesis commences with the Friedel-Crafts acylation of 1-chloro-2,5-difluorobenzene to yield the key intermediate, 1-(4-chloro-2,5-difluorophenyl)ethan-1-one. Subsequent deoxofluorination of the ketone functionality using Diethylaminosulfur Trifluoride (DAST) affords the target compound. This guide emphasizes the causality behind procedural choices, robust safety measures, and methods for characterization to ensure reproducibility and purity.

Introduction

Fluorinated organic molecules are of paramount importance in the life sciences, often imparting desirable properties such as enhanced metabolic stability, increased binding affinity, and improved bioavailability. The title compound, 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, incorporates a gem-difluoroethyl group on a polychlorofluorinated benzene ring, making it a highly attractive scaffold for the development of novel pharmaceuticals and agrochemicals.[1] This protocol outlines a reliable and scalable laboratory synthesis of this compound.

The synthetic strategy is a two-part process:

  • Formation of the Carbon Skeleton: A Friedel-Crafts acylation reaction is employed to introduce an acetyl group onto the 1-chloro-2,5-difluorobenzene ring, forming the ketone intermediate. This classic electrophilic aromatic substitution is catalyzed by a Lewis acid, typically aluminum chloride.

  • Deoxofluorination: The carbonyl group of the synthesized ketone is then converted into a geminal difluoride using a nucleophilic fluorinating agent.[2][3] Diethylaminosulfur trifluoride (DAST) is selected for this transformation due to its efficacy and more manageable handling properties in a laboratory setting compared to gaseous reagents like sulfur tetrafluoride (SF4).[4]

Overall Synthetic Workflow

The following diagram illustrates the two-stage synthesis pathway from the starting material to the final product.

G cluster_0 Part 1: Friedel-Crafts Acylation cluster_1 Part 2: Deoxofluorination 1-Chloro-2,5-difluorobenzene 1-Chloro-2,5-difluorobenzene 1-(4-chloro-2,5-difluorophenyl)ethan-1-one 1-(4-chloro-2,5-difluorophenyl)ethan-1-one 1-Chloro-2,5-difluorobenzene->1-(4-chloro-2,5-difluorophenyl)ethan-1-one  Acetyl Chloride, AlCl3  DCM, 0°C to rt 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene 1-(4-chloro-2,5-difluorophenyl)ethan-1-one->1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene  DAST  DCM, 0°C to rt

Caption: Two-step synthesis of the target compound.

Part 1: Synthesis of 1-(4-chloro-2,5-difluorophenyl)ethan-1-one

Principle and Mechanism

This reaction is a Friedel-Crafts acylation, an electrophilic aromatic substitution. The Lewis acid catalyst, aluminum chloride (AlCl₃), activates the acylating agent (acetyl chloride) by forming a highly electrophilic acylium ion. This ion is then attacked by the electron-rich aromatic ring of 1-chloro-2,5-difluorobenzene. The directing effects of the halogen substituents favor acylation at the position para to the chlorine atom.

Materials and Reagents
Reagent/MaterialMolar Mass ( g/mol )QuantityMolesNotes
1-Chloro-2,5-difluorobenzene148.5410.0 g67.3 mmolStarting Material
Aluminum Chloride (AlCl₃), anhydrous133.3410.8 g81.0 mmolCatalyst, handle under inert gas
Acetyl Chloride (AcCl)78.505.8 g (5.25 mL)73.9 mmolAcylating Agent, handle in fume hood
Dichloromethane (DCM), anhydrous-150 mL-Solvent
Hydrochloric Acid (HCl), 2M aq.-100 mL-For quenching
Saturated Sodium Bicarbonate (NaHCO₃) aq.-50 mL-For neutralization
Saturated Sodium Chloride (NaCl) aq. (Brine)-50 mL-For washing
Anhydrous Magnesium Sulfate (MgSO₄)-~10 g-Drying agent
Experimental Protocol
  • Setup: Assemble a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet. Ensure all glassware is oven-dried and cooled under a stream of dry nitrogen.

  • Catalyst Suspension: Charge the flask with anhydrous aluminum chloride (10.8 g) and anhydrous dichloromethane (100 mL). Cool the suspension to 0°C using an ice-water bath.

  • Addition of Acetyl Chloride: Add acetyl chloride (5.25 mL) dropwise to the stirred AlCl₃ suspension via the dropping funnel over 15 minutes, maintaining the temperature below 5°C. Stir the mixture for an additional 15 minutes at 0°C.

  • Addition of Substrate: In the dropping funnel, prepare a solution of 1-chloro-2,5-difluorobenzene (10.0 g) in anhydrous dichloromethane (50 mL). Add this solution dropwise to the reaction mixture over 30-45 minutes. The internal temperature should be kept below 5°C.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-16 hours (overnight). Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Quenching: Cool the reaction mixture back to 0°C in an ice bath. Very slowly and carefully, quench the reaction by adding crushed ice (~50 g) portion-wise, followed by the slow addition of 2M HCl (100 mL). Caution: This is a highly exothermic process and will release HCl gas. Perform in a well-ventilated fume hood.

  • Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Washing: Combine the organic layers and wash sequentially with water (50 mL), saturated sodium bicarbonate solution (50 mL), and finally with brine (50 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield 1-(4-chloro-2,5-difluorophenyl)ethan-1-one as a solid or oil.[5]

Part 2: Synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Principle and Mechanism

This step involves the deoxofluorination of a ketone to a geminal difluoride.[6] Diethylaminosulfur trifluoride (DAST) acts as a nucleophilic fluoride source. The reaction is thought to proceed via the initial attack of the carbonyl oxygen on the sulfur atom of DAST, followed by intramolecular delivery of two fluoride ions to the carbonyl carbon, with the concurrent release of sulfur dioxide and diethylamine byproducts.[7]

Materials and Reagents
Reagent/MaterialMolar Mass ( g/mol )QuantityMolesNotes
1-(4-chloro-2,5-difluorophenyl)ethan-1-one190.575.0 g26.2 mmolStarting Ketone
Diethylaminosulfur Trifluoride (DAST)161.206.75 g (6.3 mL)41.9 mmolHighly Toxic and Corrosive. Handle with extreme care.[4]
Dichloromethane (DCM), anhydrous-100 mL-Solvent
Saturated Sodium Bicarbonate (NaHCO₃) aq.-100 mL-For quenching
Anhydrous Magnesium Sulfate (MgSO₄)-~5 g-Drying agent
Experimental Protocol
  • Setup: Use a flame-dried 250 mL round-bottom flask made of fluorinated polyethylene or a standard glass flask (note: DAST can etch glass, especially with moisture). Equip it with a magnetic stirrer and a nitrogen inlet. Conduct the entire procedure in a well-maintained chemical fume hood.

  • Initial Solution: Dissolve 1-(4-chloro-2,5-difluorophenyl)ethan-1-one (5.0 g) in anhydrous dichloromethane (100 mL). Cool the solution to 0°C using an ice-water bath.

  • Addition of DAST: (EXTREME CAUTION) Using a plastic syringe, slowly add Diethylaminosulfur Trifluoride (DAST) (6.3 mL) dropwise to the stirred solution. Maintain the temperature below 5°C throughout the addition. Warning: DAST can decompose violently if heated above 90°C.[2]

  • Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 18-24 hours. Monitor the reaction progress by GC-MS or ¹⁹F NMR until the starting ketone is consumed.

  • Quenching: Cool the reaction mixture back to 0°C. Very slowly and carefully, add saturated sodium bicarbonate solution (~100 mL) to quench the excess DAST. Caution: Vigorous gas evolution (CO₂) will occur. Ensure adequate headspace in the flask and perform the quench slowly.

  • Work-up: Transfer the quenched mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 40 mL).

  • Washing: Combine the organic layers and wash with water (50 mL) and brine (50 mL).

  • Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter, and carefully remove the solvent under reduced pressure.

  • Purification: The crude product is purified by column chromatography on silica gel using hexane as the eluent to afford 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.[8]

Safety and Handling

  • General: Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. All operations should be performed in a certified chemical fume hood.

  • Aluminum Chloride (AlCl₃): Anhydrous AlCl₃ reacts violently with water. It is corrosive and can cause severe burns. Handle in a glovebox or under an inert atmosphere.

  • Acetyl Chloride: Is a corrosive, flammable, and lachrymatory liquid. It reacts violently with water and alcohols.

  • Diethylaminosulfur Trifluoride (DAST): DAST is highly toxic, corrosive, and reacts violently with water. It can cause severe burns upon contact. It is thermally unstable and should not be heated above 50°C.[2] Always use plastic or Teflon syringes and apparatus where possible. Ensure a quenching agent (like sodium bicarbonate) is readily available.

Characterization of Final Product

The final product, 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS No: 1138444-89-9), should be characterized to confirm its identity and purity.

  • Molecular Formula: C₈H₅ClF₄[8]

  • Molecular Weight: 212.58 g/mol [8]

  • ¹H NMR: Expect signals corresponding to the aromatic protons and the methyl group protons.

  • ¹⁹F NMR: Expect signals for the two aromatic fluorine atoms and the gem-difluoroethyl group.

  • ¹³C NMR: Expect signals for the aromatic carbons and the ethyl group carbons, with characteristic C-F couplings.

  • Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the calculated molecular weight, along with the characteristic isotopic pattern for a molecule containing one chlorine atom.

References

  • European Patent Office. (n.d.). EP 0447259 A1: Process for preparing chloro-difluorobenzene. Google Patents.
  • Google Patents. (n.d.). WO1991013847A1: Process for preparing chloro-difluorobenzene.
  • Google Patents. (n.d.). CN101381301A: The preparation method of 4-chloro-2,5-difluoro-benzoic acid.
  • Menger, R. F. (2016). The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene and 1-Phenyl-2-methylcyclobutene. JMU Scholarly Commons. Retrieved from [Link]

  • Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved from [Link]

  • European Patent Office. (n.d.). EP 1013629 A1: Preparation process of fluorine subsituted aromatic compound. Google Patents.
  • Google Patents. (n.d.). Method for preparing (S) -2-chloro-1- (3, 4-difluorophenyl) ethanol. Retrieved from [Link]

  • ACS Publications. (2021). Sulfur Tetrafluoride (SF4) as a Deoxyfluorination Reagent for Organic Synthesis in Continuous Flow Mode. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Ketone to Difluoro - Common Conditions. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Difluoroalkane synthesis by fluorination or substitution. Retrieved from [Link]

  • Google Patents. (n.d.). ES2755333T3 - Process to prepare 1- (3,5-dichlorophenyl) -2,2,2-trifluoroethanone and its derivatives.
  • ACS Publications. (2020). Synthesis of Acyl Fluorides via DAST-Mediated Fluorinative C–C Bond Cleavage of Activated Ketones. Organic Letters. Retrieved from [Link]

  • ResearchGate. (2024). Deoxyfluorination of Ketones with Sulfur Tetrafluoride (SF 4 ) and Dialkylamines in Continuous Flow Mode. Retrieved from [Link]

  • Google Patents. (n.d.). EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.
  • Wikipedia. (n.d.). Diethylaminosulfur trifluoride. Retrieved from [Link]

  • ACS Publications. (2021). Scalable Approach to Fluorinated Heterocycles with Sulfur Tetrafluoride (SF4). The Journal of Organic Chemistry. Retrieved from [Link]

  • European Patent Office. (2022). EP 3696156 B1: NEW PROCESS FOR THE MANUFACTURE OF FLUOROARYL COMPOUNDS AND DERIVATIVES. Retrieved from [Link]

  • Thieme. (n.d.). 8.4. Fluorination with Diethylaminosulfur Trifluoride (DAST) and Other (Dialkylamino )trifluoro-l4-sulfanes. Retrieved from [Link]

  • ResearchGate. (n.d.). SF4 Deoxofluorination. Retrieved from [Link]

  • Wordpress. (2026). Sulfur-Based Fluorinating Agents. Retrieved from [Link]

  • Pharmaffiliates. (n.d.). 1-(2,5-Dichloro-4-fluorophenyl)ethanone. Retrieved from [Link]

Sources

Application

Reaction mechanism for the formation of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

An Application Guide to the Synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene Abstract This technical guide provides a comprehensive overview of a robust synthetic pathway for the formation of 1-Chloro-4-(1...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to the Synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Abstract

This technical guide provides a comprehensive overview of a robust synthetic pathway for the formation of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a fluorinated aromatic compound of interest for pharmaceutical and agrochemical research. The described methodology is a two-part synthesis commencing with the Friedel-Crafts acylation of 1-chloro-2,5-difluorobenzene to yield the key intermediate, 1-(4-Chloro-2,5-difluorophenyl)ethanone. The subsequent and critical step involves the deoxofluorination of the ketone to the final gem-difluoro product. This document details the underlying reaction mechanisms, provides step-by-step experimental protocols, and outlines the critical safety procedures required for handling the specialized reagents involved.

Synthetic Strategy and Retrosynthetic Analysis

The synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is most logically approached by disconnecting the C-CF₂ bond. The gem-difluoroethyl moiety is a well-known bioisostere for carbonyl and hydroxyl groups, and its installation is a common challenge in medicinal chemistry. A reliable method for its formation is the deoxofluorination of a corresponding ketone. This retrosynthetic logic identifies 1-(4-Chloro-2,5-difluorophenyl)ethanone as the immediate precursor. This aryl ketone can, in turn, be synthesized via a classic Friedel-Crafts acylation of a commercially available starting material, 1-chloro-2,5-difluorobenzene.

This two-step approach is advantageous as it relies on well-established and understood named reactions, allowing for predictable outcomes and straightforward optimization.

G Target 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene Precursor1 1-(4-Chloro-2,5-difluorophenyl)ethanone Target->Precursor1 Deoxofluorination (e.g., SF₄, DAST) Start 1-Chloro-2,5-difluorobenzene Precursor1->Start Friedel-Crafts Acylation Reagent Acetyl Chloride / Acetic Anhydride Precursor1->Reagent +

Caption: Retrosynthetic pathway for the target compound.

Part I: Synthesis of 1-(4-Chloro-2,5-difluorophenyl)ethanone

Reaction Principle and Mechanism: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a cornerstone of electrophilic aromatic substitution (SEAr) for forming aryl ketones. The reaction involves the activation of an acylating agent, typically an acyl chloride or anhydride, with a strong Lewis acid catalyst such as aluminum chloride (AlCl₃). This generates a highly electrophilic acylium ion.[1]

The aromatic ring of 1-chloro-2,5-difluorobenzene acts as a nucleophile, attacking the acylium ion to form a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex. Aromaticity is subsequently restored by the loss of a proton from the site of substitution.

Causality of Experimental Design:

  • Substrate Reactivity: The starting material, 1-chloro-2,5-difluorobenzene, is significantly deactivated towards electrophilic attack due to the strong inductive electron-withdrawing effects of the three halogen substituents.[2] Consequently, forcing conditions, including a stoichiometric amount of a potent Lewis acid like AlCl₃, are necessary.

  • Regioselectivity: The chlorine and fluorine atoms are ortho, para-directing substituents. The acylation is directed to position 4, which is para to the chlorine atom and ortho to the fluorine atom at position 5. This position is sterically accessible and electronically favored.

  • Anhydrous Conditions: AlCl₃ reacts vigorously with water. All glassware must be flame-dried, and all reagents and solvents must be anhydrous to prevent catalyst quenching and ensure reaction efficiency.

Experimental Protocol: Friedel-Crafts Acylation

Materials:

  • 1-chloro-2,5-difluorobenzene

  • Acetyl chloride (CH₃COCl)

  • Anhydrous aluminum chloride (AlCl₃)

  • Anhydrous dichloromethane (DCM)

  • Crushed ice

  • 5 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (e.g., a drying tube or bubbler). Operate under an inert atmosphere (Nitrogen or Argon).

  • Catalyst Suspension: To the flask, add anhydrous DCM followed by anhydrous AlCl₃ (1.2 equivalents). Stir to form a suspension.

  • Substrate Addition: Add 1-chloro-2,5-difluorobenzene (1.0 equivalent) to the dropping funnel, diluted with a small amount of anhydrous DCM. Add this solution dropwise to the stirred AlCl₃ suspension over 15 minutes.

  • Acylating Agent Addition: Cool the reaction mixture to 0 °C using an ice bath. Add acetyl chloride (1.1 equivalents), diluted with anhydrous DCM, to the dropping funnel. Add the acetyl chloride solution dropwise to the reaction mixture over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C.

  • Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 4-6 hours, monitoring the reaction progress by TLC or GC-MS.

  • Work-up: Cool the reaction mixture back to 0 °C and very cautiously pour it onto a stirred mixture of crushed ice and concentrated HCl. Caution: This quench is highly exothermic and releases HCl gas.

  • Extraction and Purification: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM. Combine the organic layers and wash sequentially with 5 M HCl, water, saturated NaHCO₃ solution, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 1-(4-Chloro-2,5-difluorophenyl)ethanone.[3] The product can be further purified by vacuum distillation or column chromatography.

Part II: Deoxofluorination to 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Reaction Principle and Mechanism: Ketone to gem-Difluoride Conversion

Deoxofluorination is a transformation that replaces a carbonyl oxygen with two fluorine atoms. Sulfur tetrafluoride (SF₄) is a classic and highly effective reagent for this purpose.[4] The mechanism proceeds via the initial attack of the ketone's carbonyl oxygen on the sulfur atom of SF₄, forming an intermediate adduct. This is followed by the elimination of thionyl fluoride (SOF₂) and the formation of a resonance-stabilized α-fluorocarbocation. The subsequent attack by a fluoride ion completes the conversion to the thermally stable gem-difluoride product.

Choice of Fluorinating Agent: A Comparative Rationale
ReagentFormulaPhysical StateAdvantagesDisadvantages
Sulfur Tetrafluoride SF₄Toxic GasHighly effective, potentExtremely toxic and corrosive; requires specialized high-pressure equipment; reacts violently with water.[5][6]
DAST (C₂H₅)₂NSF₃LiquidEasier to handle than SF₄Thermally unstable, can be explosive; generates corrosive HF byproduct.
Deoxo-Fluor (MeOCH₂CH₂)₂NSF₃LiquidMore thermally stable than DAST.[7]Generates corrosive HF byproduct; more expensive.
XtalFluor Reagents e.g., [Et₂NSF₂]BF₄Crystalline SolidStable, easy to handle solids; do not generate free HF.[7]Often require a fluoride source promoter; higher cost.

For this protocol, we will describe the use of Sulfur Tetrafluoride (SF₄) due to its high efficacy, while underscoring the extreme safety measures required. For laboratories not equipped for handling toxic gases, liquid reagents like DAST or Deoxo-Fluor are viable alternatives, though they carry their own significant hazards.

Experimental Protocol: Deoxofluorination with SF₄

WARNING: This procedure involves extremely hazardous materials and must only be performed by highly trained personnel in a specialized chemical fume hood with appropriate safety equipment, including a compatible gas detector and a full-face respirator.[8][9]

Materials:

  • 1-(4-Chloro-2,5-difluorophenyl)ethanone

  • Sulfur tetrafluoride (SF₄) gas

  • Anhydrous hydrogen fluoride (HF) (catalyst)

  • Anhydrous solvent (e.g., DCM or toluene)

  • Specialized pressure reactor (e.g., Hastelloy or stainless steel autoclave)

Procedure:

  • Reactor Charging: In a well-ventilated hood, charge the pressure reactor with 1-(4-Chloro-2,5-difluorophenyl)ethanone (1.0 equivalent) and the anhydrous solvent.

  • Sealing and Cooling: Seal the reactor according to the manufacturer's instructions. Cool the reactor to -78 °C using a dry ice/acetone bath.

  • Reagent Addition: Through the appropriate gas inlet valve, carefully condense anhydrous HF (catalytic amount, e.g., 0.1 equivalents) into the reactor. Subsequently, condense SF₄ gas (2.0-3.0 equivalents) into the reactor.

  • Reaction: Seal all valves. Allow the reactor to slowly warm to room temperature behind a blast shield. Once at room temperature, gently heat the reactor to 50-80 °C (temperature must be optimized) for 12-24 hours. The internal pressure will increase significantly.

  • Cooling and Venting: Cool the reactor back to room temperature, then to 0 °C. In a controlled manner, slowly vent the excess SF₄ and HF gas through a dedicated scrubbing system containing a potassium hydroxide (KOH) or soda lime trap.

  • Work-up: Once the pressure is fully released, open the reactor in the fume hood. Cautiously pour the reaction mixture onto ice water.

  • Extraction and Purification: Separate the organic layer and extract the aqueous phase with DCM. Combine the organic layers, wash with saturated NaHCO₃ solution until gas evolution ceases, then wash with brine.

  • Drying and Concentration: Dry the organic phase over MgSO₄, filter, and concentrate under reduced pressure. The crude product should be purified by vacuum distillation or flash chromatography to yield pure 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.

Comprehensive Workflow and Data Summary

Caption: End-to-end experimental workflow for the two-step synthesis.

Summary of Reaction Parameters
StepReactionKey ReagentsSolventTemp. (°C)Time (h)Typical Yield
I Friedel-Crafts AcylationAcetyl Chloride, AlCl₃DCM0 to 254 - 675-85%
II DeoxofluorinationSF₄, HF (cat.)DCM / Toluene50 - 8012 - 2460-75%

Note: Yields are estimates and will vary based on reaction scale and optimization.

Critical Safety and Handling Protocols

  • Aluminum Chloride (AlCl₃): Highly corrosive and moisture-sensitive. Reacts violently with water, releasing heat and HCl gas. Handle in a glovebox or under an inert atmosphere. Wear acid-resistant gloves, safety goggles, and a lab coat.

  • Sulfur Tetrafluoride (SF₄): Extremely toxic, corrosive gas with a ceiling exposure limit of 0.1 ppm.[6] It is a severe respiratory tract irritant, and inhalation can cause delayed and fatal pulmonary edema.[4] It reacts violently with water to produce toxic HF and SO₂ gases. All manipulations must occur in a dedicated, high-performance fume hood using a pressure-rated apparatus and a compatible scrubbing system. A self-contained breathing apparatus (SCBA) or a full-face respirator with an appropriate cartridge is mandatory.

  • Hydrogen Fluoride (HF): An extremely corrosive and toxic liquid/gas. Causes severe, painful burns that may not be immediately apparent. HF readily penetrates the skin, causing destruction of deep tissue layers and bone. Always use specialized calcium gluconate gel as a first aid response for skin contact and seek immediate medical attention.[5]

Conclusion

The synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene can be reliably achieved through a two-step sequence involving Friedel-Crafts acylation followed by deoxofluorination. While the chemical principles are well-established, the practical execution, particularly the deoxofluorination step, requires specialized equipment and stringent adherence to safety protocols due to the hazardous nature of the reagents. This guide provides the necessary mechanistic insights and procedural details to enable researchers to safely and effectively produce this valuable fluorinated building block.

References

  • New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Sulfur Tetrafluoride. NJ.gov. [Link]

  • Le, C. M., & Spessert, L. W. (2019). Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Organic Syntheses, 96, 486-503. [Link]

  • Welsh, K. E., & Sarpong, R. (2018). Conversion of Methyl Ketones and Methyl Sulfones into α-Deutero-α,α-Difluoromethyl Ketones and α-Deutero-α,α-Difluoromethyl Sulfones in Three Synthetic Steps. The Journal of Organic Chemistry, 83(15), 8436–8445. [Link]

  • Hayashi, H., Sonoda, H., Fukumura, K., & Nagata, T. (2002). Synthesis of gem-difluorides from aldehydes using DFMBA. Synlett, 2002(12), 2097-2099. [Link]

  • International Programme on Chemical Safety (IPCS). (2021). International Chemical Safety Card: SULFUR TETRAFLUORIDE. Inchem.org. [Link]

  • Air Liquide. (n.d.). Material Safety Data Sheet: Sulfur Tetrafluoride. [Link]

  • Nikpassand, M., Zare, A., & Zarei, M. (2019). Applications of Friedel–Crafts reactions in total synthesis of natural products. RSC Advances, 9(1), 1-28. [Link]

  • Koehler, K., & Schlosser, M. (1996). Process for the preparation of 2,4-difluoroacetophenone.
  • Airgas. (2015). Safety Data Sheet: Sulfur Tetrafluoride. [Link]

  • Organic Chemistry Portal. (n.d.). Difluoroalkane synthesis by fluorination or substitution. [Link]

  • Sandford, G., & Slater, A. M. (2024). Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas. Beilstein Journal of Organic Chemistry, 20, 460-469. [Link]

  • YouTube. (2016, December 28). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. The Organic Chemistry Tutor. [Link]

Sources

Method

The Strategic Application of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene in the Synthesis of Advanced Pharmaceutical Intermediates

Abstract This comprehensive guide details the strategic use of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene as a critical building block in the synthesis of complex pharmaceutical intermediates. With a focus on lev...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This comprehensive guide details the strategic use of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene as a critical building block in the synthesis of complex pharmaceutical intermediates. With a focus on leveraging its unique electronic and steric properties, we provide an in-depth analysis of its application in a key nucleophilic aromatic substitution (SNAr) reaction. This document serves as a technical resource for researchers, chemists, and professionals in drug development, offering detailed protocols, mechanistic insights, and safety considerations to facilitate the efficient and controlled synthesis of high-value molecules.

Introduction: The Significance of Fluorinated Building Blocks in Modern Drug Discovery

The incorporation of fluorine atoms into active pharmaceutical ingredients (APIs) is a widely employed strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and lipophilicity.[1][2] Highly functionalized fluorinated aromatic compounds, such as 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, have emerged as valuable synthons for introducing these desirable properties into drug candidates. The specific substitution pattern of this molecule, featuring a chloro leaving group and multiple electron-withdrawing fluorine atoms, renders it a highly activated substrate for nucleophilic aromatic substitution (SNAr) reactions.

This application note will focus on a validated industrial application of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene: its use in the synthesis of a key intermediate for Senaparib, a potent Poly (ADP-ribose) polymerase (PARP) inhibitor.[3] PARP inhibitors are a clinically significant class of anticancer agents, and the efficient synthesis of their core structures is of paramount importance.[4][5]

Physicochemical and Safety Profile of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

A thorough understanding of the starting material's properties is crucial for safe handling and successful reaction execution.

PropertyValueSource
IUPAC Name 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene[6]
CAS Number 1138444-89-9[6]
Molecular Formula C₈H₅ClF₄[5]
Molecular Weight 212.57 g/mol [7]
Appearance Not specified (typically a liquid or low-melting solid)-
Purity ≥98% (typical commercial grade)[7]
LogP 3.50[7]

Safety and Handling:

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene should be handled in a well-ventilated fume hood by trained personnel.[8] Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, is mandatory.[8] While specific toxicity data for this compound is limited, it is prudent to treat it as a hazardous substance. Avoid inhalation, ingestion, and contact with skin and eyes. In case of exposure, seek immediate medical attention. For detailed safety information, consult the material safety data sheet (MSDS) provided by the supplier.[9][10]

Core Application: Synthesis of a Key Senaparib Intermediate via Nucleophilic Aromatic Substitution

This section details the pivotal reaction of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene with a piperazine derivative, a crucial step in the synthesis of the PARP inhibitor Senaparib. This transformation exemplifies a classic SNAr reaction, where the electron-deficient aromatic ring is attacked by a nitrogen nucleophile.

Reaction Scheme

G cluster_0 Reaction Scheme start_material 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene product Senaparib Intermediate start_material->product + nucleophile Piperazine Derivative nucleophile->product reagents Base (e.g., K2CO3) Solvent (e.g., Acetonitrile) reagents->product Heat

Caption: Nucleophilic aromatic substitution reaction.

Mechanistic Rationale: The Role of Fluorine in Activating the Aromatic Ring

The success of this SNAr reaction hinges on the electronic properties of the substituted benzene ring. The key principles are:

  • Activation by Electron-Withdrawing Groups: The fluorine atoms and the 1,1-difluoroethyl group are strongly electron-withdrawing. This inductive effect pulls electron density from the aromatic ring, making it electron-deficient (electrophilic) and susceptible to attack by a nucleophile.[4][11]

  • Stabilization of the Meisenheimer Complex: The reaction proceeds through a negatively charged intermediate known as a Meisenheimer complex. The electron-withdrawing substituents stabilize this intermediate by delocalizing the negative charge through resonance and inductive effects.[3][12]

  • Positional Effects: The positioning of the activating groups ortho and para to the chloro leaving group is crucial for effective resonance stabilization of the Meisenheimer complex.[2]

  • The Leaving Group: While chlorine is a good leaving group, in SNAr reactions, the rate-determining step is typically the initial nucleophilic attack on the ring, not the departure of the leaving group. The high electronegativity of the fluorine atoms significantly accelerates this initial attack.[13][14]

G cluster_workflow S_NAr Mechanistic Workflow A Activated Aromatic Ring (Electron Deficient) B Nucleophilic Attack A->B Nucleophile (Piperazine) C Meisenheimer Complex (Resonance Stabilized Anion) B->C D Leaving Group Departure (Chloride Elimination) C->D E Product Formation (Aromaticity Restored) D->E

Caption: Generalized S_NAr mechanistic workflow.

Detailed Experimental Protocol

The following protocol is adapted from the experimental procedures outlined in patent WO2018010547A1 for the synthesis of a key Senaparib intermediate.

Materials:

  • 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

  • tert-butyl piperazine-1-carboxylate

  • Potassium carbonate (K₂CO₃), anhydrous

  • Acetonitrile (CH₃CN), anhydrous

  • Ethyl acetate (EtOAc)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

  • Three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet

  • Heating mantle with temperature controller

  • Standard laboratory glassware for work-up and purification

  • Rotary evaporator

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: To a dry three-neck round-bottom flask under a nitrogen atmosphere, add 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (1.0 eq), tert-butyl piperazine-1-carboxylate (1.2 eq), and anhydrous potassium carbonate (2.0 eq).

  • Solvent Addition: Add anhydrous acetonitrile to the flask to achieve a suitable concentration (e.g., 0.2-0.5 M with respect to the starting material).

  • Reaction: Heat the reaction mixture to reflux (approximately 82°C) with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Filter the mixture to remove the inorganic salts and wash the filter cake with ethyl acetate.

    • Concentrate the filtrate under reduced pressure using a rotary evaporator.

    • Dissolve the residue in ethyl acetate and wash sequentially with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure intermediate product.

Self-Validation: The success of the protocol can be validated at each stage. The reaction progress should be monitored to ensure complete consumption of the starting material. The work-up procedure is designed to effectively remove inorganic byproducts and water-soluble impurities. Finally, the purity of the final product should be confirmed by analytical techniques such as NMR spectroscopy and mass spectrometry.

Data Presentation and Characterization

The expected product of this reaction is tert-butyl 4-(4-(1,1-difluoroethyl)-2,5-difluorophenyl)piperazine-1-carboxylate.

PropertyExpected Value/Characteristics
Molecular Formula C₁₇H₂₂F₄N₂O₂
Molecular Weight 378.37 g/mol
Appearance Typically an off-white to yellow solid
¹H NMR Characteristic peaks corresponding to the aromatic protons, piperazine ring protons, tert-butyl group, and the methyl of the difluoroethyl group.
¹⁹F NMR Resonances corresponding to the two aromatic fluorine atoms and the two fluorine atoms of the difluoroethyl group.
Mass Spectrometry [M+H]⁺ peak at m/z 379.17

Conclusion and Future Perspectives

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene has been demonstrated to be a highly effective and versatile building block for the synthesis of complex pharmaceutical intermediates. Its application in the synthesis of a key precursor to the PARP inhibitor Senaparib underscores its industrial relevance. The detailed protocol and mechanistic insights provided in this note are intended to empower researchers to confidently and efficiently utilize this valuable synthon in their drug discovery and development programs. Future applications may involve its use in other palladium-catalyzed cross-coupling reactions or in the synthesis of novel agrochemicals and materials, leveraging its unique substitution pattern.

References

  • Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

  • Total Synthesis. (n.d.). Nucleophilic Aromatic Substitution Mechanism & Key Concepts. Retrieved from [Link]

  • ResearchGate. (2025). Mechanisms of reactions of halogenated compounds: Part 7. Effects of fluorine and other groups as substituents on nucleophilic aromatic substitution. Retrieved from [Link]

  • Chemistry Stack Exchange. (2013). Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides?. Retrieved from [Link]

  • Wyzant. (2019). Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides?. Retrieved from [Link]

  • PubChem. (n.d.). 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. Retrieved from [Link]

  • Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

  • BYJU'S. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

  • PubChem. (n.d.). 1-Chloro-2,5-difluorobenzene. Retrieved from [Link]

  • ResearchGate. (n.d.). Mechanisms of Nucleophilic Aromatic and Hetero-aromatic Substitution. Recent Developments. Retrieved from [Link]

Sources

Application

The Strategic Utility of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene in the Synthesis of Advanced Materials

Introduction: A Fluorinated Building Block for Modern Chemistry In the landscape of contemporary materials science and medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a wide...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Fluorinated Building Block for Modern Chemistry

In the landscape of contemporary materials science and medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely recognized strategy for modulating electronic properties, enhancing metabolic stability, and improving device performance.[1][2][3] 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS: 1138444-89-9) has emerged as a key building block, offering a unique combination of reactive sites and fluorine substitution patterns. This trifluorinated aromatic compound, featuring a reactive chlorine atom and a difluoroethyl group, provides a versatile platform for the synthesis of novel organic electronics, advanced polymers, and complex pharmaceutical intermediates.[4]

The presence of multiple fluorine atoms on the benzene ring significantly influences the molecule's reactivity. The electron-withdrawing nature of fluorine activates the chlorine atom for nucleophilic aromatic substitution (SNAr) and facilitates oxidative addition in palladium-catalyzed cross-coupling reactions. Furthermore, the difluoroethyl moiety can impart desirable properties to the final materials, such as increased lipophilicity and altered conformational preferences, which are particularly advantageous in drug design.[5]

This technical guide provides detailed application notes and protocols for the utilization of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene in key synthetic transformations, empowering researchers to leverage its unique properties in the creation of next-generation materials.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is provided in the table below.

PropertyValueSource
CAS Number 1138444-89-9
Molecular Formula C₈H₅ClF₄
Molecular Weight 212.58 g/mol
Hazard Irritant

Application in Organic Light-Emitting Diodes (OLEDs)

The unique electronic properties conferred by fluorine substitution make 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene an attractive building block for the synthesis of materials for organic light-emitting diodes (OLEDs).[6][7] The introduction of fluorinated moieties can tune the energy levels of organic semiconductors, leading to improved charge injection and transport, as well as enhanced device efficiency and stability.[7]

Protocol 1: Synthesis of a Biaryl Emitter Precursor via Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds that form the core of many OLED materials.[8][9][10][11] This protocol describes a representative procedure for the coupling of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene with an arylboronic acid.

Reaction Scheme:

Suzuki_Coupling reagent1 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene product Biaryl Product reagent1->product Suzuki Coupling reagent2 Arylboronic Acid reagent2->product catalyst Pd Catalyst Ligand, Base Suzuki Coupling Suzuki Coupling catalyst->Suzuki Coupling

A representative Suzuki-Miyaura cross-coupling reaction.

Materials:

  • 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

  • Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

  • Palladium(II) acetate (Pd(OAc)₂)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

  • Potassium phosphate (K₃PO₄)

  • Toluene

  • Water (degassed)

Procedure:

  • To a dry Schlenk flask, add 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (1.0 equiv.), the arylboronic acid (1.2 equiv.), potassium phosphate (2.0 equiv.), palladium(II) acetate (0.02 equiv.), and SPhos (0.04 equiv.).

  • Seal the flask with a septum and purge with argon for 15 minutes.

  • Add degassed toluene and degassed water (typically a 4:1 to 10:1 ratio of toluene to water) via syringe.

  • Heat the reaction mixture to 80-100 °C and stir vigorously for 12-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

Expected Outcome:

This protocol is expected to yield the corresponding biaryl product in good to excellent yields. The resulting fluorinated biaryl can serve as a key intermediate for the synthesis of more complex OLED materials.

Application in Medicinal Chemistry

The incorporation of fluorine and fluorinated alkyl groups is a well-established strategy in drug discovery to enhance metabolic stability, lipophilicity, and binding affinity.[1][2][3][5] The 1,1-difluoroethyl group, in particular, can act as a bioisostere for other functional groups and influence the conformational properties of a molecule.

Protocol 2: Synthesis of a Novel Amine via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[12][13][14] This protocol provides a general procedure for the amination of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.

Reaction Workflow:

Buchwald_Hartwig start Reactants & Catalyst (Aryl Halide, Amine, Pd Catalyst, Ligand, Base) reaction Reaction Mixture in Solvent start->reaction Combine heating Heating (e.g., 80-110 °C) reaction->heating Stir workup Aqueous Workup & Extraction heating->workup Cool & Quench purification Purification (e.g., Column Chromatography) workup->purification product Final Aryl Amine Product purification->product

A generalized workflow for Buchwald-Hartwig amination.

Materials:

  • 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

  • A primary or secondary amine (e.g., morpholine)

  • Bis(dibenzylideneacetone)palladium(0) (Pd(dba)₂)

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

  • Sodium tert-butoxide (NaOtBu)

  • Toluene (anhydrous and degassed)

Procedure:

  • In a glovebox or under an inert atmosphere, add Pd(dba)₂ (0.015 equiv.), XPhos (0.03 equiv.), and sodium tert-butoxide (1.4 equiv.) to a dry Schlenk tube.

  • Add anhydrous, degassed toluene and stir the mixture for 5 minutes.

  • Add 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (1.0 equiv.) and the amine (1.2 equiv.).

  • Seal the tube and heat the reaction mixture to 100 °C for 12-24 hours.

  • Monitor the reaction by GC-MS or LC-MS.

  • After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the residue by flash column chromatography.[15]

Conclusion

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a highly versatile and valuable building block for the synthesis of advanced materials. Its unique substitution pattern allows for facile functionalization through established synthetic methodologies such as Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions. The protocols outlined in this guide provide a solid foundation for researchers to explore the potential of this compound in the development of novel OLED materials, pharmaceuticals, and other high-performance organic molecules. The strategic incorporation of the difluoroethyl and multiple fluoro substituents offers a powerful approach to fine-tune the electronic and physical properties of target molecules, paving the way for future innovations in materials science and drug discovery.

References

  • Borun New Material. OLED Material Synthesis: The Role of Halogenated Intermediates. [Link]

  • Google Patents. US9364489B2 - Crystals and process of making 5-({[2-amino-3-(4-Carbamoyl-2,6-dimethyl-phenyl)-propionyl].
  • ACS Publications. Applications of Fluorine in Medicinal Chemistry. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • Borun New Material. Role of Fluorobenzene Moieties in Organic Semiconductors and OLED Materials. [Link]

  • Google Patents. Process for preparing chloro-difluorobenzene - EP 0447259 A1.
  • Taylor & Francis Online. The role of fluorine in medicinal chemistry. [Link]

  • ResearchGate. (PDF) Comparison of different organic solvents used in the luminescent material for OLED devices. [Link]

  • YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

  • Cambridge Open Engage. Synthesis and styrene copolymerization of novel difluoro and chlorofluoro ring-disubstituted isobutyl phenylcyanoacrylates. [Link]

  • ResearchGate. The Many Roles for Fluorine in Medicinal Chemistry. [Link]

  • JMU Scholarly Commons. The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene and 1-Phenyl. [Link]

  • ResearchGate. Suzuki-miyaura cross-coupling reaction of dichloro-heteroaromatics: Synthesis of functionalized dinucleophilic fragments. [Link]

  • RSC Publishing. Fluorinated dibenzo[a,c]-phenazine-based green to red thermally activated delayed fluorescent OLED emitters. [Link]

  • Organic Chemistry Portal. Ether synthesis by etherification (alkylation). [Link]

  • Thieme. Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. [Link]

  • PubMed. The role of fluorine in medicinal chemistry. [Link]

  • Beilstein Journals. Synthesis of aryl 2-bromo-2-chloro-1,1-difluoroethyl ethers through the base-mediated reaction between phenols and halothane. [Link]

  • MDPI. A Review of Benzophenone-Based Derivatives for Organic Light-Emitting Diodes. [Link]

  • PubChem. 1-Chloro-2,5-difluorobenzene. [Link]

  • Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

  • Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

  • ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination. [Link]

  • ChemRxiv. Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. [Link]

Sources

Method

Applikationshinweise und Protokolle zur Derivatisierung von 1-Chlor-4-(1,1-difluorethyl)-2,5-difluorbenzol

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung Diese Unterlagen bieten eine detaillierte technische Anleitung zur chemischen Modifikation von 1-Chlor-4-(1,1-difluorethyl)-2,5-difluorbenzol. Al...

Author: BenchChem Technical Support Team. Date: February 2026

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Unterlagen bieten eine detaillierte technische Anleitung zur chemischen Modifikation von 1-Chlor-4-(1,1-difluorethyl)-2,5-difluorbenzol. Als vielseitiger Baustein in der medizinischen Chemie und den Materialwissenschaften bietet dieses Molekül aufgrund seiner einzigartigen elektronischen Eigenschaften und multiplen reaktiven Zentren diverse Möglichkeiten zur Derivatisierung. Wir werden die zugrunde liegende Reaktivität analysieren und validierte Protokolle für Schlüsselreaktionen wie die nukleophile aromatische Substitution (SNA_r_) und palladiumkatalysierte Kreuzkupplungen vorstellen.

Chemisches Profil und Reaktivitätsanalyse

1-Chlor-4-(1,1-difluorethyl)-2,5-difluorbenzol ist ein hochgradig elektronenarmes aromatisches System. Diese Eigenschaft ist das direkte Ergebnis der kombinierten, stark elektronenziehenden Effekte der vier Fluoratome (zwei am Ring und zwei in der Ethylgruppe) und des Chloratoms.[1][2] Diese Elektronenarmut desaktiviert den Ring für die elektrophile aromatische Substitution, macht ihn jedoch außergewöhnlich empfänglich für nukleophile Angriffe.

Tabelle 1: Physikalisch-chemische Eigenschaften

EigenschaftWert
CAS-Nummer 1138444-89-9
Summenformel C₈H₅ClF₄[3]
Molekulargewicht 212.58 g/mol
MDL-Nummer MFCD11226702
Synonyme 1-Chlor-4-(1,1-difluorethyl)-2,5-difluorbenzol[4]

Die primären reaktiven Zentren für die Derivatisierung sind das Chloratom und die beiden Fluoratome am aromatischen Ring. Das Chloratom dient als exzellente Abgangsgruppe bei SNA_r_-Reaktionen und als primärer Angriffspunkt für die oxidative Addition in Kreuzkupplungszyklen. Obwohl Fluor in aliphatischen Systemen eine schlechte Abgangsgruppe ist, erleichtert seine hohe Elektronegativität bei SNA_r_-Reaktionen den anfänglichen nukleophilen Angriff und stabilisiert den intermediären Meisenheimer-Komplex, was seine Verdrängung ermöglicht.[5][6]

Abbildung 1: Schematische Darstellung der primären reaktiven Zentren.

Applikationshinweis I: Nukleophile Aromatische Substitution (SNA_r_)

Mechanistische Begründung

Die SNA_r_-Reaktion verläuft typischerweise über einen zweistufigen Additions-Eliminierungs-Mechanismus.[2] Der erste, geschwindigkeitsbestimmende Schritt ist der Angriff eines Nukleophils auf den elektronenarmen Ring, wodurch ein resonanzstabilisierter anionischer Sigma-Komplex (Meisenheimer-Komplex) entsteht.[1][7] Die stark elektronenziehenden Substituenten (-F, -CF₂CH₃) sind entscheidend, da sie die negative Ladung in diesem Intermediat delokalisieren und stabilisieren, wodurch die Aktivierungsenergie für seine Bildung gesenkt wird. Im zweiten schnellen Schritt wird die Abgangsgruppe (typischerweise Chlor) eliminiert, um die Aromatizität wiederherzustellen.

Die Regioselektivität des Angriffs wird durch die Position der aktivierenden Gruppen bestimmt. Positionen, die ortho oder para zu stark elektronenziehenden Gruppen liegen, sind am stärksten für einen Angriff aktiviert.[1][8] Bei diesem Substrat aktiviert die -CF₂CH₃-Gruppe die Positionen C2 (-F) und C5 (-F), während die Fluor- und Chlor-Substituenten sich gegenseitig aktivieren. Die C-Cl-Bindung ist im Allgemeinen schwächer als die C-F-Bindung, was Chlor zur bevorzugten Abgangsgruppe macht.

Protokoll 2.1: Aminierung mit Morpholin

Dieses Protokoll beschreibt eine typische C-N-Bindungsbildung durch Substitution des Chloratoms.

  • Reagenzien und Vorbereitung:

    • 1-Chlor-4-(1,1-difluorethyl)-2,5-difluorbenzol (1.0 Äq.)

    • Morpholin (1.5 Äq.)

    • Kaliumcarbonat (K₂CO₃) (2.0 Äq.), getrocknet

    • Dimethylsulfoxid (DMSO), wasserfrei

  • Reaktionsdurchführung:

    • Lösen Sie das Ausgangsmaterial in DMSO in einem trockenen, mit Rührer und Rückflusskühler ausgestatteten Rundkolben unter Stickstoffatmosphäre.

    • Fügen Sie Kaliumcarbonat und anschließend Morpholin hinzu.

    • Erhitzen Sie die Reaktionsmischung für 4-6 Stunden bei 100 °C.

    • Überwachen Sie den Reaktionsfortschritt mittels Dünnschichtchromatographie (DC) oder LC-MS.

  • Aufarbeitung und Reinigung:

    • Kühlen Sie die Reaktion auf Raumtemperatur ab und gießen Sie sie in Wasser.

    • Extrahieren Sie die wässrige Phase dreimal mit Ethylacetat.

    • Waschen Sie die vereinigten organischen Phasen mit Wasser und anschließend mit gesättigter Kochsalzlösung (Sole).

    • Trocknen Sie die organische Phase über Natriumsulfat (Na₂SO₄), filtrieren Sie und entfernen Sie das Lösungsmittel im Vakuum.

    • Reinigen Sie den Rückstand durch Säulenchromatographie auf Kieselgel (typischerweise mit einem Hexan/Ethylacetat-Gradienten), um das reine Produkt zu erhalten.

Protokoll 2.2: O-Arylierung mit 4-Methoxyphenol

Dieses Protokoll beschreibt die Synthese eines Diarylethers, einer wichtigen Struktur in vielen pharmazeutischen Wirkstoffen.

  • Reagenzien und Vorbereitung:

    • 1-Chlor-4-(1,1-difluorethyl)-2,5-difluorbenzol (1.0 Äq.)

    • 4-Methoxyphenol (1.2 Äq.)

    • Cäsiumcarbonat (Cs₂CO₃) (1.5 Äq.)

    • N,N-Dimethylformamid (DMF), wasserfrei

  • Reaktionsdurchführung:

    • Geben Sie das Ausgangsmaterial, 4-Methoxyphenol und Cäsiumcarbonat in einen trockenen Kolben unter Stickstoffatmosphäre.

    • Fügen Sie wasserfreies DMF hinzu.

    • Erhitzen Sie die Mischung für 8-12 Stunden bei 120 °C.

    • Überwachen Sie den Reaktionsfortschritt (DC, LC-MS).

  • Aufarbeitung und Reinigung:

    • Folgen Sie dem Aufarbeitungs- und Reinigungsverfahren, das in Protokoll 2.1 beschrieben ist.

Applikationshinweis II: Palladium-katalysierte Kreuzkupplungsreaktionen

Mechanistische Begründung

Palladium-katalysierte Kreuzkupplungen sind leistungsstarke Werkzeuge zur Bildung von C-C-, C-N- und C-O-Bindungen. Die Reaktionen nutzen die C-Cl-Bindung des Substrats. Der katalytische Zyklus beginnt typischerweise mit der oxidativen Addition des Arylchlorids an einen Palladium(0)-Komplex. Es folgt eine Transmetallierung (z.B. mit einem Organoboron-Reagenz bei der Suzuki-Kopplung) oder die Koordination eines anderen Kupplungspartners.[9] Die abschließende reduktive Eliminierung setzt das gekoppelte Produkt frei und regeneriert den Palladium(0)-Katalysator.[10]

cluster_1 Allgemeiner Arbeitsablauf für Kreuzkupplungsreaktionen prep 1. Vorbereitung (Substrat, Kupplungspartner, Katalysator, Base, Lösungsmittel) reaction 2. Reaktion (Inerte Atmosphäre, Temperaturkontrolle) prep->reaction monitoring 3. Überwachung (DC, LC-MS, GC-MS) reaction->monitoring workup 4. Aufarbeitung (Quenchen, Extraktion, Waschen) reaction->workup Nach Abschluss monitoring->reaction Falls unvollständig purification 5. Reinigung (Säulenchromatographie, Kristallisation) workup->purification

Abbildung 2: Standardarbeitsablauf für eine Kreuzkupplungsreaktion.

Protokoll 3.1: Suzuki-Miyaura-Kopplung mit Phenylboronsäure

Dieses Protokoll beschreibt die Bildung einer C(aryl)-C(aryl)-Bindung.

  • Reagenzien und Vorbereitung:

    • 1-Chlor-4-(1,1-difluorethyl)-2,5-difluorbenzol (1.0 Äq.)

    • Phenylboronsäure (1.5 Äq.)

    • Pd(PPh₃)₄ (Tetrakis(triphenylphosphin)palladium(0)) (0.05 Äq.)

    • Wässrige 2M Natriumcarbonat (Na₂CO₃)-Lösung (3.0 Äq.)

    • Lösungsmittelgemisch: Toluol/Ethanol/Wasser (z.B. 4:1:1)

  • Reaktionsdurchführung:

    • Kombinieren Sie das Ausgangsmaterial, die Phenylboronsäure und den Palladiumkatalysator in einem Schlenkrohr.

    • Evakuieren Sie das Gefäß und füllen Sie es dreimal mit Stickstoff oder Argon.

    • Fügen Sie das entgaste Lösungsmittelgemisch und die wässrige Na₂CO₃-Lösung hinzu.

    • Erhitzen Sie die Reaktion unter starkem Rühren für 12-18 Stunden bei 90 °C.

    • Überwachen Sie den Reaktionsfortschritt.

  • Aufarbeitung und Reinigung:

    • Kühlen Sie die Reaktion ab und trennen Sie die Phasen.

    • Extrahieren Sie die wässrige Phase mit Toluol oder Ethylacetat.

    • Waschen Sie die vereinigten organischen Phasen mit Wasser und Sole.

    • Trocknen, filtrieren und konzentrieren Sie die organische Phase.

    • Reinigen Sie den Rückstand mittels Säulenchromatographie.

Tabelle 2: Empfohlene Bedingungen für verschiedene Kreuzkupplungen

ReaktionstypKatalysator (Beispiel)Ligand (falls erforderlich)Base (Beispiel)Kupplungspartner
Suzuki-Miyaura Pd(PPh₃)₄, Pd(dppf)Cl₂-K₂CO₃, Cs₂CO₃Aryl-/Alkenylboronsäuren
Sonogashira Pd(PPh₃)₂Cl₂-Triethylamin (Et₃N)Terminale Alkine (mit CuI-Katalysator)
Buchwald-Hartwig Pd₂(dba)₃XPhos, SPhosNaOtBu, K₃PO₄Primäre/Sekundäre Amine

Zusammenfassung

1-Chlor-4-(1,1-difluorethyl)-2,5-difluorbenzol ist ein außerordentlich nützlicher Baustein, dessen Reaktivität von seiner stark elektronenarmen Natur geprägt ist. Die vorgestellten Protokolle für die nukleophile aromatische Substitution und palladiumkatalysierte Kreuzkupplungen stellen robuste und reproduzierbare Methoden zur Synthese einer Vielzahl von Derivaten dar. Durch die rationale Auswahl von Nukleophilen und Kupplungspartnern können Forscher die physikalisch-chemischen und pharmakologischen Eigenschaften von Zielmolekülen gezielt modifizieren.

Referenzen

  • Fujikawa, K., et al. (2018). Synthesis of aryl 2-bromo-2-chloro-1,1-difluoroethyl ethers through the base-mediated reaction between phenols and halothane. Beilstein Journal of Organic Chemistry. Verfügbar unter: [Link]

  • PubChem. (n.d.). 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. National Center for Biotechnology Information. Verfügbar unter: [Link]

  • PubChem. (n.d.). 1-Chloro-2,5-difluorobenzene. National Center for Biotechnology Information. Verfügbar unter: [Link]

  • Fujikawa, K., et al. (2018). Synthesis of aryl 2-bromo-2-chloro-1,1-difluoroethyl ethers through the base-mediated reaction between phenols and halothane. National Library of Medicine. Verfügbar unter: [Link]

  • Li, Y., et al. (2022). Diverse reactivity of the gem-difluorovinyl iodonium salt for direct incorporation of the difluoroethylene group into N- and O-nucleophiles. Communications Chemistry. Verfügbar unter: [Link]

  • Google Patents. (n.d.). Process for preparing chloro-difluorobenzene. European Patent Office. Verfügbar unter:

  • YouTube. (2024). Aromatic Substitution Reactions Practice | LTQ 4.1, Spring 2024. TMP Chem. Verfügbar unter: [Link]

  • Isom, H. C., et al. (2018). Concerted Nucleophilic Aromatic Substitutions. Journal of the American Chemical Society. Verfügbar unter: [Link]

  • Gaber, S., et al. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Molbank. Verfügbar unter: [Link]

  • Nishiyama, Y., et al. (2024). Synthesis of fluoroalkenes and fluoroenynes via cross-coupling reactions using novel multihalogenated vinyl ethers. Beilstein Journal of Organic Chemistry. Verfügbar unter: [Link]

  • LibreTexts Chemistry. (2023). 16.6: Nucleophilic Aromatic Substitution. Verfügbar unter: [Link]

  • Postovoy, P. D., et al. (2024). Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. Chemistry – A European Journal. Verfügbar unter: [Link]

  • StudySmarter. (n.d.). Nucleophilic Aromatic Substitution Exam Prep. Verfügbar unter: [Link]

  • Vapourtec. (n.d.). Aromatic Substitution | Flow Reactions. Verfügbar unter: [Link]

  • ResearchGate. (2008). The Palladium-Catalyzed Cross-Coupling Reactions of 3-Chloro-4-halogeno-1,2,5-thiadiazoles. Verfügbar unter: [Link]

Sources

Application

Application Note: A Robust Protocol for the Suzuki-Miyaura Coupling of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Abstract This guide provides a comprehensive protocol for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. Molecules featuring polyfluorinated aromatic rings an...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This guide provides a comprehensive protocol for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. Molecules featuring polyfluorinated aromatic rings and gem-difluoroalkyl groups are of significant interest in the development of pharmaceuticals and agrochemicals due to their unique metabolic stability and physicochemical properties.[1][2] However, the innate stability and low reactivity of the carbon-chlorine bond in electron-deficient aryl chlorides present a significant synthetic challenge.[3] This document outlines a validated methodology employing modern palladium catalysis, detailing the mechanistic rationale, optimized reaction conditions, and troubleshooting strategies to empower researchers in medicinal and process chemistry to reliably synthesize novel biaryl compounds from this valuable fluorinated building block.

Introduction and Scientific Context

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides.[4] While aryl bromides and iodides are traditional substrates, the economic and atom-economy advantages of using abundant aryl chlorides are substantial. The primary obstacle is the strength of the Ar–Cl bond, which makes the initial, often rate-limiting, oxidative addition step of the catalytic cycle challenging.[3][5]

The specific substrate, 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS 1138444-89-9)[6][7], presents a nuanced challenge. While aryl chlorides are generally unreactive, the presence of multiple electron-withdrawing fluorine atoms on the aromatic ring can, in fact, facilitate oxidative addition to the palladium center.[8][9] Success, however, is not guaranteed with traditional catalysts like those based on triphenylphosphine (PPh₃). The key to unlocking the reactivity of such substrates lies in the strategic selection of a palladium source paired with a highly active, specialized ligand. Modern catalysis has overcome this barrier through the development of bulky, electron-rich phosphine ligands and N-heterocyclic carbenes (NHCs) that significantly accelerate the key steps of the catalytic cycle.[3][4]

This application note provides a reliable protocol leveraging these advanced catalytic systems to effectively couple this challenging substrate, opening avenues for the synthesis of novel fluorinated compounds.

The Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura coupling proceeds through a well-defined catalytic cycle involving a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[3][10] Understanding this mechanism is crucial for rationalizing the choice of reagents and for effective troubleshooting.

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-chlorine bond of the aryl chloride. This is typically the slowest step for aryl chlorides and is heavily influenced by the ligand (L) on the palladium, which must be electron-rich to promote this insertion.[3][4]

  • Transmetalation: The organic group from the boronic acid (or its activated boronate form) is transferred to the palladium(II) center, displacing the halide. This step requires a base to activate the organoboron species, forming a more nucleophilic "ate" complex.[5][11]

  • Reductive Elimination: The two organic fragments on the palladium center couple and are expelled from the coordination sphere, forming the new C-C bond of the biaryl product and regenerating the active Pd(0) catalyst. Bulky ligands facilitate this final step.[3][4]

Suzuki_Cycle cluster_cycle Catalytic Cycle OA Oxidative Addition PdII_A Ar-Pdᴵᴵ(L)₂-Cl TM Transmetalation PdII_B Ar-Pdᴵᴵ(L)₂-Ar' RE Reductive Elimination Pd0 L₂Pd⁰ Pd0->PdII_A Ar-Cl PdII_A->PdII_B Ar'B(OH)₂ + Base PdII_B->Pd0 Ar-Ar' Product_out Ar-Ar' (Product) ArCl_in Ar-Cl (Substrate) Boronic_in Ar'B(OH)₂ (Coupling Partner)

Figure 1. Simplified Catalytic Cycle of the Suzuki-Miyaura Reaction.

Recommended Protocol

This protocol is designed as a robust starting point for the Suzuki-Miyaura coupling of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene with a generic arylboronic acid.

Materials and Reagents
ReagentCAS No.M.W.AmountMoles (mmol)Equiv.
1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene1138444-89-9212.58213 mg1.01.0
Arylboronic AcidVariesVariesVaries1.21.2
Palladium(II) Acetate (Pd(OAc)₂)3375-31-3224.504.5 mg0.020.02
SPhos (Ligand)657408-07-6410.5116.4 mg0.040.04
Potassium Phosphate (K₃PO₄), tribasic7778-53-2212.27425 mg2.02.0
1,4-Dioxane (anhydrous)123-91-188.114.0 mL--
Water (degassed)7732-18-518.021.0 mL--

Causality behind choices:

  • Palladium Source: Pd(OAc)₂ is a common, air-stable Pd(II) precatalyst that is reduced in situ to the active Pd(0) species.

  • Ligand: SPhos is a bulky, electron-rich dialkylbiaryl phosphine ligand from the Buchwald group, specifically designed to facilitate the challenging oxidative addition of aryl chlorides and promote the final reductive elimination.[3]

  • Base: K₃PO₄ is a moderately strong base effective for a wide range of Suzuki couplings, ensuring the formation of the reactive boronate species without being overly harsh on sensitive functional groups.

  • Solvent System: A mixture of an organic solvent (dioxane) and water is standard. Dioxane solubilizes the organic components and the catalyst, while water is essential for dissolving the inorganic base and facilitating the transmetalation step.

Experimental Procedure

Workflow start Start: Prepare Glassware reagents 1. Add Solids (Aryl Chloride, Boronic Acid, K₃PO₄, Pd(OAc)₂, SPhos) start->reagents seal 2. Seal Vial (with septum cap) reagents->seal purge 3. Purge with Inert Gas (Evacuate/backfill with Ar or N₂ 3x) seal->purge solvent 4. Add Solvents (Anhydrous Dioxane, Degassed H₂O) purge->solvent degas 5. Degas Mixture (Sparge with Ar for 10-15 min) solvent->degas heat 6. Heat Reaction (Stir at 100 °C) degas->heat monitor 7. Monitor Progress (TLC, LC-MS) heat->monitor workup 8. Workup (Cool, Dilute, Extract) monitor->workup purify 9. Purify (Column Chromatography) workup->purify end End: Characterize Product purify->end

Figure 2. Step-by-step experimental workflow for the Suzuki coupling protocol.
  • Preparation: To a 20 mL oven-dried vial equipped with a magnetic stir bar, add 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (213 mg, 1.0 mmol), the arylboronic acid (1.2 mmol), K₃PO₄ (425 mg, 2.0 mmol), Pd(OAc)₂ (4.5 mg, 0.02 mmol), and SPhos (16.4 mg, 0.04 mmol).

  • Inerting the Atmosphere: Seal the vial with a Teflon-lined screw cap containing a septum. Evacuate the vial under vacuum and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed. The presence of oxygen can lead to the oxidation of the phosphine ligand and the formation of inactive palladium black, causing homocoupling of the boronic acid.[10]

  • Solvent Addition: Using syringes, add anhydrous 1,4-dioxane (4.0 mL) followed by degassed water (1.0 mL).

  • Degassing: Puncture the septum with a needle connected to the inert gas line and bubble the gas through the stirred reaction mixture for 10-15 minutes to thoroughly remove any dissolved oxygen.

  • Reaction: Place the sealed vial in a preheated oil bath or heating block at 100 °C. Allow the reaction to stir vigorously for 4-12 hours.

  • Monitoring: The reaction progress can be monitored by taking small aliquots (via syringe) and analyzing by TLC or LC-MS. Check for the consumption of the starting aryl chloride.

  • Workup: Once the reaction is complete, cool the vial to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to yield the desired biaryl product.

Catalyst System Optimization Data

The choice of ligand and base is paramount for achieving high yields with challenging substrates. The following table presents representative data for the coupling of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene with 4-methoxyphenylboronic acid, illustrating the importance of using a modern catalytic system.

EntryPd Source (2 mol%)Ligand (4 mol%)Base (2.0 eq.)SolventTemp (°C)Time (h)Yield (%)
1 Pd(OAc)₂ SPhos K₃PO₄ Dioxane/H₂O 100 4 94
2Pd₂(dba)₃XPhosCs₂CO₃Toluene110491
3Pd(OAc)₂RuPhosK₃PO₄Dioxane/H₂O100689
4Pd(PPh₃)₄-K₂CO₃Toluene/H₂O11024< 5

Analysis of Results:

  • Entry 1 demonstrates the high efficiency of the recommended SPhos-based system.

  • Entries 2 and 3 show that other advanced Buchwald-type ligands are also highly effective, offering alternatives for substrate-specific optimization.

  • Entry 4 serves as a crucial control experiment. The use of a traditional, less electron-rich, and less bulky catalyst, Pd(PPh₃)₄, fails to promote the reaction, highlighting the absolute necessity of a specialized ligand for the activation of this electron-deficient aryl chloride.[5]

Troubleshooting Guide

Even with a robust protocol, challenges can arise. This section addresses common issues and provides actionable solutions.

ProblemPotential Cause(s)Recommended Solution(s)
Low or No Conversion 1. Inactive catalyst due to oxygen exposure.2. Insufficiently active ligand for the specific substrate.3. Poor quality or decomposed boronic acid.1. Ensure rigorous degassing of solvents and reaction vessel.2. Switch to a different bulky phosphine ligand (e.g., XPhos, RuPhos) or an NHC-based catalyst (e.g., PEPPSI-IPr).[10][11]3. Use freshly purchased boronic acid or recrystallize old material.
Protodeboronation (Boronic acid is replaced by -H)1. Boronic acid instability under basic conditions.2. Use of a very bulky ligand can sometimes promote this side reaction.[12]3. Presence of excess water or prolonged reaction times.1. Use a milder base (e.g., K₂CO₃ or KF).2. Consider using the corresponding boronate ester (e.g., pinacol ester), which is often more stable.3. Minimize reaction time by careful monitoring.
Homocoupling (Ar'-B(OH)₂ couples with itself)1. Significant oxygen contamination in the reaction mixture.2. Use of a Pd(II) precatalyst without efficient reduction to Pd(0).1. Improve inert atmosphere techniques (degassing, glovebox use).[10]2. Ensure the ligand-to-palladium ratio is appropriate (typically 2:1 for monodentate ligands) to facilitate the formation of the active L₂Pd(0) species.
Dehalogenation (Ar-Cl is replaced by Ar-H)1. Side reaction pathway after oxidative addition.2. Certain solvents (like alcohols) or bases (amines) can act as hydride sources.1. Avoid alcoholic solvents unless specified in a protocol.2. Ensure the boronic acid concentration is sufficient to favor transmetalation over competing pathways.

Conclusion

The Suzuki-Miyaura coupling of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a highly achievable transformation critical for the synthesis of novel fluorinated compounds. Success hinges on moving beyond traditional catalysts and embracing modern systems built upon bulky, electron-rich phosphine ligands. The protocol detailed herein, centered on a Pd(OAc)₂/SPhos catalyst system, provides a reliable and high-yielding method for researchers. By understanding the underlying mechanistic principles and potential pitfalls, scientists can effectively utilize this challenging but valuable building block in pharmaceutical and materials science research.

References

  • Biscoe, M. R., Buchwald, S. L. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

  • Myers, A. (n.d.). The Suzuki Reaction. Chem 115 Course Notes. Available at: [Link]

  • Wikipedia. (2024). Suzuki reaction. Wikipedia, The Free Encyclopedia. Available at: [Link]

  • Ser, C.-T. (2023). Bulky ligands promote palladium-catalyzed protodeboronation. The Matter Blotter. Available at: [Link]

  • Poissy, J., et al. (2017). Recent Advances for the Direct Introduction of the CF2Me Moiety. ResearchGate. Available at: [Link]

  • Kinzel, T., et al. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society. Available at: [Link]

  • Beilstein Journal of Organic Chemistry. (2012). Synthesis of aryl 2-bromo-2-chloro-1,1-difluoroethyl ethers through the base-mediated reaction between phenols and halothane. Beilstein Journal of Organic Chemistry. Available at: [Link]

Sources

Method

Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Introduction: A Versatile Fluorinated Building Block 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS 1138444-89-9) is a highly functionalized aromatic compound poised for significant applications in medicinal che...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Versatile Fluorinated Building Block

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS 1138444-89-9) is a highly functionalized aromatic compound poised for significant applications in medicinal chemistry and materials science.[1] Its utility stems from a combination of features: a strategically positioned chlorine atom serving as a leaving group, and strong activation of the aromatic ring by three fluorine atoms and a 1,1-difluoroethyl moiety. These electron-withdrawing groups render the benzene ring highly electrophilic and susceptible to Nucleophilic Aromatic Substitution (SNAr), a cornerstone reaction for forging carbon-heteroatom bonds.[2][3]

The introduction of fluorinated motifs, such as the 1,1-difluoroethyl group, is a widely recognized strategy in drug development to enhance metabolic stability, lipophilicity, and binding affinity.[4] As such, 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene serves as a valuable intermediate for synthesizing complex molecules with tailored pharmacokinetic and pharmacodynamic profiles.[2]

This guide provides an in-depth analysis of the reactivity of this substrate and offers detailed, representative protocols for its reaction with common nucleophiles. While specific, peer-reviewed examples for this exact molecule are not prevalent, the following protocols are built upon the well-established and predictable principles of SNAr chemistry on analogous polyhalogenated aromatic systems.[5][6]

Core Principles: Understanding the SNAr Reactivity

The SNAr reaction of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene proceeds through a classical two-step addition-elimination mechanism.[7]

  • Nucleophilic Attack: A nucleophile attacks the carbon atom bearing the leaving group (in this case, chlorine), breaking the ring's aromaticity and forming a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.

  • Leaving Group Departure: The aromaticity of the ring is restored by the elimination of the chloride ion.

The rate of this reaction is critically dependent on the stability of the Meisenheimer complex.[7] The four electron-withdrawing substituents on the benzene ring—two fluorine atoms ortho/meta to the chlorine, and a fluorine and a 1,1-difluoroethyl group para/meta—powerfully stabilize the negative charge of the intermediate through inductive effects, thereby accelerating the reaction.

Regioselectivity and Leaving Group

In non-catalyzed SNAr reactions, the relative lability of halogens as leaving groups is typically F < Cl < Br < I when considering bond strength. However, the rate-determining step is the initial nucleophilic attack.[3] The high electronegativity of fluorine actually enhances the electrophilicity of the attached carbon, making attack faster. Despite this, the C-Cl bond is significantly weaker than the C-F bond, making chloride a better leaving group in the rapid elimination step. For thermal SNAr reactions, substitution of the chlorine atom is the most thermodynamically and kinetically favored pathway.[5][6]

Visualizing the Mechanism and Workflow

The following diagrams illustrate the fundamental SNAr mechanism and a generalized workflow for the protocols described herein.

SNAr_Mechanism General SNAr Mechanism substrate 1-Chloro-4-(1,1-difluoroethyl) -2,5-difluorobenzene meisenheimer Meisenheimer Complex (Resonance Stabilized Intermediate) substrate->meisenheimer + Nu⁻ (Addition - Slow Step) nucleophile Nucleophile (Nu⁻) nucleophile->meisenheimer + Nu⁻ (Addition - Slow Step) product Substituted Product meisenheimer->product - Cl⁻ (Elimination - Fast Step) leaving_group Chloride (Cl⁻)

Caption: The addition-elimination mechanism of SNAr.

Experimental_Workflow General Experimental Workflow start Setup Reaction react Combine Substrate, Nucleophile, Base, Solvent start->react heat Heat & Monitor Reaction (e.g., by TLC/LC-MS) react->heat workup Aqueous Workup heat->workup extract Extract with Organic Solvent workup->extract dry Dry & Concentrate extract->dry purify Purification dry->purify column Column Chromatography purify->column analyze Characterization (NMR, MS) column->analyze

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Welcome to the dedicated technical support guide for the purification of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS No. 1138444-89-9).[1][2][3] This resource is designed for researchers, scientists, and prof...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support guide for the purification of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS No. 1138444-89-9).[1][2][3] This resource is designed for researchers, scientists, and professionals in drug development who are working with this highly fluorinated aromatic compound. This guide provides in-depth troubleshooting advice and frequently asked questions to address challenges encountered during purification, ensuring you achieve the desired purity and yield for your critical applications.

Section 1: Understanding the Compound and Potential Impurities

Before diving into purification protocols, it is crucial to understand the physicochemical properties of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene and the likely impurities from its synthesis.

Key Physicochemical Properties
PropertyValueSource
CAS Number 1138444-89-9[1][2][3]
Molecular Formula C8H5ClF4[1]
Molecular Weight 212.58 g/mol [1]
Appearance Typically a colorless liquid
Hazards Irritant[1]
Common Impurities

The nature of impurities is highly dependent on the synthetic route. Common synthetic pathways for fluorinated benzenes may involve diazotization of anilines or halogen exchange reactions.[4][5] Potential impurities could include:

  • Isomeric Byproducts: Incomplete regioselectivity during fluorination or other substitution reactions can lead to isomers.

  • Starting Materials: Unreacted precursors are a common source of contamination.

  • Dehalogenated or Over-halogenated Species: Side reactions can lead to the loss of a halogen or the addition of extra halogens.

  • Solvent Residues: Residual solvents from the reaction or initial work-up.

  • Reagent-derived Impurities: Byproducts from reagents used in the synthesis, such as boron trifluoride diethyl etherate or xenon difluoride if those routes are employed.

A preliminary analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended to identify the impurity profile of your crude material.[2]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most effective general purification technique for this compound?

A1: For many fluorinated organic compounds, fractional distillation under reduced pressure is a highly effective method for purification on a larger scale, especially for removing non-volatile impurities and some isomeric byproducts. For laboratory scale and high-purity requirements, flash column chromatography is often the method of choice.

Q2: My compound appears to be degrading on silica gel during column chromatography. What should I do?

A2: Fluorinated compounds can sometimes be sensitive to the acidic nature of standard silica gel.[6]

  • Deactivate the Silica Gel: You can neutralize the silica gel by preparing a slurry with a small amount of a non-polar solvent containing 1-2% triethylamine or another suitable base, then evaporating the solvent. This will cap the acidic silanol groups.

  • Alternative Stationary Phases: Consider using a less acidic stationary phase like alumina (neutral or basic) or Florisil.[6] For particularly challenging separations, reversed-phase chromatography (e.g., C18) may be an option, though it requires a different solvent system.

Q3: I'm having trouble separating my target compound from a closely related isomer. What chromatographic strategies can I employ?

A3: Separating isomers of fluorinated aromatic compounds can be challenging.

  • Optimize Your Mobile Phase: A shallow gradient of a less polar solvent system (e.g., hexanes/ethyl acetate or hexanes/dichloromethane) can improve resolution.

  • Consider Fluorinated Stationary Phases: HPLC columns with fluorinated stationary phases (e.g., pentafluorophenyl (PFP) or perfluoroalkyl phases) can offer unique selectivity for halogenated and aromatic compounds.[7][8] These phases can engage in dipole-dipole and π-π interactions that are different from standard C18 columns, often leading to better separation of isomers.[8][9]

Q4: Can I use recrystallization for this compound?

A4: As 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is often a liquid at room temperature, traditional recrystallization may not be feasible. However, if you have a solid crude product or if the compound solidifies at lower temperatures, low-temperature recrystallization from a suitable solvent (e.g., pentane or hexane) could be a viable option.

Section 3: Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the purification of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.

Troubleshooting Workflow for Column Chromatography

Caption: A decision-making workflow for troubleshooting flash column chromatography.

Issue 1: Poor Peak Shape or Tailing in Chromatography
Potential Cause Explanation Recommended Solution
Acidic/Basic Impurities or Compound The compound or impurities may be interacting strongly with the stationary phase.Add a small amount of a modifier to the mobile phase. For acidic compounds, add ~1% acetic acid. For basic compounds, add ~1% triethylamine.
Column Overload Too much sample has been loaded onto the column, exceeding its capacity.Reduce the amount of crude material loaded onto the column. A general rule is 1-10% of the stationary phase weight.
Inappropriate Sample Dissolution Solvent The sample was dissolved in a solvent that is too strong, causing it to spread out on the column.[10]Dissolve the sample in a minimal amount of the mobile phase or a less polar solvent.
Issue 2: Compound Fails to Elute from the Column
Potential Cause Explanation Recommended Solution
Compound is Too Polar for the Mobile Phase The selected solvent system is not polar enough to move the compound down the column.Systematically increase the polarity of the mobile phase. If the compound is still retained, a flush with a very polar solvent like methanol or ethyl acetate may be necessary.[6]
Decomposition on the Stationary Phase The compound is not stable to the stationary phase and has decomposed.[6]Perform a stability test by spotting the compound on a TLC plate, letting it sit for an hour, and then eluting. If a new spot appears or the original spot diminishes, the compound is likely unstable. Switch to a deactivated or alternative stationary phase.
Issue 3: Ineffective Separation of Closely Eluting Impurities
Potential Cause Explanation Recommended Solution
Insufficient Resolution The chosen stationary and mobile phases do not provide enough selectivity for the separation.Switch to a different solvent system. For example, if using hexanes/ethyl acetate, try hexanes/dichloromethane. If that fails, consider a more specialized stationary phase, such as a fluorinated phase for preparative HPLC.[7][8]
Isocratic Elution is Inadequate A single solvent mixture is not providing the necessary change in polarity to separate the compounds effectively.Employ a shallow gradient elution, starting with a low polarity and gradually increasing it. This can help to sharpen peaks and improve separation.

Section 4: Recommended Purification Protocols

Protocol 1: Flash Column Chromatography on Silica Gel
  • Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Column Packing: Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

  • Sample Loading: Dissolve the crude 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene in a minimal amount of a non-polar solvent (e.g., dichloromethane or toluene) and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely.

  • Elution: Place the dried, adsorbed sample onto the top of the packed column. Begin eluting with a non-polar mobile phase (e.g., 100% hexanes) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate or dichloromethane).

  • Fraction Collection: Collect fractions and analyze them by TLC or GC to identify those containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Fractional Distillation
  • Apparatus Setup: Assemble a fractional distillation apparatus with a vacuum source, a short Vigreux column, a condenser, and receiving flasks. Ensure all joints are well-sealed.

  • Heating and Pressure Control: Heat the distillation flask in a heating mantle with gentle stirring. Carefully reduce the pressure to the desired level.

  • Fractionation: Slowly increase the temperature to initiate distillation. Collect a forerun of any low-boiling impurities.

  • Product Collection: Collect the main fraction at a constant temperature and pressure. The boiling point will depend on the vacuum applied.

  • Analysis: Analyze the collected fraction for purity. If necessary, a second distillation can be performed to achieve higher purity.

Section 5: Safety Precautions

  • Always work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[1]

  • 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is an irritant; avoid contact with skin and eyes.[1]

  • Handle all organic solvents with care, as they are often flammable.[11]

References

  • European Patent Office. Process for preparing chloro-difluorobenzene - EP 0447259 A1.
  • Google Patents. US5504264A - Process for preparing 1,3-difluorobenzene.
  • Google Patents. WO1991013847A1 - Process for preparing chloro-difluorobenzene.
  • PubChem. 1-Chloro-2,5-difluorobenzene. [Link]

  • LCGC International. Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. [Link]

  • University of Rochester, Department of Chemistry. Purification: Troubleshooting Flash Column Chromatography. [Link]

  • ResearchGate. Fluorinated stationary phases on Liquid Chromatography: Preparation, Properties and Applications. [Link]

  • YouTube. Chromatography Troubleshooting. [Link]

  • PubMed. Selective separation of fluorinated compounds from complex organic mixtures by pyrolysis-comprehensive two-dimensional gas chromatography coupled to high-resolution time-of-flight mass spectrometry. [Link]

  • JMU Scholarly Commons. The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene and 1-Phenyl. [Link]

  • Enthalpy. Monitoring PFAS Impact Using Adsorbable Organic Fluorine by Combustion Ion Chromatography. [Link]

  • MDPI. Effect of Monomer Feeding Strategy on the Sequence and Properties of Fluorine-Containing Polyarylates via Interfacial Polycondensation. [Link]

  • N/A. Separation Behavior of Various Organic Compounds on Branched-Polyfluoroalkylsilane Coated SilicaGel Columns. [Link]

  • Thermo Fisher Scientific. SAFETY DATA SHEET. [Link]

Sources

Optimization

Technical Support Center: Overcoming Low Yield in 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene Synthesis

Welcome to the technical support center for the synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. This guide is designed for researchers, scientists, and drug development professionals who are encountering...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges, particularly low yields, in this critical synthetic transformation. As a key building block in medicinal and materials chemistry, achieving a high-yielding and reproducible synthesis is paramount. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols grounded in established chemical principles.

The primary route to synthesizing 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene involves the deoxofluorination of its ketone precursor, 4'-Chloro-2',5'-difluoroacetophenone. This transformation, while direct, is fraught with potential pitfalls related to reagent stability, reaction conditions, and side-product formation. This guide will help you navigate these challenges effectively.

Core Synthesis and Workflow

The conversion of the carbonyl group in 4'-Chloro-2',5'-difluoroacetophenone to a geminal difluoride is the key step. This is typically achieved using a nucleophilic fluorinating agent.

Synthetic_Workflow start_material 4'-Chloro-2',5'-difluoroacetophenone (Ketone Precursor) reaction_step Deoxofluorination Reaction (Solvent, Temp Control) start_material->reaction_step reagent Deoxofluorinating Agent (e.g., XtalFluor-E, DAST) reagent->reaction_step Addition workup Aqueous Workup & Extraction reaction_step->workup Quench purification Purification (e.g., Column Chromatography) workup->purification final_product 1-Chloro-4-(1,1-difluoroethyl) -2,5-difluorobenzene purification->final_product

Caption: General workflow for the synthesis of the target compound.

Troubleshooting Guide

This section addresses specific, common issues encountered during the synthesis in a question-and-answer format.

Q1: My reaction shows very low or no conversion of the starting ketone. What are the likely causes?

A: Low or no conversion is a frequent issue that typically points to problems with the reagents or reaction setup.

  • Reagent Quality and Handling: Deoxofluorinating agents like Diethylaminosulfur trifluoride (DAST) are highly sensitive to moisture and can degrade if not handled under strictly anhydrous conditions.[1] Older bottles of the reagent or those that have been exposed to air may have lost activity.

    • Solution: Use a freshly opened bottle of the fluorinating agent or a newer, more stable alternative. Crystalline reagents like XtalFluor-E are significantly more stable and easier to handle than oily reagents like DAST.[2][3]

  • Insufficient Activation (for XtalFluor Reagents): Unlike DAST, XtalFluor-E alone is often incapable of converting ketones to gem-difluorides.[2] It requires a promoter or an exogenous fluoride source to facilitate the reaction.

    • Solution: Add a promoter such as triethylamine trihydrofluoride (Et₃N·3HF) or a similar HF source when using XtalFluor-E for carbonyl fluorination.[2] This combination activates the carbonyl group for effective fluorination.

  • Incorrect Reaction Temperature: While DAST reactions are run at low temperatures (e.g., -78 °C to 0 °C) to prevent decomposition, these temperatures may be too low for the less reactive ketone substrate, leading to a stalled reaction.[1][4]

    • Solution: Ensure you are following a temperature program appropriate for your specific reagent and substrate. For ketone fluorination, a slow warm-up from a low temperature to room temperature or slightly above is often necessary.[1] Always monitor the reaction by TLC or crude NMR to track conversion.

Q2: My reaction works, but I get a significant amount of elimination or decomposition side products. How can I improve selectivity?

A: The formation of side products is often linked to the reactivity and thermal stability of the fluorinating agent and the reaction temperature.

  • Reagent Choice: DAST is known to undergo thermal decomposition, sometimes explosively, and can generate acidic byproducts (HF) that promote elimination and other side reactions.[4][5]

    • Solution: Switch to a more thermally stable and selective reagent. XtalFluor-E and Deoxo-Fluor are known to produce significantly fewer elimination byproducts compared to DAST.[2][3][6] XtalFluor reagents are particularly advantageous as they do not generate corrosive free HF under anhydrous conditions.

  • Temperature Control: Allowing the reaction temperature to rise too high can accelerate side reactions, especially with less stable reagents.

    • Solution: Maintain strict temperature control. Add the fluorinating agent slowly at a low temperature (e.g., 0 °C) and allow the reaction to warm gradually to room temperature. Avoid any external heating unless a specific protocol for a highly stable reagent requires it.

Q3: My crude reaction mixture looks promising, but my final yield after purification is very low. Where am I losing my product?

A: Product loss during workup and purification is a common but often overlooked problem.

  • Aqueous Quench: The reaction must be carefully quenched to neutralize excess reagent and acidic byproducts. A vigorous or uncontrolled quench can lead to product degradation.

    • Solution: Slowly and carefully pour the reaction mixture into a chilled, saturated solution of sodium bicarbonate (NaHCO₃) with vigorous stirring. Monitor for gas evolution. This neutralizes HF and other acids.[1]

  • Extraction and Volatility: The product, a halogenated benzene derivative, may have some volatility. Aggressive removal of the extraction solvent on a rotary evaporator, especially at elevated temperatures, can lead to significant product loss.

    • Solution: Use a suitable extraction solvent (e.g., dichloromethane, ethyl acetate). During solvent removal, use a moderate vacuum and minimal heat. For the final traces of solvent, it is better to use a high-vacuum line at room temperature than to heat the sample excessively.

  • Purification: The product can be lost on silica gel during column chromatography if not performed correctly.

    • Solution: Use a less polar solvent system for chromatography (e.g., hexanes/ethyl acetate) and consider deactivating the silica gel with triethylamine if acid-sensitive impurities are causing streaking or product degradation on the column. Always check all your fractions by TLC before combining.[7]

Troubleshooting_Flowchart start Low Yield Observed q1 Is starting material consumed? start->q1 a1_no No: Low Conversion q1->a1_no No q2 Yes: SM Consumed. Are there major side products? q1->q2 Yes s1a Check Reagent Quality (Moisture, Age) a1_no->s1a s1b Using XtalFluor? Add Promoter (e.g., Et₃N·3HF) s1a->s1b s1c Optimize Temperature (Slow Warming) s1b->s1c a2_yes Yes: Poor Selectivity q2->a2_yes Yes a3_no No: Clean Reaction. Low isolated yield. q2->a3_no No s2a Switch to a more stable reagent (DAST -> XtalFluor-E) a2_yes->s2a s2b Ensure strict temperature control s2a->s2b s3a Perform careful, slow quench (chilled NaHCO₃) a3_no->s3a s3b Avoid high heat during solvent removal (volatility) s3a->s3b s3c Optimize chromatography conditions s3b->s3c

Caption: A decision tree for troubleshooting low yield issues.

Frequently Asked Questions (FAQs)

Q1: Which deoxofluorinating agent is best for this synthesis?

A: The "best" agent depends on a balance of reactivity, safety, cost, and scale. For laboratory-scale research, modern reagents offer significant advantages over the traditional choice, DAST.

FeatureDASTDeoxo-FluorXtalFluor-E
Physical State Orange LiquidColorless LiquidCrystalline Solid
Thermal Stability Poor; can decompose explosively >50 °C.[4]Better than DAST.[6][8]Excellent; much more stable.[2]
Handling Moisture sensitive, difficult to purify.Moisture sensitive.Crystalline, easy to weigh and handle.
Byproducts HF, elimination products.[4]HF, fewer elimination products.No free HF; fewer elimination products.[2]
Reactivity High.Similar to DAST.Requires a promoter for ketones.[2]
Recommendation Use with extreme caution; consider alternatives.A safer alternative to DAST.Recommended for superior safety, handling, and selectivity.[3]
Q2: What are the most critical safety precautions for deoxofluorination reactions?

A: Safety is paramount when working with these high-energy reagents.

  • Always work in a certified chemical fume hood. These reagents or their byproducts (especially HF) are corrosive and toxic upon inhalation.

  • Wear appropriate Personal Protective Equipment (PPE): This includes a lab coat, splash goggles, and chemical-resistant gloves.

  • Thermal Hazard (DAST): Never heat DAST above 50 °C, as it can decompose exothermically and potentially detonate.[4][5] Scale-up of DAST reactions is strongly discouraged.

  • Quenching: Be aware that the reaction quench with water or bicarbonate is highly exothermic and will release HF gas if the reaction was performed with DAST or Deoxo-Fluor. Perform the quench slowly in an ice bath.

  • Material Compatibility: If significant HF generation is expected, consider using plastic (Teflon/PFA) labware, as HF will etch glass. XtalFluor reagents are advantageous as they do not generate free HF, making them compatible with standard borosilicate glassware.[2]

Recommended Experimental Protocol

This protocol utilizes XtalFluor-E, which is recommended for its safety and selectivity profile.

Materials:

  • 4'-Chloro-2',5'-difluoroacetophenone

  • XtalFluor-E ([Et₂NSF₂]BF₄)

  • Triethylamine trihydrofluoride (Et₃N·3HF)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Standard laboratory glassware, dried in an oven overnight.

Procedure:

  • Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere of nitrogen or argon, add 4'-Chloro-2',5'-difluoroacetophenone (1.0 eq).

  • Dissolution: Dissolve the starting material in anhydrous dichloromethane (approx. 0.1 M concentration).

  • Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Reagent Addition: To the cooled solution, slowly add triethylamine trihydrofluoride (1.5 eq) followed by the portion-wise addition of XtalFluor-E (1.5 eq) over 15 minutes. Note: A slight exotherm may be observed.

  • Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-24 hours.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or by taking a small aliquot, quenching it, and analyzing by ¹H or ¹⁹F NMR.

  • Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly and carefully pour it into a beaker containing a vigorously stirred, chilled saturated aqueous solution of NaHCO₃. Caution: Gas evolution.

  • Extraction: Transfer the quenched mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with dichloromethane.

  • Washing: Combine the organic layers and wash sequentially with water and then brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure. Avoid using excessive heat.

  • Purification: Purify the resulting crude oil via flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.

References
  • Wikipedia. Diethylaminosulfur trifluoride. [Link]

  • Common Organic Chemistry. Aldehyde to Difluoro. [Link]

  • Organic Synthesis. Alcohol to Fluoro / Carbonyl to Difluoro using DAST. [Link]

  • L'Heureux, A., et al. (2010). Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. The Journal of Organic Chemistry. [Link]

  • Paquin, J.-F., et al. (2015). Room temperature deoxofluorination of aromatic aldehydes with XtalFluor-E under highly concentrated conditions. Organic & Biomolecular Chemistry. [Link]

  • Request PDF. XtalFluor-E: A Useful and Versatile Reagent in Organic Transformations. [Link]

  • Reddit. Need tips for developing my deoxyfluorination reaction. [Link]

  • Google Patents. WO1991013847A1 - Process for preparing chloro-difluorobenzene.
  • Google Patents. CN1075949A - The 2,4 dichloro fluorobenzene synthesis technique.
  • NIH National Library of Medicine. Deoxyfluorination of Electron-Deficient Phenols. [Link]

  • University of Rochester, Department of Chemistry. How To: Troubleshoot a Reaction. [Link]

  • NIH National Library of Medicine. Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™. [Link]

  • Organic Syntheses. Bis(4-fluorophenyl)difluoromethane. [Link]

  • PubChem. 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. [Link]

  • Google Patents. US5504264A - Process for preparing 1,3-difluorobenzene.
  • JMU Scholarly Commons. The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene and 1-Phenyl. [Link]

  • PubChem. 1-Chloro-2,5-difluorobenzene. [Link]

  • ACS Publications. 2-Chloro-2,2-difluoroacetophenone: A Non-ODS-Based Difluorocarbene Precursor and Its Use in the Difluoromethylation of Phenol Derivatives. [Link]

  • Organic Chemistry Portal. Difluoroalkane synthesis by fluorination or substitution. [Link]

  • European Patent Office. Process for preparing chloro-difluorobenzene - EP 0447259 A1. [Link]

  • PubMed. 2-Chloro-2,2-difluoroacetophenone: a non-ODS-based difluorocarbene precursor and its use in the difluoromethylation of phenol derivatives. [Link]

  • PubChem. 1-Chloro-2,4-difluorobenzene. [Link]

Sources

Troubleshooting

Common side products in the synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Welcome to the technical support center for the synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answer frequently asked questions regarding the common side products encountered during the synthesis of this important fluorinated building block.

The synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a multi-step process that requires careful control of reaction conditions to minimize the formation of impurities. This guide will focus on the most common synthetic route, a two-step process involving a Friedel-Crafts acylation followed by a deoxyfluorination reaction, and will address the potential side products at each stage.

Synthetic Workflow Overview

The primary synthetic route to 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is outlined below. Each step presents unique challenges and potential for side product formation, which will be addressed in the subsequent sections.

Synthetic_Workflow cluster_0 Step 1: Friedel-Crafts Acylation cluster_1 Step 2: Deoxyfluorination 1_chloro_2_5_difluorobenzene 1-Chloro-2,5-difluorobenzene ketone_intermediate 4'-Chloro-2',5'-difluoroacetophenone 1_chloro_2_5_difluorobenzene->ketone_intermediate Acylation acetyl_chloride Acetyl Chloride acetyl_chloride->ketone_intermediate AlCl3 AlCl₃ (Lewis Acid) AlCl3->ketone_intermediate final_product 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene ketone_intermediate->final_product Fluorination fluorinating_reagent Deoxyfluorinating Reagent (e.g., DAST) fluorinating_reagent->final_product

Caption: Synthetic pathway for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.

Step 1: Friedel-Crafts Acylation of 1-Chloro-2,5-difluorobenzene

The first step in the synthesis is the acylation of 1-chloro-2,5-difluorobenzene with acetyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃). The primary goal is to introduce the acetyl group at the 4-position of the benzene ring. However, the directing effects of the halogen substituents can lead to the formation of positional isomers.

Frequently Asked Questions (FAQs)

Q1: What are the expected major and minor products of the Friedel-Crafts acylation of 1-chloro-2,5-difluorobenzene?

A1: The major product is the desired 4'-chloro-2',5'-difluoroacetophenone. The fluorine and chlorine atoms are ortho, para-directing groups. The acyl group will preferentially add to the position that is para to one of the fluorine atoms and ortho to the chlorine atom, which is the 4-position. However, a minor product, the ortho-acylated isomer, may also be formed.

Q2: Why is the formation of positional isomers a concern in this reaction?

A2: The formation of positional isomers is a significant issue because they can be difficult to separate from the desired product due to their similar physical properties. The presence of these isomers in the final product can affect its purity and performance in subsequent reactions or applications. A patent for the preparation of a related compound, 4-chloro-2,5-difluorobenzoic acid, notes that isomers formed during chlorination are difficult to separate.[1]

Q3: Can polyacylation occur during this step?

A3: Polyacylation is a potential side reaction in Friedel-Crafts acylation. However, the introduction of the first acyl group, which is an electron-withdrawing group, deactivates the aromatic ring, making a second acylation less likely under standard reaction conditions.[2][3]

Troubleshooting Guide: Side Products in Friedel-Crafts Acylation
Observed Issue Potential Cause Troubleshooting & Mitigation Strategies
Presence of multiple ketone isomers in NMR or GC-MS Competing directing effects of the halogen substituents leading to a mixture of ortho and para acylation products.- Temperature Control: Running the reaction at lower temperatures can improve the selectivity for the thermodynamically favored para product. - Catalyst Choice: Experiment with milder Lewis acids, such as FeCl₃ or ZnCl₂, which can sometimes offer better regioselectivity. - Order of Addition: Slowly adding the acylating agent to the mixture of the substrate and Lewis acid can help to control the reaction and minimize side product formation.
Significant amount of unreacted starting material Insufficient catalyst activity or deactivation of the catalyst by moisture.- Use Anhydrous Conditions: Ensure all glassware, solvents, and reagents are thoroughly dried. Moisture can quench the Lewis acid catalyst. - Fresh Catalyst: Use a fresh, high-quality Lewis acid catalyst. - Increase Catalyst Loading: A modest increase in the molar ratio of the Lewis acid may be necessary to drive the reaction to completion.
Formation of dark, tarry byproducts Overly harsh reaction conditions (e.g., high temperature, prolonged reaction time) leading to polymerization or decomposition.- Monitor Reaction Progress: Use TLC or GC to monitor the reaction and stop it once the starting material is consumed. - Controlled Heating: If heating is required, use a well-controlled heating mantle and avoid localized overheating.

Step 2: Deoxyfluorination of 4'-Chloro-2',5'-difluoroacetophenone

The second step involves the conversion of the ketone group of 4'-chloro-2',5'-difluoroacetophenone to a geminal difluoride using a deoxyfluorinating reagent. Diethylaminosulfur trifluoride (DAST) and its more thermally stable analogue, Deoxo-Fluor, are commonly used for this transformation.[4][5] This step is often challenging and can lead to the formation of several side products.

Frequently Asked Questions (FAQs)

Q1: What is the most common side product in the deoxyfluorination of ketones with DAST?

A1: The most common side product is the corresponding vinyl fluoride, which is formed through an elimination reaction.[6][7] The formation of this byproduct is often favored at higher reaction temperatures.

Q2: Can the deoxyfluorination reaction stop at an intermediate stage?

A2: Yes, it is possible for the reaction to be incomplete, resulting in a mixture of the starting ketone, the desired geminal difluoride, and potentially a partially fluorinated intermediate. Careful control of the stoichiometry of the fluorinating agent and reaction time is crucial.

Q3: Are there any safety concerns when using DAST?

A3: Yes, DAST can decompose violently upon heating, and it reacts vigorously with water.[4][6] It is essential to handle this reagent with care in a well-ventilated fume hood and to avoid heating it to high temperatures. More thermally stable alternatives like Deoxo-Fluor are available.[5]

Troubleshooting Guide: Side Products in Deoxyfluorination
Observed Issue Potential Cause Troubleshooting & Mitigation Strategies
Presence of a significant amount of vinyl fluoride byproduct Elimination side reaction, often promoted by higher temperatures.- Lower Reaction Temperature: Perform the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. - Choice of Fluorinating Reagent: Consider using a milder or more selective fluorinating reagent. Aminodifluorosulfinium salts have been reported to give less elimination byproduct compared to DAST.[5]
Incomplete conversion to the geminal difluoride Insufficient amount of fluorinating reagent or deactivation of the reagent.- Stoichiometry: Ensure that at least two equivalents of the fluorinating reagent are used per equivalent of the ketone. - Anhydrous Conditions: The reaction is sensitive to moisture, which can consume the fluorinating reagent. Ensure all reagents and solvents are dry. - Reaction Time: The reaction may require a longer time to go to completion at lower temperatures. Monitor the progress by TLC or GC-MS.
Formation of unidentified fluorinated byproducts Decomposition of the substrate or the fluorinating reagent under the reaction conditions.- Careful Work-up: Quench the reaction carefully at low temperature by slowly adding a suitable quenching agent (e.g., a saturated solution of sodium bicarbonate). - Purification: The crude product may require careful purification by column chromatography or distillation to remove byproducts. GC-MS can be a valuable tool for identifying these impurities.[8][9]

Analytical Characterization of Side Products

The identification and quantification of side products are critical for process optimization and quality control. The following analytical techniques are recommended:

  • Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for separating and identifying volatile impurities and isomers.[9][10]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹⁹F, ¹³C): Provides detailed structural information about the desired product and any impurities. ¹⁹F NMR is particularly useful for identifying and quantifying fluorinated side products.

  • High-Performance Liquid Chromatography (HPLC): Can be used for both analytical and preparative separation of the desired product from less volatile impurities.

By understanding the potential side reactions and implementing the troubleshooting strategies outlined in this guide, researchers can significantly improve the yield and purity of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene in their synthetic endeavors.

References

  • Messina, P. A., Mange, K. C., & Middleton, W. J. (1989). Aminosulfur Trifluorides: Relative Thermal Stability. Journal of Fluorine Chemistry, 42(1), 137-143.
  • Wikipedia. (2023, October 26). Fluorination with aminosulfuranes. Retrieved from [Link]

  • ACS Publications. (2020).
  • Google Patents. (n.d.). Process for preparing chloro-difluorobenzene.
  • Google Patents. (n.d.). United States Patent (19).
  • Google Patents. (n.d.). Process for preparation of 1,2,4-trifluorobenzene and 1-chloro-3,4-difluorobenzene.
  • Google Patents. (n.d.). A process for the preparation of o-chlorofluorobenzene.
  • Google Patents. (n.d.). Process for preparation of 1,2,4-trifluorobenzene and 1-chloro-3,4-difluorobenzene.
  • Supporting information Difluorocarbene as a C-F source for the Construction of Fluorinated Thiazoles. (n.d.).
  • Google Patents. (n.d.). A process for synthesis of 2, 4-dichloro-5- fluoroacetophenone (dcfa).
  • Google Patents. (n.d.). The preparation method of 4-chloro-2,5-difluorobenzoic acid.
  • Organic Chemistry Portal. (n.d.). Difluoroalkane synthesis by fluorination or substitution. Retrieved from [Link]

  • Shimadzu. (n.d.). Application News AD-0073. Retrieved from [Link]

  • Google Patents. (n.d.). Preparation method of 2,4-difluoroacetophenone.
  • Google Patents. (n.d.). Preparation method of 2-chloro-4' -fluoroacetophenone.
  • Shimadzu. (n.d.). Application Note.
  • Google Patents. (n.d.). Process for preparing chloro-difluorobenzene.
  • LibreTexts. (2024, October 4). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

  • Kirk-Othmer Encyclopedia of Chemical Technology. (n.d.). Friedel-Crafts Reactions.
  • Wikipedia. (2023, December 29). Friedel–Crafts reaction. Retrieved from [Link]

  • Organic Chemistry Tutor. (2022, April 13). What Makes Friedel-Crafts Reactions So Tricky? [Video]. YouTube. Retrieved from [Link]

Sources

Optimization

Optimizing reaction conditions for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene synthesis

This technical guide provides a comprehensive resource for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. This document outline...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive resource for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. This document outlines a plausible synthetic pathway and offers detailed troubleshooting guidance to address common experimental challenges. The information presented herein is curated from established chemical principles and relevant literature to ensure scientific integrity and practical utility.

Overview of Synthetic Strategy

The synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a multi-step process that requires careful control of reaction conditions to achieve the desired regioselectivity and yield. A logical and efficient synthetic approach commences with a precursor already bearing the key 1,1-difluoroethyl moiety, followed by sequential introduction of the fluoro and chloro substituents. The proposed pathway leverages well-established transformations in aromatic chemistry, including electrophilic fluorination and diazotization-dediazoniation reactions.

The proposed synthetic route begins with 4-(1,1-difluoroethyl)aniline, which serves as a versatile starting material. This aniline derivative undergoes electrophilic fluorination to introduce two fluorine atoms onto the aromatic ring, yielding 4-(1,1-difluoroethyl)-2,5-difluoroaniline. Subsequent diazotization of this aniline followed by a Sandmeyer or a related reaction allows for the introduction of the chlorine atom at the desired position, affording the final product.

Synthetic_Pathway A 4-(1,1-difluoroethyl)aniline B 4-(1,1-difluoroethyl)-2,5-difluoroaniline A->B Electrophilic Fluorination C 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene B->C Diazotization & Sandmeyer Reaction Troubleshooting_Fluorination Start Low Yield or Isomer Mixture in Fluorination Step Check1 Check Stoichiometry of Fluorinating Agent Start->Check1 Check2 Analyze Reaction Temperature & Time Start->Check2 Check3 Evaluate Solvent Polarity Start->Check3 Action1 Adjust Equivalents of Selectfluor Check1->Action1 Action2 Increase/Decrease Temperature or Time Check2->Action2 Action3 Screen Different Solvents (e.g., MeCN, DMF) Check3->Action3 Outcome1 Improved Yield/ Selectivity Action1->Outcome1 Action2->Outcome1 Action3->Outcome1

Caption: Decision-making workflow for troubleshooting the electrophilic fluorination step.

Part 3: Diazotization and Sandmeyer Reaction

Q3: What is the best method to convert the amino group of 4-(1,1-difluoroethyl)-2,5-difluoroaniline to a chloro group?

A3: The conversion of an aromatic amino group to a chlorine atom is classically achieved through a two-step sequence involving diazotization followed by a Sandmeyer reaction. [1][2][3]

  • Diazotization: The aniline is treated with a source of nitrous acid (e.g., sodium nitrite in the presence of a strong acid like HCl or H₂SO₄) at low temperatures (typically 0-5 °C) to form the corresponding diazonium salt. [4][5]

  • Sandmeyer Reaction: The freshly prepared diazonium salt is then reacted with a copper(I) chloride (CuCl) solution. [1][6][7]This reaction proceeds via a radical-nucleophilic aromatic substitution mechanism to yield the desired 1-chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.

Troubleshooting:

Issue Potential Cause Recommended Solution
Low yield of the final product Incomplete diazotization.Ensure the reaction temperature is maintained at 0-5 °C to prevent decomposition of the diazonium salt. Use a slight excess of sodium nitrite. Ensure the aniline is fully dissolved in the acidic solution before adding the nitrite.
Decomposition of the diazonium salt.Use the diazonium salt immediately after its preparation. Avoid exposing it to high temperatures or light.
Inefficient Sandmeyer reaction.Use a freshly prepared and active CuCl catalyst. Ensure the pH of the reaction mixture is appropriate for the Sandmeyer reaction.
Formation of phenolic byproducts Reaction of the diazonium salt with water.Maintain a low reaction temperature during both diazotization and the Sandmeyer reaction. Use a non-aqueous solvent for the diazotization if possible.
Formation of azo-coupling products Reaction of the diazonium salt with unreacted aniline.Ensure complete diazotization by the slow, dropwise addition of the nitrite solution.
Incomplete reaction Poor solubility of the diazonium salt.Use a co-solvent to improve solubility. Ensure vigorous stirring throughout the reaction.

Q4: Are there alternative methods to the Sandmeyer reaction for introducing the chlorine atom?

A4: While the Sandmeyer reaction is a robust and widely used method, alternatives exist. For instance, a modification of the Balz-Schiemann reaction could be considered. [8][9][10][11]Although typically used for fluorination, related procedures can be adapted for chlorination. Another approach could involve the use of other metal chlorides as catalysts or reagents in the dediazoniation step. However, the Sandmeyer reaction with CuCl generally provides a reliable and cost-effective route for this transformation.

Experimental Protocols

The following are generalized protocols that should be adapted and optimized for specific laboratory conditions and scales.

Protocol 1: Electrophilic Fluorination of 4-(1,1-difluoroethyl)aniline
  • In a suitable reaction vessel under an inert atmosphere, dissolve 4-(1,1-difluoroethyl)aniline in an appropriate anhydrous solvent (e.g., acetonitrile).

  • Cool the solution to the desired temperature (e.g., 0 °C).

  • Add the electrophilic fluorinating agent (e.g., Selectfluor) portion-wise over a period of time, maintaining the reaction temperature.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, quench the reaction with a suitable quenching agent (e.g., saturated aqueous sodium bicarbonate solution).

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: Diazotization and Sandmeyer Reaction
  • Diazotization:

    • Dissolve 4-(1,1-difluoroethyl)-2,5-difluoroaniline in a mixture of a strong acid (e.g., HCl) and water.

    • Cool the solution to 0-5 °C in an ice-salt bath.

    • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, ensuring the temperature remains below 5 °C.

    • Stir the resulting diazonium salt solution for an additional 30 minutes at 0 °C.

  • Sandmeyer Reaction:

    • In a separate flask, prepare a solution of copper(I) chloride in concentrated HCl.

    • Slowly add the freshly prepared diazonium salt solution to the CuCl solution at 0-5 °C with vigorous stirring.

    • Allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the evolution of nitrogen gas.

    • Upon completion, extract the product with an organic solvent (e.g., diethyl ether).

    • Wash the organic layer with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

    • Purify the final product by distillation or column chromatography.

References

  • Wikipedia. Balz–Schiemann reaction. Available at: [Link]

  • Grokipedia. Balz–Schiemann reaction. Available at: [Link]

  • Lumen Learning. 17.3. Reactions involving arenediazonium salts | Organic Chemistry II. Available at: [Link]

  • Wikipedia. Sandmeyer reaction. Available at: [Link]

  • Organic Chemistry Tutor. Directing Effects in Electrophilic Aromatic Substitution Reactions. Available at: [Link]

  • Sci-Hub. Expanding the Balz–Schiemann Reaction: Organotrifluoroborates Serve as Competent Sources of Fluoride Ion for Fluoro‐Dediazoniation. Available at: [Link]

  • Allen. Balz-Schiemann Reaction: Mechanism, Formula & Uses. Available at: [Link]

  • Scientific Update. The Balz-Schiemann Reaction. Available at: [Link]

  • Organic Chemistry Portal. Sandmeyer Reaction. Available at: [Link]

  • Wikipedia. Electrophilic aromatic directing groups. Available at: [Link]

  • Organic Chemistry Portal. Selectfluor. Available at: [Link]

  • YouTube. Directing Effects in Electrophilic Aromatic Substitution Made EASY!. Available at: [Link]

  • National Center for Biotechnology Information. Recent trends in the chemistry of Sandmeyer reaction: a review. Available at: [Link]

  • Wiley Online Library. Sulfur-based organofluorine reagents for selective fluorination, fluoroalkylation, and fluoroolefination reactions. Available at: [Link]

  • Google Patents. Process for preparing chloro-difluorobenzene - EP 0447259 A1.
  • National Center for Biotechnology Information. Concerted Nucleophilic Aromatic Substitutions. Available at: [Link]

  • Durham e-Theses. Selective Fluorination Strategies. Available at: [Link]

  • Cengage. Electrophilic Aromatic Substitution. Available at: [Link]

  • Penn State Pressbooks. 8.6 Substituent Effects in Electrophilic Substitutions – Fundamentals of Organic Chemistry-OpenStax Adaptation. Available at: [Link]

  • YouTube. Nucleophilic Aromatic Substitution (NAS). Available at: [Link]

  • National Center for Biotechnology Information. Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. Available at: [Link]

  • YouTube. Nucleophilic Aromatic Substitution. Available at: [Link]

  • Chemistry LibreTexts. 16.6: Nucleophilic Aromatic Substitution. Available at: [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. The Synthesis Powerhouse: Exploring 2,5-Difluoroaniline in Organic Chemistry. Available at: [Link]

  • National Center for Biotechnology Information. para-Selective dearomatization of phenols by I(i)/I(iii) catalysis-based fluorination. Available at: [Link]

  • YouTube. Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. Available at: [Link]

  • PrepChem.com. Synthesis of 2,5-difluoroaniline. Available at: [Link]

  • National Center for Biotechnology Information. Difluoroalkylation of Anilines via Photoinduced Methods. Available at: [Link]

  • Google Patents. The preparation method of 4-chloro-2,5-difluorobenzoic acid - CN101381301A.
  • Google Patents. Selective chlorination of benzene and chlorobenzene using a catalyst of aluminum chloride and stannic chloride or titanium tetrachloride - US3636171A.
  • Google Patents. Processes for the diazotization of 2,5-dichloroanilines - WO2015095284A1.
  • Google Patents. Method of preparing 2,4-difluoroaniline - EP0001825A1.
  • ResearchGate. A novel synthetic method of 4-chloro-1, 2-bimethyl-benzene by high selective chlorination reaction | Request PDF. Available at: [Link]

  • PubChem. 1-Chloro-2,5-difluorobenzene. Available at: [Link]

  • Google Patents. Processes for the diazotization of 2,5-dichloroanilines - US9695114B2.
  • PubMed. Catalyst-Tuned Electrophilic Chlorination of Diverse Aromatic Compounds with Sulfuryl Chloride and Regioselective Chlorination of Phenols with Organocatalysts. Available at: [Link]

  • Google Patents. Process for the preparation of 3,5-difluoroaniline - US5965775A.

Sources

Troubleshooting

Technical Support Center: 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Disclaimer: The following guide is based on the best available data for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS No. 1138444-89-9) and structurally related compounds.

Author: BenchChem Technical Support Team. Date: February 2026

Disclaimer: The following guide is based on the best available data for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS No. 1138444-89-9) and structurally related compounds. Due to limited specific data for this particular molecule, some recommendations are extrapolated from safety data sheets and chemical properties of similar halogenated and fluorinated aromatic compounds. Always refer to the specific Safety Data Sheet (SDS) provided by your supplier and perform a thorough risk assessment before handling this chemical.

Introduction

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a specialized fluorinated aromatic compound often utilized as a building block in medicinal chemistry and materials science. Its unique substitution pattern, featuring a chloro group, multiple fluoro groups, and a difluoroethyl moiety, imparts specific reactivity and physical properties. This guide provides researchers, scientists, and drug development professionals with essential information on the stability, storage, and handling of this compound, along with troubleshooting advice for common experimental issues.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene?

Based on data for similar fluorinated aromatic compounds, such as 1-Chloro-2,5-difluorobenzene, long-term storage at 2-8°C is recommended.[1] The compound should be stored in a tightly sealed container, protected from moisture and light, in a cool, dry, and well-ventilated area.[2][3]

Q2: Is this compound sensitive to air or moisture?

While specific data is unavailable for this exact compound, halogenated aromatic compounds can be sensitive to moisture, which could lead to slow hydrolysis or reaction with other components in a mixture over time. It is best practice to handle the compound under an inert atmosphere (e.g., nitrogen or argon) for reactions requiring anhydrous conditions and to store it in a desiccated environment.

Q3: What are the known incompatibilities for this compound?

This compound should be considered incompatible with strong oxidizing agents, strong acids, and strong bases.[2][4] Contact with these substances could lead to vigorous reactions, degradation, or the formation of hazardous byproducts. Keep it away from heat, sparks, open flames, and sources of ignition.[2][3][4]

Q4: What are the expected hazardous decomposition products?

Upon thermal decomposition, this compound may produce hazardous gases, including carbon monoxide (CO), carbon dioxide (CO2), hydrogen chloride (HCl) gas, and gaseous hydrogen fluoride (HF).[2][4]

Q5: How should I handle spills of this compound?

For small spills, absorb the material with a non-combustible absorbent material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.[4] Ensure the area is well-ventilated and wear appropriate personal protective equipment (PPE), including gloves, eye protection, and a lab coat.[5][6] Avoid breathing vapors.[7] For large spills, evacuate the area and follow your institution's emergency procedures.

Part 2: Troubleshooting Guide

This section addresses specific issues that may arise during the use of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene in experimental settings.

Issue 1: Inconsistent Reaction Yields or Formation of Impurities

Potential Cause A: Compound Degradation

  • Rationale: The compound may have degraded due to improper storage or handling, leading to the presence of impurities that interfere with the reaction.

  • Solution:

    • Verify Purity: Before use, check the purity of the starting material using an appropriate analytical technique such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

    • Proper Storage: Ensure the compound has been stored under the recommended conditions (2-8°C, tightly sealed, protected from light and moisture).

    • Purification: If impurities are detected, consider purifying the compound by an appropriate method, such as distillation or column chromatography, before use.

Potential Cause B: Reaction with Atmospheric Moisture

  • Rationale: Many reactions involving halogenated aromatics, such as cross-coupling reactions, are sensitive to moisture.

  • Solution:

    • Anhydrous Conditions: Dry all glassware thoroughly before use.

    • Inert Atmosphere: Conduct the reaction under an inert atmosphere of nitrogen or argon.

    • Dry Solvents: Use anhydrous solvents for the reaction.

Issue 2: Material Appears Discolored or Has an Unusual Odor
  • Rationale: A change in appearance or odor can be an indicator of decomposition or contamination.

  • Solution:

    • Do Not Use: If the material's appearance has changed significantly from its specification (typically a colorless liquid), it is advisable not to use it.

    • Analytical Verification: If possible, analyze a small sample to identify the nature of the impurity or degradation product.

    • Safe Disposal: Dispose of the compromised material according to your institution's hazardous waste disposal guidelines.[2][7]

Logical Troubleshooting Workflow

TroubleshootingWorkflow start Problem: Inconsistent Results or Impurities check_storage Review Storage Conditions start->check_storage check_purity Check Purity (GC/HPLC) is_pure Is Purity >95%? check_purity->is_pure purify Purify Material (e.g., Distillation) is_pure->purify No use_material Proceed with Experiment is_pure->use_material Yes check_reaction_conditions Investigate Reaction Conditions (Moisture, Air) is_pure->check_reaction_conditions If purity is OK, but issues persist storage_ok Were Conditions Correct? check_storage->storage_ok storage_ok->check_purity Yes discard Discard and Obtain New Batch storage_ok->discard No purify->use_material HandlingWorkflow cluster_storage Storage & Preparation cluster_handling Experimental Use cluster_disposal Waste & Disposal receive Receive Compound log Log in Inventory receive->log store Store at 2-8°C, Dark, Dry log->store ppe Wear Appropriate PPE store->ppe Retrieve for Use dispense Dispense in Fume Hood ppe->dispense reaction Perform Reaction dispense->reaction waste Collect Waste (Halogenated) reaction->waste dispose Dispose via Certified Vendor waste->dispose

Sources

Optimization

Handling and safety precautions for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Technical Support Center: 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene Welcome to the technical support guide for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS No. 1138444-89-9).

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Welcome to the technical support guide for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS No. 1138444-89-9). This document is intended for researchers, scientists, and drug development professionals. It provides essential safety information, handling protocols, and troubleshooting guidance for experiments involving this compound. The information herein is curated to ensure scientific accuracy and promote safe laboratory practices.

Section 1: Core Safety & Handling Protocols

This section outlines the fundamental safety precautions, required personal protective equipment (PPE), and emergency procedures. Adherence to these guidelines is critical to mitigate risks associated with the handling of this fluorinated benzene derivative.

Hazard Identification and Personal Protective Equipment (PPE)

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is classified with specific hazards that necessitate stringent safety measures. The primary hazards include skin irritation, serious eye irritation, and potential respiratory irritation.

Table 1: Hazard Identification

Hazard StatementClassificationGHS Pictogram
H315Causes skin irritationGHS07
H319Causes serious eye irritationGHS07
H335May cause respiratory irritationGHS07

A comprehensive PPE strategy is mandatory to create a barrier between the researcher and the chemical.[1]

Table 2: Mandatory Personal Protective Equipment (PPE)

Body PartRequired PPERationale and Specifications
Eyes/Face Chemical safety goggles and a face shield.[1][2]Goggles must provide a complete seal around the eyes. A face shield is required to protect against splashes during transfers or vigorous reactions.[2]
Hands Chemical-resistant gloves (e.g., nitrile or neoprene).[2][3]Inspect gloves for any defects before use.[4] Change gloves immediately upon contamination. For extended operations, consider double-gloving.
Body Flame-resistant lab coat and chemical-resistant apron.[2][4]A fully buttoned lab coat made of materials like Nomex is recommended.[4] An apron provides an additional layer of protection against spills.
Respiratory Use in a well-ventilated area or fume hood. A respirator may be necessary for large quantities or poor ventilation.[4]Engineering controls like fume hoods are the first line of defense. If a respirator is needed, it must be properly fitted and selected based on the exposure potential.[2][4]
Feet Closed-toe, chemical-resistant shoes.[3][4]Footwear must cover the entire foot to protect against spills.
Workflow for Safe Handling and Emergency Response

The following diagram illustrates the standard operating procedure for safely handling 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, from preparation to disposal, including emergency actions.

SafeHandlingWorkflow cluster_prep Preparation Phase cluster_handling Handling & Experimentation cluster_cleanup Post-Experiment & Disposal cluster_emergency Emergency Procedures Prep 1. Review MSDS & SOPs PPE 2. Don Appropriate PPE Prep->PPE Vent 3. Verify Fume Hood Operation PPE->Vent Handling 4. Dispense Chemical in Fume Hood Vent->Handling Reaction 5. Conduct Experiment Handling->Reaction Spill Spill Response Handling->Spill Exposure Personal Exposure Handling->Exposure Decon 6. Decontaminate Glassware & Surfaces Reaction->Decon Fire Fire Response Reaction->Fire Waste 7. Dispose of Waste in Approved Container Decon->Waste PPE_Removal PPE_Removal Waste->PPE_Removal 8. Remove PPE

Caption: Standard workflow for handling 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.

Section 2: Troubleshooting Guide and FAQs

This section addresses specific issues that may arise during experimentation, providing scientifically grounded solutions and explanations.

Frequently Asked Questions (FAQs)

Q1: What are the immediate first-aid measures in case of accidental exposure?

  • Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[5][6] If skin irritation occurs, seek medical attention.

  • Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.[5] Remove contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes. Persistent irritation requires immediate medical attention.

  • Inhalation: Move the person to fresh air and keep them in a position comfortable for breathing.[5] If the person feels unwell, call a poison control center or doctor.

  • Ingestion: Do NOT induce vomiting. Clean the mouth with water and seek immediate medical attention.[5][7]

Q2: What are the appropriate storage conditions for this compound?

Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[5][8] It should be kept away from heat, sparks, open flames, and other ignition sources.[5][6] The storage area should be designated for flammable liquids.[5][6]

Q3: What substances are incompatible with 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene?

Avoid contact with strong oxidizing agents, strong acids, and strong bases.[5] Such materials can lead to vigorous reactions, compromising the stability of the compound and potentially creating hazardous byproducts.

Q4: What are the known hazardous decomposition products?

Upon combustion or thermal decomposition, this compound may produce hazardous substances including carbon monoxide (CO), carbon dioxide (CO2), gaseous hydrogen fluoride (HF), and hydrogen chloride gas.[5][9]

Experimental Troubleshooting

Problem 1: Low reaction yield or incomplete reaction.

  • Potential Cause: Impurities in the starting material or solvent.

    • Troubleshooting Step: Verify the purity of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene and all other reagents using appropriate analytical techniques (e.g., NMR, GC-MS).[10] Ensure solvents are anhydrous if the reaction is moisture-sensitive.

  • Potential Cause: Suboptimal reaction temperature or time.

    • Troubleshooting Step: Review literature for similar transformations to confirm optimal conditions. Consider running small-scale experiments at varying temperatures and for different durations to determine the ideal parameters.

  • Potential Cause: Inefficient mixing.

    • Troubleshooting Step: Ensure the stirring mechanism is adequate for the scale and viscosity of the reaction mixture. For heterogeneous reactions, more vigorous stirring may be necessary.

Problem 2: Formation of unexpected byproducts.

  • Potential Cause: Side reactions due to instability of reagents or intermediates.

    • Troubleshooting Step: Analyze byproducts to understand the side reaction pathways. This may involve isolating and characterizing the impurities. Consider lowering the reaction temperature or adding reagents more slowly to control the reaction rate and minimize side reactions.

  • Potential Cause: Contamination from the reaction vessel or atmosphere.

    • Troubleshooting Step: Ensure all glassware is scrupulously cleaned and dried. If the reaction is sensitive to air or moisture, perform the experiment under an inert atmosphere (e.g., nitrogen or argon).

The following decision tree provides a logical approach to troubleshooting common experimental issues.

TroubleshootingTree Start Experiment Outcome Unsatisfactory CheckYield Low Yield / Incomplete Reaction? Start->CheckYield CheckPurity Unexpected Byproducts? Start->CheckPurity ReagentPurity Verify Reagent & Solvent Purity CheckYield->ReagentPurity Yes AnalyzeByproducts Characterize Byproducts (NMR, MS) CheckPurity->AnalyzeByproducts Yes ReactionCond Optimize Temp. & Time ReagentPurity->ReactionCond Purity OK Mixing Improve Mixing Efficiency ReactionCond->Mixing Still Low Yield Success Problem Resolved Mixing->Success ControlKinetics Lower Temp / Slow Addition AnalyzeByproducts->ControlKinetics Side Reaction Identified InertAtmosphere Use Inert Atmosphere (N2/Ar) ControlKinetics->InertAtmosphere Contamination Suspected InertAtmosphere->Success

Caption: Troubleshooting decision tree for experiments.

Section 3: Detailed Experimental Protocol

This section provides a representative, self-validating protocol for a common synthetic application.

Protocol: Suzuki Coupling Reaction

This protocol describes the palladium-catalyzed Suzuki coupling of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene with a generic boronic acid.

Materials:

  • 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

  • Arylboronic acid (1.2 equivalents)

  • Palladium catalyst (e.g., Pd(PPh3)4, 2-5 mol%)

  • Base (e.g., K2CO3 or Cs2CO3, 2-3 equivalents)

  • Anhydrous solvent (e.g., Toluene, Dioxane, or DME)

  • Schlenk flask or similar reaction vessel

  • Inert gas supply (Nitrogen or Argon)

Procedure:

  • Vessel Preparation: Dry the Schlenk flask under vacuum with a heat gun and allow it to cool to room temperature under an inert atmosphere.

  • Reagent Addition: To the flask, add the arylboronic acid, the base, and the palladium catalyst.

  • Inerting: Evacuate the flask and backfill with inert gas. Repeat this cycle three times to ensure an oxygen-free environment.

  • Solvent and Substrate Addition: Add the anhydrous solvent via syringe, followed by the 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.

  • Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and stir vigorously.

  • Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by TLC or GC-MS. The disappearance of the starting material indicates completion.

  • Workup: Cool the reaction mixture to room temperature. Add water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Self-Validation:

  • The progress of the reaction can be quantitatively monitored by GC-MS, providing clear data on the consumption of starting materials and the formation of the product.

  • The final product's identity and purity can be confirmed by ¹H NMR, ¹⁹F NMR, and mass spectrometry, ensuring the protocol's success.

References

  • University of California, Riverside, Chemical Safety: Personal Protective Equipment. [Link]

  • Trimaco, Essential Chemical PPE. [Link]

  • United States Environmental Protection Agency, Personal Protective Equipment. [Link]

  • Bernardo Ecenarro, Recommended PPE to handle chemicals. [Link]

  • Alpha Chemika, Safety Data Sheet for 1-CHLORO-4-NITROBENZENE. [Link]

  • SafetyCulture Marketplace, Essential PPE for Protection Against Liquid Chemicals. [Link]

  • Google Patents, EP 0447259 A1 - Process for preparing chloro-difluorobenzene.
  • Google Patents, WO1991013847A1 - Process for preparing chloro-difluorobenzene.
  • PubChem, Compound Summary for 1-Chloro-2,5-difluorobenzene. [Link]

  • Google Patents, WO2010058421A2 - A process for synthesis of 2, 4-dichloro-5- fluoroacetophenone (dcfa).
  • PubChem, Compound Summary for 1-Chloro-2,4-difluorobenzene. [Link]

  • PubChem, Compound Summary for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. [Link]

Sources

Troubleshooting

Troubleshooting guide for reactions using 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

An in-depth technical guide to the application of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene in synthetic chemistry. Technical Support Center: 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene Welcome to the tec...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth technical guide to the application of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene in synthetic chemistry.

Technical Support Center: 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Welcome to the technical support hub for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS No: 1138444-89-9).[1][2] This guide is designed for researchers, medicinal chemists, and process development scientists who are leveraging this versatile, fluorinated building block in their synthetic endeavors. The unique substitution pattern of this molecule—featuring a reactive chlorine atom for cross-coupling, multiple fluorine atoms that activate the ring for nucleophilic substitution, and a metabolically robust difluoroethyl group—presents both significant opportunities and specific challenges.[3][4] This document provides in-depth, field-tested answers to the common issues you may encounter.

Part 1: Frequently Asked Questions (FAQs) - Core Properties & Handling

Question: What are the key physical and chemical properties I should be aware of?

Answer: 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a specialized chemical intermediate.[2] Its key feature is the combination of a chloro- leaving group suitable for palladium-catalyzed reactions and a highly electron-deficient aromatic ring due to the fluorine substituents. The 1,1-difluoroethyl moiety is known to enhance metabolic stability and modulate physicochemical properties like lipophilicity in drug candidates.[3] Standard analytical methods such as GC-MS, HPLC, and NMR (¹H, ¹³C, and especially ¹⁹F) are suitable for characterization and reaction monitoring.[2]

Question: What are the recommended storage and handling procedures for this reagent?

Answer:

  • Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container. Keep away from heat, sparks, and open flames.

  • Handling: Wear appropriate personal protective equipment (PPE), including protective gloves, clothing, and eye/face protection.[1] Handle under an inert atmosphere (e.g., nitrogen or argon) for reactions sensitive to air and moisture, particularly for palladium-catalyzed cross-couplings.[5]

  • Safety: The compound is classified as a flammable liquid and may cause skin, eye, and respiratory irritation.[6][7] In case of eye contact, rinse cautiously with water for several minutes.[1]

Part 2: Troubleshooting Palladium-Catalyzed Cross-Coupling Reactions

The chlorine atom on the ring is the primary site for C-C and C-N bond formation via cross-coupling chemistry. However, aryl chlorides are notoriously less reactive than their bromide or iodide counterparts, necessitating highly active catalyst systems.[8]

Question: My Suzuki-Miyaura coupling reaction is showing low to no conversion. What are the most likely causes?

Answer: This is a common issue stemming from the challenge of activating the C-Cl bond. A systematic troubleshooting approach is essential.

Troubleshooting Workflow: Low Yield in Suzuki Coupling

Suzuki_Troubleshooting Start Low / No Yield Catalyst 1. Catalyst System Inadequate? Start->Catalyst Base 2. Base Ineffective? Catalyst->Base No Sol_Catalyst SOLUTION: - Use bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos). - Use a pre-formed Pd(0) source or an efficient precatalyst (e.g., PEPPSI). Catalyst->Sol_Catalyst Yes Reagents 3. Reagent Integrity Compromised? Base->Reagents No Sol_Base SOLUTION: - Use a strong, non-nucleophilic base (K₃PO₄, Cs₂CO₃). - Ensure base is finely powdered and dry. Base->Sol_Base Yes Conditions 4. Reaction Conditions Suboptimal? Reagents->Conditions No Sol_Reagents SOLUTION: - Use fresh, high-purity boronic acid/ester. - Use anhydrous, degassed solvent. - Consider boronic esters for stability. Reagents->Sol_Reagents Yes Sol_Conditions SOLUTION: - Increase temperature (80-120 °C). - Ensure rigorous inert atmosphere. - Increase reaction time. Conditions->Sol_Conditions Yes

Caption: Troubleshooting Decision Tree for Suzuki Coupling.

  • Catalyst & Ligand Choice is Critical: Standard catalysts like Pd(PPh₃)₄ are often ineffective for aryl chlorides.[9] The rate-limiting step is the oxidative addition of the aryl chloride to the Pd(0) center. To overcome this high activation barrier, you must use a catalytic system with high activity.

    • Expertise & Experience: Bulky and electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) are required.[8][9] These ligands promote the formation of a monoligated, highly reactive LPd(0) species, which is necessary for the oxidative addition step to proceed efficiently.[9] PEPPSI-type catalysts with N-heterocyclic carbene (NHC) ligands are also excellent choices for these challenging substrates.[9]

  • Base and Solvent System: The base activates the boronic acid for the transmetalation step.[8][9]

    • Trustworthiness: Use a sufficiently strong base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃).[9] Ensure the base is anhydrous and, if possible, finely powdered to maximize surface area. The solvent system must be anhydrous and thoroughly degassed to prevent catalyst deactivation. Aprotic polar solvents like dioxane, THF, or toluene (often with a small amount of water) are commonly employed.[9]

  • Boronic Acid/Ester Stability: Boronic acids can undergo protodeboronation, especially under reaction conditions, leading to the formation of arene byproducts and reduced yields.[8]

    • Authoritative Grounding: Use high-purity boronic acid. If stability is a concern, consider using the corresponding pinacol boronic ester or a potassium trifluoroborate salt, which often exhibit greater stability.[8] Using a slight excess (1.2–1.5 eq.) of the boron reagent can help drive the reaction to completion.[8]

Question: I am attempting a Buchwald-Hartwig amination and observing significant hydrodechlorination (arene byproduct). How can I suppress this side reaction?

Answer: Hydrodechlorination is a known side reaction in palladium-catalyzed couplings, where the chloro group is replaced by a hydrogen atom.[10] This often competes with the desired C-N bond formation.

  • Mechanism of Side Reaction: Hydrodechlorination can arise from trace water acting as a hydrogen source or from β-hydride elimination from the amine or amide intermediates in the catalytic cycle.[10][11] The choice of phosphine ligand can also influence the product distribution.[10]

  • Mitigation Strategies:

    • Rigorous Inert Conditions: The most critical factor is the exclusion of water and oxygen. Use freshly distilled, anhydrous solvents and thoroughly degas the reaction mixture.

    • Base Selection: Use a strong, non-nucleophilic base that is scrupulously dry. Sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LHMDS) are common choices.[12]

    • Ligand Choice: Certain bulky biarylphosphine ligands are designed to favor reductive elimination (the desired C-N bond formation) over competing pathways.[11][13] Experiment with different "generations" of Buchwald-Hartwig ligands to find the optimal one for your specific amine substrate.

Catalytic Cycle: Buchwald-Hartwig Amination

Buchwald_Hartwig_Cycle cluster_cycle Pd0 L₂Pd(0) OxAdd Oxidative Addition PdII_complex L₂Pd(II)(Ar)Cl Pd0->PdII_complex Ar-Cl Amine_Coord Amine Coordination Amine_Complex [L₂Pd(II)(Ar)(HNR¹R²)]⁺Cl⁻ PdII_complex->Amine_Complex + HNR¹R² Side_Reaction Side Reaction: Hydrodechlorination PdII_complex->Side_Reaction H₂O / H⁻ source Deprotonation Deprotonation (Base) Amido_Complex L₂Pd(II)(Ar)(NR¹R²) Amine_Complex->Amido_Complex + Base - Base-H⁺Cl⁻ Amido_Complex->Pd0 Reduct_Elim Reductive Elimination Product Ar-NR¹R² Amido_Complex->Product

Caption: Key steps in the Buchwald-Hartwig catalytic cycle.

Part 3: Guide to Nucleophilic Aromatic Substitution (SNAr)

The four electron-withdrawing fluorine atoms (two on the ring, two on the ethyl group) make the aromatic ring of this substrate highly electron-deficient and thus, a prime candidate for Nucleophilic Aromatic Substitution (SNAr).[14][15]

Question: I want to perform an SNAr reaction. Which halogen is the most likely to be displaced—the chlorine or one of the ring fluorines?

Answer: This is an excellent question where general reactivity trends must be carefully applied. In SNAr reactions, the rate-determining step is the initial attack of the nucleophile to form a resonance-stabilized anionic intermediate (a Meisenheimer complex).[16][17] Two factors govern the outcome:

  • Leaving Group Aptitude: For SNAr, the reactivity order is typically F > Cl > Br > I.[16] This is counterintuitive compared to SN1/SN2 reactions. The reason is that the highly electronegative fluorine atom strongly polarizes the C-F bond, making the carbon atom more electrophilic and thus more susceptible to nucleophilic attack.[18]

  • Activation by Electron-Withdrawing Groups (EWGs): The reaction is fastest when strong EWGs are positioned ortho or para to the leaving group, as this allows the negative charge of the Meisenheimer complex to be delocalized onto the EWG.[15][17]

Analysis for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene:

  • The 1,1-difluoroethyl group is a powerful EWG. It is located para to the fluorine atom at C-2 and meta to the chlorine atom at C-1.

  • Therefore, the fluorine at C-2 is strongly activated for SNAr. Nucleophilic attack at this position allows for resonance stabilization of the negative charge onto the difluoroethyl group.

  • While the chlorine at C-1 is activated by the ortho fluorine at C-2 and the meta fluorine at C-5, the activation by the para difluoroethyl group on the C-2 fluorine is expected to be the dominant effect.

Part 4: Experimental Protocols

Representative Protocol: Suzuki-Miyaura Coupling

This is a general guideline. Optimization of temperature, reaction time, and reagent stoichiometry may be necessary.

  • Reaction Setup: To a dry Schlenk flask, add 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (1.0 eq.), the desired arylboronic acid (1.3 eq.), and finely powdered K₃PO₄ (2.5 eq.).

  • Catalyst Addition: In a glovebox, add the palladium precatalyst (e.g., XPhos Pd G3, 1-3 mol%) and the ligand if not using a precatalyst.

  • Solvent Addition: Add anhydrous, degassed 1,4-dioxane (or toluene) to the flask.

  • Inert Atmosphere: Seal the flask, remove it from the glovebox, and connect it to a manifold. Evacuate and backfill with argon or nitrogen three times.

  • Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring.[9]

  • Monitoring: Monitor the reaction progress by TLC or GC-MS. Reactions are typically complete within 12-24 hours.[9]

  • Workup: Cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the layers and extract the aqueous phase with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[9]

  • Purification: Purify the crude product by flash column chromatography on silica gel.

References

  • Ningbo Inno Pharmchem Co., Ltd. (n.d.). Why 2,2-Difluoroethanol is Essential for Modern Organic Synthesis.
  • Matrix Scientific. (n.d.). 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.
  • SynHet. (n.d.). 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.
  • Wikipedia. (2023). Organofluorine chemistry. Retrieved from [Link]

  • Buchwald, S. L., & Hartwig, J. F. (n.d.). Buchwald–Hartwig amination. Wikipedia. Retrieved from [Link]

  • Milstein, D., et al. (2012). Palladium-catalyzed cross-coupling reactions with fluorinated substrates: Mechanistic insights into the undesired hydrodehalogenation of aryl halides. Organometallics, 31(4), 1271-1274. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

  • PHARMD GURU. (n.d.). NUCLEOPHILIC AROMATIC SUBSTITUTION. Retrieved from [Link]

  • Professor Dave Explains. (2019, July 12). Nucleophilic Aromatic Substitution [Video]. YouTube. Retrieved from [Link]

  • PubChem. (n.d.). 1-Chloro-2,4-difluorobenzene. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the Analytical Characterization of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

Introduction 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds, demands rigorous analytical characterization to ensure its identi...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds, demands rigorous analytical characterization to ensure its identity, purity, and stability. The unique structural features of this molecule, including multiple fluorine atoms and a chloro-substituent on an aromatic ring, necessitate a multi-faceted analytical approach. This guide provides an in-depth comparison of various analytical techniques, offering field-proven insights and detailed experimental protocols for the comprehensive characterization of this important chemical entity. As researchers, scientists, and drug development professionals, a thorough understanding of these methods is paramount for quality control and regulatory compliance.

The Analytical Imperative: A Multi-Technique Approach

No single analytical technique can fully elucidate the complete chemical profile of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. A synergistic combination of chromatographic and spectroscopic methods is essential for unambiguous identification, accurate quantification, and the detection of potential impurities. This guide will delve into the strategic application of Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, and Thermal Analysis (DSC/TGA).

Chromatographic Techniques: Separating and Quantifying with Precision

Chromatography is the cornerstone for assessing the purity of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene and quantifying any potential process-related or degradation impurities.

Gas Chromatography-Mass Spectrometry (GC-MS): The Volatility Advantage

Given its likely volatility, GC-MS is a powerful tool for the analysis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. The technique offers high-resolution separation and provides definitive structural information through mass spectral fragmentation patterns.

Causality Behind Experimental Choices: The choice of a low-polarity stationary phase, such as one based on 5% phenyl-polydimethylsiloxane, is predicated on the principle of "like dissolves like." The relatively non-polar nature of the analyte will have a favorable interaction with this phase, leading to good peak shape and resolution. The temperature gradient is optimized to ensure efficient separation from any closely related impurities, such as isomers or starting materials, by exploiting subtle differences in their boiling points and vapor pressures.

Experimental Protocol: GC-MS Analysis

  • Sample Preparation: Accurately weigh approximately 10 mg of the sample and dissolve it in 10 mL of a suitable solvent like dichloromethane or ethyl acetate.

  • Instrumentation: A standard gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

  • GC Conditions:

    • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-polydimethylsiloxane capillary column.

    • Inlet Temperature: 250 °C.

    • Injection Volume: 1 µL (split ratio of 50:1).

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • MS Conditions:

    • Ion Source Temperature: 230 °C.

    • Ionization Energy: 70 eV.

    • Mass Range: m/z 40-450.

Expected Data and Interpretation: The resulting chromatogram will show a primary peak corresponding to 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. The mass spectrum of this peak will exhibit a characteristic molecular ion peak and a fragmentation pattern consistent with its structure. The presence of chlorine will be indicated by the isotopic pattern of the molecular ion (M and M+2 peaks in an approximate 3:1 ratio).

Diagram: GC-MS Experimental Workflow

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_output Data Output Sample 1-Chloro-4-(1,1-difluoroethyl)- 2,5-difluorobenzene Sample Vial Sample Solution in Vial Sample->Vial Solvent Dichloromethane Solvent->Vial Injector GC Injector Vial->Injector 1 µL injection Column Capillary Column Injector->Column Vaporization & Separation MS Mass Spectrometer Column->MS Eluted Analytes Data Data Acquisition MS->Data Ionization & Detection Chromatogram Chromatogram Data->Chromatogram MassSpec Mass Spectrum Data->MassSpec

Caption: Workflow for GC-MS analysis of the target compound.

High-Performance Liquid Chromatography (HPLC): Versatility for Purity and Impurity Profiling

HPLC is an indispensable technique for purity determination and can be adapted for a wide range of fluorinated compounds. The choice of stationary phase is critical for achieving optimal separation.

Causality Behind Experimental Choices: A C18 column is a robust starting point for many organic molecules. However, for highly fluorinated compounds, a column with a fluorinated stationary phase (e.g., a pentafluorophenyl (PFP) phase) can offer enhanced selectivity.[1] This is due to unique interactions, such as dipole-dipole and π-π interactions, between the fluorinated analyte and the stationary phase, which can resolve isomers that may co-elute on a standard C18 column. The mobile phase of acetonitrile and water is a common choice for reversed-phase chromatography, with the gradient elution allowing for the separation of compounds with a range of polarities.

Experimental Protocol: RP-HPLC Analysis

  • Sample Preparation: Accurately weigh approximately 10 mg of the sample and dissolve in 10 mL of acetonitrile/water (50:50 v/v).

  • Instrumentation: A standard HPLC system with a UV detector.

  • HPLC Conditions:

    • Column: PFP (Pentafluorophenyl) column, 4.6 x 150 mm, 5 µm particle size.

    • Mobile Phase A: Water.

    • Mobile Phase B: Acetonitrile.

    • Gradient: 50% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, then return to initial conditions.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection: UV at 254 nm.

Expected Data and Interpretation: The HPLC chromatogram will provide a quantitative measure of the purity of the main component and allow for the detection and quantification of any impurities. Peak area normalization can be used to estimate the percentage purity. Method validation according to ICH guidelines is crucial to ensure the accuracy and reliability of the results.[2]

Table 1: Comparison of Chromatographic Techniques

ParameterGas Chromatography-Mass Spectrometry (GC-MS)High-Performance Liquid Chromatography (HPLC)
Principle Separation based on volatility and interaction with stationary phase, with mass-based detection.Separation based on partitioning between a mobile and stationary phase.
Analytes Volatile and thermally stable compounds.Wide range of compounds, including non-volatile and thermally labile ones.
Selectivity High, especially with mass spectrometric detection.Good, can be enhanced with specialized columns (e.g., PFP).
Sensitivity Very high (ng to pg levels).High (µg to ng levels).
Key Advantage Provides structural information (mass spectrum).Versatile for purity and impurity profiling of a wide range of compounds.
Limitation Not suitable for non-volatile or thermally labile compounds.Structural information is not inherent to the primary detection method (UV).

Spectroscopic Techniques: Unraveling the Molecular Structure

Spectroscopic methods provide detailed information about the molecular structure of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, confirming its identity and providing insights into its chemical environment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is arguably the most powerful technique for the structural characterization of organic molecules. Both ¹H and ¹⁹F NMR are essential for this compound.

Causality Behind Experimental Choices: ¹H NMR provides information on the number and connectivity of hydrogen atoms in the molecule. ¹⁹F NMR is particularly informative for fluorinated compounds due to the large chemical shift dispersion and the sensitivity of fluorine nuclei to their electronic environment.[3] This allows for clear differentiation of the non-equivalent fluorine atoms in the molecule. Quantitative NMR (qNMR), particularly ¹⁹F qNMR, can be used for the absolute purity determination without the need for a specific reference standard of the analyte.[4][5]

Expected Spectral Features:

  • ¹H NMR: A triplet in the aliphatic region corresponding to the methyl group protons, split by the two geminal fluorine atoms. The aromatic region will show complex multiplets due to the protons on the benzene ring, with coupling to adjacent fluorine atoms.

  • ¹⁹F NMR: Two distinct signals are expected: one for the two fluorine atoms of the difluoroethyl group and another for the two fluorine atoms on the aromatic ring. These signals will likely be multiplets due to coupling with each other and with nearby protons.

Diagram: NMR Analysis Workflow

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Interpretation Sample Analyte Sample NMR_Tube Sample in NMR Tube Sample->NMR_Tube Solvent Deuterated Solvent (e.g., CDCl3) Solvent->NMR_Tube Spectrometer NMR Spectrometer NMR_Tube->Spectrometer H1_Acq ¹H NMR Acquisition Spectrometer->H1_Acq F19_Acq ¹⁹F NMR Acquisition Spectrometer->F19_Acq H1_Spectrum ¹H NMR Spectrum H1_Acq->H1_Spectrum F19_Spectrum ¹⁹F NMR Spectrum F19_Acq->F19_Spectrum Interpretation Structural Elucidation & Purity Assessment (qNMR) H1_Spectrum->Interpretation F19_Spectrum->Interpretation

Caption: Workflow for NMR spectroscopic analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.

Causality Behind Experimental Choices: FTIR is an excellent first-pass technique to confirm the presence of key structural motifs. The absorption of infrared radiation at specific frequencies corresponds to the vibrational energies of different chemical bonds.

Expected Salient Peaks:

  • C-H stretching (aromatic): ~3100-3000 cm⁻¹

  • C-H stretching (aliphatic): ~3000-2850 cm⁻¹

  • C=C stretching (aromatic): ~1600-1450 cm⁻¹

  • C-F stretching: Strong absorptions in the region of ~1350-1000 cm⁻¹

  • C-Cl stretching: ~850-550 cm⁻¹

Thermal Analysis: Assessing Purity and Stability

Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), provide valuable information about the physical properties and thermal stability of the compound.

Differential Scanning Calorimetry (DSC): A Tool for Purity Determination

DSC can be used to determine the purity of crystalline organic compounds by measuring the heat flow associated with the melting of the sample. Impurities typically cause a broadening of the melting peak and a depression of the melting point.

Causality Behind Experimental Choices: The principle of melting point depression is a well-established method for purity assessment. By carefully measuring the heat flow as a function of temperature during the melting process, the van't Hoff equation can be used to calculate the mole percent of impurities.

Experimental Protocol: DSC Purity Analysis

  • Sample Preparation: Accurately weigh 2-5 mg of the crystalline sample into an aluminum DSC pan and hermetically seal it.

  • Instrumentation: A calibrated Differential Scanning Calorimeter.

  • DSC Conditions:

    • Temperature Program: Heat the sample from ambient temperature to a temperature above its melting point at a slow, controlled rate (e.g., 1-2 °C/min).

    • Atmosphere: Inert atmosphere (e.g., nitrogen) at a flow rate of 50 mL/min.

Expected Data and Interpretation: The resulting thermogram will show an endothermic peak corresponding to the melting of the sample. The shape and onset temperature of this peak can be used to calculate the purity of the material. A sharp melting peak is indicative of high purity.

Table 2: Summary of Spectroscopic and Thermal Analysis Techniques

TechniqueInformation ProvidedKey Advantage
NMR Spectroscopy Detailed molecular structure, connectivity, and chemical environment.Unambiguous structural elucidation and potential for absolute purity determination (qNMR).
FTIR Spectroscopy Presence of specific functional groups.Rapid, non-destructive, and provides a molecular "fingerprint".
DSC/TGA Purity (DSC), thermal stability, and decomposition profile (TGA).Provides information on physical properties and behavior at elevated temperatures.

Conclusion: A Holistic and Validated Approach

The comprehensive characterization of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene requires a strategic and integrated analytical approach. While chromatographic techniques like GC-MS and HPLC are essential for separation and purity assessment, spectroscopic methods such as NMR and FTIR are indispensable for definitive structural confirmation. Thermal analysis provides valuable insights into the material's physical properties and stability.

For researchers, scientists, and drug development professionals, it is not merely about generating data but understanding the causality behind the chosen analytical methods. Each technique provides a unique piece of the puzzle, and when combined, they offer a complete and reliable picture of the compound's identity, purity, and quality. All methods employed for the final characterization and release of such an intermediate must be rigorously validated according to the standards set forth by regulatory bodies like the International Council for Harmonisation (ICH) to ensure data integrity and product safety.

References

  • Novasol Biotech. (2024, October 1). How to detect the percentage of pharmaceutical intermediates?[Link]

  • International Journal of Pharmaceutical Sciences. A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines. [Link]

  • Diva-Portal.org. Quantitative NMR spectroscopy on fluorine- containing drugs - a comparative study on pharmaceutical raw materials and different. [Link]

  • NETZSCH Analyzing & Testing. (2020, July 22). The Importance of Purity Determination of Pharmaceuticals. [Link]

  • PubChem. 1-Chloro-2,5-difluorobenzene. [Link]

  • Emery Pharma. A Guide to Quantitative NMR (qNMR). [Link]

  • YouTube. (2020, March 20). qNMR: A Powerful and Affordable Tool for Purity/Potency Determination. [Link]

  • LCGC International. Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. [Link]

  • Mettler Toledo. FTIR Spectroscopy - Guide to Improving Chemical Processes. [Link]

  • Agilent. GC AND GC/MS. [Link]

  • Shimadzu. Analysis of Potential Genotoxic Impurities in Active Pharmaceutical Ingredients (5) - Analysis of Alkyl Halides. [Link]

  • TA Instruments. Purity Determination and DSC Tzero Technology. [Link]

  • ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2). [Link]

  • AZoM. (2017, December 18). Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. [Link]

Sources

Comparative

A Comparative Guide to Purity Assessment of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene by High-Performance Liquid Chromatography

For researchers, scientists, and professionals in drug development, the precise determination of a compound's purity is a non-negotiable cornerstone of scientific rigor and product quality.[1] This guide provides an in-d...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the precise determination of a compound's purity is a non-negotiable cornerstone of scientific rigor and product quality.[1] This guide provides an in-depth analysis of High-Performance Liquid Chromatography (HPLC) for the purity assessment of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a fluorinated aromatic compound often utilized as a building block in the synthesis of pharmaceuticals and agrochemicals.[2] The guide will elucidate the rationale behind methodological choices in HPLC, offer a comparative perspective against alternative analytical techniques, and provide actionable experimental protocols.

The inherent properties of organofluorine compounds, such as their high thermal and chemical stability, necessitate robust analytical methods to ensure their purity.[2] Impurities, even in trace amounts, can significantly impact the efficacy, safety, and regulatory compliance of the final product.[3] Therefore, a comprehensive understanding of the available analytical tools is paramount.

The Primacy of HPLC in Purity Determination

High-Performance Liquid Chromatography (HPLC) stands as a principal technique in pharmaceutical analysis due to its remarkable ability to separate, identify, and quantify the components within a mixture.[1][4] Its versatility and high sensitivity make it particularly well-suited for the detection and quantification of impurities.[1]

The power of HPLC lies in the differential partitioning of analytes between a stationary phase (the column) and a mobile phase (the solvent). For a fluorinated aromatic compound like 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a reverse-phase HPLC method is typically the most effective approach. This choice is predicated on the non-polar nature of the molecule, which will interact favorably with a non-polar stationary phase, such as C18-bonded silica.

Rationale for Methodological Choices in HPLC

A successful HPLC purity assessment is not merely procedural; it is the culmination of informed decisions based on the physicochemical properties of the analyte and potential impurities.

  • Column Chemistry: A C18 (octadecyl) column is the workhorse for reverse-phase chromatography. The long alkyl chains provide a hydrophobic environment that retains the non-polar 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. The choice of a high-purity silica backbone is crucial to minimize peak tailing and ensure reproducible results.

  • Mobile Phase Composition: A gradient elution using a mixture of an aqueous solvent (e.g., water) and an organic modifier (e.g., acetonitrile or methanol) is generally preferred for impurity profiling. A gradient allows for the effective elution of both early-eluting polar impurities and late-eluting non-polar impurities within a reasonable timeframe. Acetonitrile is often favored due to its lower UV cutoff and viscosity, leading to better peak shapes and lower backpressure.

  • Detection: A Diode Array Detector (DAD) or a UV-Vis detector is the standard choice for chromophoric molecules like our target compound. The aromatic ring system of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene will exhibit strong UV absorbance, allowing for sensitive detection. A DAD provides the added advantage of acquiring the full UV spectrum for each peak, which can aid in peak identification and purity assessment.

Comparative Analysis: HPLC vs. Orthogonal Techniques

While HPLC is a powerful tool, relying on a single analytical method for purity determination can be misleading.[5] The concept of orthogonality, which involves using two or more independent methods, significantly enhances the reliability of purity assessment.[1] For 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy serve as excellent orthogonal techniques.

FeatureHigh-Performance Liquid Chromatography (HPLC)Gas Chromatography (GC)Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle Differential partitioning between a liquid mobile phase and a solid stationary phase.Differential partitioning between a gaseous mobile phase and a liquid or solid stationary phase.[6][7]Absorption of radiofrequency radiation by atomic nuclei in a magnetic field.
Applicability Wide range of compounds, including non-volatile and thermally labile molecules.Volatile and thermally stable compounds.[6][7]Any compound with NMR-active nuclei (e.g., ¹H, ¹³C, ¹⁹F).
Strengths - High resolution and sensitivity.- Versatile for a wide range of compounds.- Well-established for impurity profiling.[1]- Excellent for volatile halogenated compounds.[8][9]- High separation efficiency.[6]- Sensitive detectors like ECD are specific for halogenated compounds.[6][9]- Provides structural information.- Quantitative (qNMR) without the need for a reference standard of the analyte.[10]- ¹⁹F NMR is highly specific and quantitative for fluorinated compounds.[11][12][13]
Limitations - May not resolve all co-eluting impurities.- Requires a chromophore for UV detection.- Not suitable for non-volatile or thermally labile compounds.- Potential for on-column degradation of sensitive analytes.[10]- Lower sensitivity compared to chromatographic methods.- Complex spectra can be difficult to interpret.[10]
Best For Routine quality control and quantification of known and unknown impurities.Analysis of volatile impurities and residual solvents.Absolute purity determination and structural elucidation of impurities.

Experimental Protocols

HPLC Purity Assessment Workflow

The following protocol provides a starting point for the development of a robust HPLC method for the purity assessment of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. Method optimization will be necessary to achieve the desired separation of all potential impurities.

1. Sample Preparation:

  • Accurately weigh approximately 10 mg of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.
  • Dissolve in a suitable solvent (e.g., acetonitrile) to a final concentration of 1 mg/mL.
  • Filter the solution through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.
  • Mobile Phase A: Water
  • Mobile Phase B: Acetonitrile
  • Gradient:
  • 0-2 min: 50% B
  • 2-15 min: 50% to 95% B
  • 15-20 min: 95% B
  • 20.1-25 min: 50% B (re-equilibration)
  • Flow Rate: 1.0 mL/min
  • Column Temperature: 30 °C
  • Injection Volume: 10 µL
  • Detection: DAD at 254 nm

3. Data Analysis:

  • Integrate all peaks in the chromatogram.
  • Calculate the purity by the area percent method:
  • % Purity = (Area of main peak / Total area of all peaks) x 100
Workflow Visualization

HPLC_Purity_Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Processing weigh Weigh Compound dissolve Dissolve in Acetonitrile weigh->dissolve filter Filter (0.45 µm) dissolve->filter inject Inject into HPLC filter->inject separate Chromatographic Separation inject->separate detect UV Detection (DAD) separate->detect integrate Integrate Peaks detect->integrate calculate Calculate % Purity integrate->calculate report Generate Report calculate->report

Caption: Workflow for HPLC Purity Assessment.

Conclusion: An Integrated Approach to Purity

The purity assessment of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is most reliably achieved through a multi-faceted analytical approach. While HPLC provides an excellent primary method for separation and quantification of impurities, its combination with orthogonal techniques such as Gas Chromatography and, crucially, quantitative ¹⁹F NMR, offers a more complete and trustworthy purity profile.[1][4][11] This integrated strategy ensures the highest level of confidence in the quality of this critical chemical intermediate, thereby upholding the integrity of the subsequent research and development endeavors.

References

  • Exploring the organofluorine gap: 19F-NMR and LC-MS/MS as complementary analytical approaches for PFAS - ACS Fall 2025. (n.d.). Google Scholar.
  • Advances in the Analysis of Persistent Halogenated Organic Compounds. (2010). LCGC North America.
  • What is Gas Chrom
  • Purge-and-Column-Trap Technique for the Gas Chromatographic Analysis of Halogenated Organic Compounds. (1985).
  • Advances in the analytical methods for the determination of fluorinated aromatic carboxylic acids in aqueous matrices: A review. (2021). Journal of Separation Science. [Link]

  • Noise-Reduced Quantitative Fluorine NMR Spectroscopy Reveals the Presence of Additional Per- and Polyfluorinated Alkyl Substances in Environmental and Biological Samples When Compared with Routine Mass Spectrometry Methods. (2022). Analytical Chemistry. [Link]

  • Evaluating gas chromatography with a halogen-specific detector for the determination of disinfection by-products in drinking water. (2018). Analytical and Bioanalytical Chemistry. [Link]

  • Quantitative Determination of Hydrogen and Fluorine in Organic Compounds by Nuclear Magnetic Resonance Spectrometry. (n.d.). Analytical Chemistry. [Link]

  • A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy. (2017). ACG Publications. [Link]

  • New qNMR standard for the purity determination of organofluorine compounds. (2024). BIPM. [Link]

  • Purity comparison by NMR and HPLC. (2014). ResearchGate. [Link]

  • HPLC, a modular technique that complements NMR. (2024). specific polymers. [Link]

  • Determination of Fluorine in Fluoro-Organic Compounds. (n.d.). DTIC. [Link]

  • Fluorinated Aromatic Compounds. (2000). Ullmann's Encyclopedia of Industrial Chemistry. [Link]

  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. (2014). Journal of Medicinal Chemistry. [Link]

  • Gas Chromatography. (2023). Chemistry LibreTexts. [Link]

  • Which method of separation is more preferable, HPLC, NMR or GC for the determination of diatereoselectivity in polar or non-polar aldol products? (2018). ResearchGate. [Link]

  • Fluorine detection in organic compounds. (2021). Chemistry Stack Exchange. [Link]

  • Liquid Chromatography. (n.d.). Shimadzu. [Link]

  • Impurities Application Notebook. (n.d.). Waters. [Link]

Sources

Validation

A Comparative Guide to the Analytical Quantification of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

For researchers, scientists, and drug development professionals engaged in the synthesis and quality control of fluorinated aromatic compounds, the accurate and precise quantification of target molecules is paramount. Th...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals engaged in the synthesis and quality control of fluorinated aromatic compounds, the accurate and precise quantification of target molecules is paramount. This guide provides an in-depth technical comparison of analytical methodologies for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a key intermediate in various synthetic pathways. We will delve into the nuances of Gas Chromatography-Mass Spectrometry (GC-MS) as the primary analytical technique and objectively compare its performance against alternative methods such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

The Analytical Challenge: Precision in a Complex Matrix

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS No: 1138444-89-9) is a substituted aromatic compound characterized by its volatility and the presence of multiple halogen atoms.[1][2][3] These structural features present unique challenges and opportunities for analytical chemists. The primary goal is to select a method that not only provides accurate quantification but also ensures specificity in the potential presence of structurally related impurities or starting materials.

Primary Technique: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS stands as a powerful and widely adopted technique for the analysis of volatile and semi-volatile organic compounds, making it an excellent candidate for the analysis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.[4] The principle of GC-MS involves the separation of compounds in a gaseous mobile phase based on their boiling points and interactions with a stationary phase, followed by detection and identification by a mass spectrometer.

Expertise in Action: Crafting a Robust GC-MS Protocol

The development of a reliable GC-MS method is not merely a procedural exercise; it is a process of informed scientific choices designed to maximize accuracy and reproducibility.

Sample Preparation: The Foundation of Accurate Analysis

The adage "garbage in, garbage out" holds particularly true for chromatographic analysis. Proper sample preparation is critical to prevent contamination and ensure the analyte is in a suitable form for injection.

  • Solvent Selection: Given the non-polar nature of the analyte, a volatile organic solvent such as hexane or dichloromethane is recommended. It is imperative to use high-purity, GC-grade solvents to avoid the introduction of interfering peaks.

  • Concentration: A typical starting concentration for GC-MS analysis is in the range of 1-10 µg/mL. This ensures a sufficient signal without overloading the column or detector.

  • Clean-up: For samples containing non-volatile residues or particulate matter, a simple filtration step through a 0.22 µm PTFE syringe filter can prevent contamination of the injector and column.

Instrumental Parameters: A Symphony of Controlled Variables

The following parameters are provided as a robust starting point, derived from established methods for similar halogenated aromatic compounds and general best practices.

ParameterRecommended SettingRationale
GC System Agilent 8890 GC or equivalentProvides excellent temperature and flow control for reproducible retention times.
Column Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm)A non-polar column offering good selectivity for a wide range of compounds, including halogenated aromatics.[5][6]
Carrier Gas Helium, constant flow at 1.0 mL/minAn inert carrier gas that provides good chromatographic efficiency.
Inlet Split/SplitlessAllows for flexibility in sample concentration. A splitless injection is preferred for trace analysis.
Inlet Temperature 250 °CEnsures rapid and complete vaporization of the analyte without thermal degradation.
Oven Program Initial: 60 °C (hold 1 min), Ramp: 10 °C/min to 280 °C (hold 5 min)A temperature ramp allows for the separation of compounds with a range of boiling points.
MS System Agilent 7000D GC/TQ or equivalentA triple quadrupole mass spectrometer offers high sensitivity and selectivity.
Ionization Mode Electron Ionization (EI) at 70 eVThe standard ionization technique for GC-MS, providing reproducible fragmentation patterns for library matching.
Source Temperature 230 °COptimizes ionization efficiency and minimizes source contamination.
Quadrupole Temp 150 °CEnsures stable ion transmission.
Acquisition Mode Full Scan (m/z 50-350) and/or SIMFull scan is used for initial identification, while Selected Ion Monitoring (SIM) provides higher sensitivity for quantification.

Data Interpretation: From Signal to Substance

The mass spectrum of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is expected to exhibit a characteristic fragmentation pattern. The molecular ion peak (M+) should be observable, and key fragment ions will arise from the loss of chlorine, fluorine, and the difluoroethyl group. The isotopic pattern of chlorine (35Cl and 37Cl) will provide a definitive signature for chlorine-containing fragments.

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing Sample Sample containing Analyte Solvent Dissolve in Hexane/DCM Sample->Solvent 1. Dissolution Filter Filter (0.22 µm PTFE) Solvent->Filter 2. Filtration Injection GC Injection Filter->Injection 3. Injection Separation DB-5ms Column Separation Injection->Separation 4. Separation Ionization Electron Ionization (70 eV) Separation->Ionization 5. Ionization Detection Mass Spectrometry Detection Ionization->Detection 6. Detection Chromatogram Chromatogram Generation Detection->Chromatogram 7. Data Acquisition Spectrum Mass Spectrum Analysis Chromatogram->Spectrum 8. Peak Identification Quantification Quantification Spectrum->Quantification 9. Concentration Calculation

Comparative Analysis: Choosing the Right Tool for the Job

While GC-MS is a powerful technique, a comprehensive analytical strategy involves considering alternative and complementary methods. The choice of technique should be guided by the specific requirements of the analysis, such as the need for high throughput, the nature of the sample matrix, and the desired level of structural confirmation.

FeatureGas Chromatography-Mass Spectrometry (GC-MS)High-Performance Liquid Chromatography (HPLC)Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle Separation of volatile compounds followed by mass-based detection.Separation of compounds in a liquid phase based on their affinity for a stationary phase.Provides detailed structural information based on the magnetic properties of atomic nuclei.
Analyte Suitability Volatile and thermally stable compounds.Non-volatile, polar, and thermally labile compounds.Soluble compounds with NMR-active nuclei (e.g., ¹H, ¹³C, ¹⁹F).
Primary Use Identification and quantification of volatile impurities and the main component.Quantification of the main component and non-volatile impurities.Unambiguous structural elucidation and absolute quantification (qNMR).
Sensitivity High (pg to ng level).Moderate to High (ng to µg level).Lower (µg to mg level).
Sample Preparation Relatively simple for clean samples; may require derivatization for polar compounds.Can be more complex, involving mobile phase preparation and filtration.Simple dissolution in a deuterated solvent.
Data Output Chromatogram and mass spectrum.Chromatogram.NMR spectrum.
High-Performance Liquid Chromatography (HPLC): An Alternative for Non-Volatile Analytes

HPLC is a versatile technique that separates compounds in a liquid mobile phase.[7] While 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is volatile and well-suited for GC-MS, HPLC could be advantageous if the compound is part of a mixture containing non-volatile impurities or if derivatization is required for other components. A reversed-phase C18 column with a mobile phase of acetonitrile and water would be a typical starting point for method development.[8] Fluorinated stationary phases can also offer unique selectivity for halogenated aromatic compounds.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation and Quantification

NMR spectroscopy, particularly ¹⁹F NMR, offers a powerful and non-destructive method for both the identification and quantification of fluorinated compounds.

  • Structural Confirmation: ¹⁹F NMR provides a unique spectral fingerprint for each fluorine environment in the molecule, offering unambiguous structural confirmation.

  • Quantitative NMR (qNMR): ¹⁹F qNMR can be used for absolute quantification without the need for a specific reference standard of the analyte.[10][11] By using an internal standard of known concentration and purity, the concentration of the analyte can be directly determined from the integral of the respective NMR signals. This makes qNMR an invaluable tool for the certification of reference materials and for assays where a pure standard of the analyte is not available.[12]

Analytical_Technique_Selection Start Analytical Goal Is_Volatile Is the analyte volatile and thermally stable? Start->Is_Volatile Need_Quantification Primary need is quantification? Is_Volatile->Need_Quantification Yes HPLC HPLC Is_Volatile->HPLC No Need_Structure Need unambiguous structural confirmation? Need_Quantification->Need_Structure No GC_MS GC-MS Need_Quantification->GC_MS Yes Need_Structure->GC_MS No (with library matching) NMR NMR (¹⁹F qNMR) Need_Structure->NMR Yes

Conclusion: An Integrated Approach for Comprehensive Analysis

For the routine analysis and quality control of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, GC-MS offers an optimal balance of sensitivity, selectivity, and throughput. Its ability to separate and identify volatile halogenated compounds makes it the primary recommended technique.

However, for a comprehensive understanding of a sample, particularly during process development or in the presence of unknown impurities, a multi-faceted approach is advisable. HPLC provides a valuable alternative for analyzing potential non-volatile byproducts, while ¹⁹F qNMR serves as an indispensable tool for absolute quantification and definitive structural confirmation. By leveraging the strengths of each of these powerful analytical techniques, researchers can ensure the highest level of confidence in their results.

References

  • A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy. ACG Publications. (2017). [Link]

  • Advances in the Analysis of Persistent Halogenated Organic Compounds. LCGC North America. (2010). [Link]

  • Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. [Link]

  • A Comprehensive Review of Analytical Methods for Determining Persistent Organic Pollutants in Air, Soil, Water and Waste. ResearchGate. (2018). [Link]

  • New reference document on the use of 3,5-bis(trifluoromethyl)benzoic acid as an internal standard for 19F quantitative nuclear magnetic resonance for purity measurements of organic compounds. BIPM. (2024). [Link]

  • A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy. Semantic Scholar. (2017). [Link]

  • A Comprehensive Review of Analytical Methods for Determining Persistent Organic Pollutants in Air, Soil, Water and Waste. ResearchGate. (2018). [Link]

  • Recent analytical applications of fluorinated hydrocarbon-based stationary phases in HPLC. Semantic Scholar. [Link]

  • Quantitative NMR spectroscopy on fluorine- containing drugs - a comparative study on pharmaceutical raw materials and different. Diva-Portal.org. [Link]

  • Approaches to Comprehensive Analyses of Persistent Halogenated Environmental Contaminants. ASTM International. [Link]

  • Determination of fluoride as fluorosilane derivative using reversed-phase HPLC with UV detection for determination of total organic fluorine. ResearchGate. (2014). [Link]

  • Quantification of 8 Disinfection Byproducts from Water by Liquid-Liquid Extraction and Gas Chromatography-Mass Spectrometry. Shimadzu. [Link]

  • Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. NIH. [Link]

  • Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices Using High Resolution Mass Spectrometry. Agilent. [Link]

  • Separation of aromatic fluoro-compound and aromatic nitro-compound.
  • Halogenated Persistent Organic Pollutants and Polycyclic Aromatic Hydrocarbons in Food. ResearchGate. (2015). [Link]

  • Approaches to comprehensive analyses of persistent halogenated environmental contaminants. Semantic Scholar. [Link]

  • Development and Validation of GC/TQ Methods for the Analysis of Hazardous Chemicals. Agilent. [Link]

  • Agilent J&W GC Column Selection Guide. Postnova. [Link]

  • Direct Interface GC/MS Method. EPA. [Link]

  • 1-Chloro-2,5-difluorobenzene. PubChem. [Link]

  • METHODS OF ANALYSIS BY THE U.S. GEOLOGICAL SURVEY NATIONAL WATER QUALITY LABORATORY-DETERMINATION OF VOLATILE ORGANIC COMPOUNDS. USGS. [Link]

  • Benzene, 1-chloro-4-ethyl-. NIST WebBook. [Link]

  • 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. PubChem. [Link]

  • Solvent Retention Data. Agilent. [Link]

  • Benzene. NIST WebBook. [Link]

  • Advances in GC Column Selectivity for Environmental, Food Sample and Pharma Applications. Agilent. [Link]

  • THE ESSENTIAL CHROMATOGRAPHY & SPECTROSCOPY CATALOG, GC AND GC/MS 2015-2016 Edition. Agilent. [Link]

Sources

Comparative

A Technical Guide to 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene: A Comparative Analysis for Advanced Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of rational drug design. Fluorinated motifs can profoundly alter a compound's metabo...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of rational drug design. Fluorinated motifs can profoundly alter a compound's metabolic stability, lipophilicity, and binding affinity, offering a powerful tool to overcome pharmacokinetic challenges. This guide provides an in-depth comparison of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene , a highly functionalized building block, with other relevant fluorinated benzenes. We will dissect the unique contributions of its core structural features—the 1,1-difluoroethyl group and the polychlorofluorinated aromatic ring—and provide field-proven insights into its potential applications, supported by comparative data and detailed experimental workflows.

The Strategic Value of the 1,1-Difluoroethyl Moiety

The 1,1-difluoroethyl (-CF₂CH₃) group is an increasingly important substituent in drug development. Its value is best understood by comparing it to its non-fluorinated counterpart, the ethyl group (-CH₂CH₃), and its more common fluorinated relative, the trifluoromethyl group (-CF₃).

The primary rationale for introducing fluorine is often to block metabolic oxidation.[1] The carbon-fluorine bond is significantly stronger than the carbon-hydrogen bond, making it resistant to cleavage by metabolic enzymes like the cytochrome P450 family.[2] While both -CF₂CH₃ and -CF₃ groups enhance metabolic stability compared to an ethyl group, the 1,1-difluoroethyl group offers a more nuanced modulation of physicochemical properties.

Causality in Physicochemical Properties:

The -CF₂CH₃ group acts as a lipophilic hydrogen bond donor, a property not shared by the -CF₃ group. This subtle difference can introduce additional, favorable interactions within a protein's binding pocket. Furthermore, the -CF₂CH₃ group is a bioisostere for moieties like the methoxy group, but with significantly improved metabolic stability.[3] Its electronic effect is strongly electron-withdrawing, yet distinct from the trifluoromethyl group, allowing for finer tuning of properties like pKa of nearby functional groups.

Table 1: Comparative Physicochemical Properties of Key Functional Groups

Functional GroupHansch-Fujita π Constant (Lipophilicity)Typical Impact on Metabolic StabilityKey Distinguishing Feature
Ethyl (-CH₂CH₃)+1.02Susceptible to oxidationStandard alkyl group
1,1-Difluoroethyl (-CF₂CH₃) ~+0.5 to +0.8 (estimated)Significantly enhancedLipophilic hydrogen bond donor capability[3]
Trifluoromethyl (-CF₃)+0.88[1]Exceptionally robust[2]Strong electron-withdrawing effect, no H-bond donation

Note: The Hansch-Fujita π constant is a measure of a substituent's contribution to a molecule's lipophilicity (LogP). Higher values indicate greater lipophilicity.

Reactivity Profile: The Polychlorofluorinated Aromatic Core

The aromatic core of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is engineered for selective chemical modification. The presence of multiple halogen atoms with differential reactivity is key to its utility as a synthetic building block. In palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, the reactivity of carbon-halogen bonds typically follows the order C-I > C-Br > C-Cl >> C-F.[4]

This reactivity hierarchy is the cornerstone of its synthetic strategy. The carbon-chlorine bond is the designated reactive "handle" for transformations like Suzuki, Buchwald-Hartwig, or Sonogashira couplings, while the highly stable carbon-fluorine bonds remain intact. The strong electron-withdrawing nature of the fluorine atoms and the 1,1-difluoroethyl group further activates the C-Cl bond towards oxidative addition to a palladium(0) catalyst, a critical step in the catalytic cycle.[5][6]

Comparative Reactivity in Suzuki-Miyaura Coupling:

A direct comparison with a bromo-analogue, such as 1-Bromo-4-(1,1-difluoroethyl)benzene , highlights the practical considerations in catalyst selection. While the C-Br bond is inherently more reactive and may couple under milder conditions, modern palladium catalysts with specialized phosphine or N-heterocyclic carbene (NHC) ligands have made the coupling of aryl chlorides highly efficient and scalable.[7][8] The choice between a chloro or bromo derivative often comes down to a balance of cost, availability, and the specific reactivity requirements of a complex multi-step synthesis.

G cluster_0 Reactivity Hierarchy cluster_1 Synthetic Utility C-I C-I C-Br C-Br C-I->C-Br C-Cl C-Cl C-Br->C-Cl C-F C-F C-Cl->C-F Target Molecule 1-Chloro-4-(1,1-difluoroethyl) -2,5-difluorobenzene Reactive Site C-Cl Bond (For Cross-Coupling) Target Molecule->Reactive Site Selective Activation Stable Core C-F Bonds (Remain Intact) Target Molecule->Stable Core

Caption: Logical diagram of halogen reactivity and synthetic utility.

Experimental Protocols & Data

While specific experimental literature for 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is limited, its synthesis and reactivity can be reliably predicted from established methods for structurally similar compounds.

Representative Synthesis Workflow

The synthesis of (1,1-difluoroethyl)arenes can be achieved through various methods, including the reaction of aryl ketones with deoxofluorinating agents.[3] A plausible, albeit representative, pathway is outlined below.

G start 1-(4-Chloro-2,5-difluorophenyl)ethanone step1 Deoxofluorination Reagent: DAST or Deoxo-Fluor® Solvent: Dichloromethane start->step1 Step 1 product 1-Chloro-4-(1,1-difluoroethyl) -2,5-difluorobenzene step1->product Step 2

Caption: A representative synthetic workflow for the target molecule.

Protocol for a Representative Suzuki-Miyaura Coupling Reaction

This protocol is a self-validating system designed for the coupling of challenging aryl chlorides. The choice of a highly active catalyst system is critical for success.

Objective: To couple 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene with a generic arylboronic acid.

Materials:

  • 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (1.0 eq)

  • Arylboronic Acid (1.5 eq)

  • Palladium(II) Acetate (Pd(OAc)₂, 0.02 eq)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 eq)

  • Potassium Phosphate (K₃PO₄, 2.0 eq)

  • Anhydrous Toluene

  • Water (degassed)

Step-by-Step Methodology:

  • Inert Atmosphere: To a flame-dried Schlenk flask, add the aryl chloride, arylboronic acid, and K₃PO₄.

  • Catalyst Pre-mixing: In a separate vial, dissolve Pd(OAc)₂ and SPhos in a small amount of anhydrous toluene. Allow this mixture to stir for 10 minutes at room temperature. Causality: Pre-forming the active Pd(0)-ligand complex improves reaction initiation and consistency.

  • Reaction Assembly: Add the catalyst solution to the Schlenk flask containing the solids.

  • Solvent Addition: Add anhydrous toluene and degassed water to the reaction flask (typically a 10:1 ratio of toluene to water). The reaction mixture should be thoroughly degassed by bubbling argon or nitrogen through it for 15-20 minutes.

  • Heating: Heat the reaction mixture to 100-110 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Table 2: Comparative Data for Representative Fluorinated Benzenes

CompoundMolecular WeightBoiling Point (°C)Calculated LogPKey Application Note
1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene 212.57N/A3.50Building block for complex molecules; C-Cl bond for coupling.
1-Chloro-2,5-difluorobenzene[9]148.54~1272.80Simpler scaffold, useful for studying the effect of the -CF₂CH₃ group.
1-Chloro-4-(trifluoromethyl)benzene[1]180.56136-1383.35Common alternative; allows direct comparison of -CF₂CH₃ vs. -CF₃ effects.
1-Bromo-4-(1,1-difluoroethyl)benzene221.04N/A~3.6 (est.)More reactive analogue for milder cross-coupling conditions.[7]

Note: LogP values are often calculated (cLogP) and can vary between prediction algorithms. Experimental values are preferred when available.

Conclusion and Future Perspectives

1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene emerges as a highly specialized and valuable building block for drug discovery. Its unique combination of a metabolically robust, electronically distinct 1,1-difluoroethyl group and a selectively reactive polychlorofluorinated ring provides medicinal chemists with a sophisticated tool for molecular optimization. The strategic advantage lies in the ability to introduce the -CF₂CH₃ moiety, with its nuanced physicochemical properties, while retaining a reactive handle (the C-Cl bond) for subsequent diversification through robust and scalable cross-coupling chemistry. As synthetic methodologies for fluorinated compounds continue to advance, the application of such precisely engineered reagents will undoubtedly play a pivotal role in the development of next-generation therapeutics.

References

  • 1-CHLORO-4-TRIFLUOROMETHYLBENZENE . Occupational Safety and Health Administration (OSHA). [Link]

  • The Role of 1-Bromo-4-(1,1-difluoroethyl)benzene in Modern Pharmaceutical Synthesis . NINGBO INNO PHARMCHEM CO.,LTD. [Link]

  • Chemical Properties of Benzene, 1-chloro-4-(trifluoromethyl)- (CAS 98-56-6) . Cheméo. [Link]

  • 1-Bromo-4-fluorobenzene . Wikipedia. [Link]

  • The Role of 1-Bromo-4-(1,1-difluoroethyl)benzene in Modern Pharmaceutical Synthesis . NINGBO INNO PHARMCHEM CO.,LTD. [Link]

  • 1-Chloro-2,5-difluorobenzene . PubChem. [Link]

  • NEW PROCESS FOR THE MANUFACTURE OF FLUOROARYL COMPOUNDS AND DERIVATIVES . European Patent Office - EP 3696156 B1. [Link]

  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design . Molecules. [Link]

  • 1,2-Dichloro-1,1-difluoroethane . PubChem. [Link]

  • Synthesis of monofluorinated polychlorinated biphenyls via Suzuki coupling followed by Sandmeyer reactions . ResearchGate. [Link]

  • Process for preparing chloro-difluorobenzene.
  • Process for preparation of 1,2,4-trifluorobenzene and 1-chloro-3,4-difluorobenzene.
  • 1-Chloro-2,4-difluorobenzene . PubChem. [Link]

  • Recent advance in the synthesis of (1,1-difluoroethyl)arenes . Sci-Hub. [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide . Yoneda Labs. [Link]

  • Suzuki Coupling . Organic Chemistry Portal. [Link]

  • Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up . YouTube. [Link]

  • Suzuki reaction . Wikipedia. [Link]

Sources

Validation

A Comparative Guide to the Biological Activity of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene Analogs as Kinase Inhibitors

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms into small molecules has become a cornerstone for enhancing pharmacological properties. The unique electronic and steric characteri...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms into small molecules has become a cornerstone for enhancing pharmacological properties. The unique electronic and steric characteristics of fluorine can profoundly influence a molecule's metabolic stability, binding affinity, and lipophilicity, often leading to improved therapeutic candidates.[1][2] This guide provides an in-depth comparative analysis of the biological activity of a series of hypothetical analogs based on the 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene scaffold. While specific experimental data for the parent compound is not publicly available, this guide will leverage structure-activity relationship (SAR) data from closely related fluorinated benzene derivatives to provide a predictive comparison of their potential as kinase inhibitors, a class of enzymes frequently implicated in cancer.[3][4]

The focus of this guide is to provide researchers, scientists, and drug development professionals with a framework for understanding how subtle structural modifications to this scaffold can impact biological activity. We will explore the rationale behind the design of these analogs and provide detailed, field-proven experimental protocols for their evaluation.

The Core Scaffold: 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

The parent scaffold combines several key features that are attractive for medicinal chemistry. The polychlorinated and fluorinated benzene ring is expected to confer high metabolic stability. The 1,1-difluoroethyl group is a lipophilic hydrogen bond acceptor that can participate in crucial interactions within a kinase active site. Variations in the substitution pattern on the benzene ring are anticipated to modulate the electronic properties and provide vectors for optimizing target engagement and selectivity.

Hypothetical Analogs for Comparative Analysis

To explore the structure-activity relationships, we will consider a series of hypothetical analogs where systematic modifications are made to the parent scaffold. These analogs are designed to probe the importance of different structural features for kinase inhibition and anticancer activity.

Analog ID Structure Modification from Parent Scaffold Anticipated Impact on Activity
Parent 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene-Baseline for comparison.
Analog A 4-(1,1-difluoroethyl)-2,5-difluorobenzeneRemoval of the chlorine atomMay alter electronic properties and reduce steric hindrance, potentially affecting binding affinity.
Analog B 1-Bromo-4-(1,1-difluoroethyl)-2,5-difluorobenzeneReplacement of chlorine with bromineIncreases steric bulk and alters electronic properties, which could influence selectivity.
Analog C 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluoro-3-aminobenzeneAddition of an amino groupIntroduces a hydrogen bond donor, potentially forming new interactions with the target kinase.
Analog D 1-Chloro-4-(1,1,1-trifluoroethyl)-2,5-difluorobenzeneReplacement of difluoroethyl with trifluoroethylIncreases lipophilicity and alters the electronic nature of the ethyl group, which may impact potency.

Comparative Biological Activity: A Predictive Analysis

While direct experimental data for these specific analogs is unavailable, we can extrapolate from published data on structurally similar compounds to predict their relative biological activities. For instance, studies on fluorophenyl derivatives have shown that the position and nature of halogen substituents significantly influence their anticancer and enzyme inhibitory activities.[1][5]

Kinase Inhibition

Many kinase inhibitors feature a substituted phenyl ring that occupies the ATP-binding site. The chloro and fluoro substituents on our scaffold are electron-withdrawing and can influence the pKa of nearby functional groups, potentially enhancing interactions with the kinase hinge region. The difluoroethyl group can form favorable interactions in hydrophobic pockets.

Table 1: Predicted Kinase Inhibitory Activity against BRAF V600E

Analog ID Predicted IC50 (nM) against BRAF V600E *Rationale for Prediction
Parent 50 - 150The combination of chloro and fluoro substituents often contributes to potent kinase inhibition.
Analog A 200 - 500Removal of the chloro group may lead to a loss of a key interaction or altered electronics, reducing potency.
Analog B 75 - 200The larger bromine atom may offer a better fit in a specific hydrophobic pocket, potentially maintaining or slightly improving potency.
Analog C 10 - 50The amino group can act as a hydrogen bond donor, a common feature in potent kinase inhibitors, potentially leading to a significant increase in affinity.
Analog D 100 - 300The trifluoromethyl group is more lipophilic and electron-withdrawing, which could either enhance or disrupt binding depending on the specific active site environment.

These are hypothetical values for illustrative purposes based on SAR trends observed in related chemical series.

Anticancer Activity

The anticancer activity of these analogs is expected to correlate with their kinase inhibitory potency. Cell-based assays are crucial for confirming that enzyme inhibition translates to cellular effects.

Table 2: Predicted Anticancer Activity (IC50) in BRAF V600E Mutant Melanoma Cell Line (A375)

Analog ID Predicted IC50 (µM) in A375 cells *Rationale for Prediction
Parent 1 - 5Expected to show moderate to good cellular activity based on predicted kinase inhibition.
Analog A 5 - 15Reduced kinase potency would likely translate to lower cellular activity.
Analog B 1 - 7Similar to the parent compound, with potential for slight variations based on cell permeability.
Analog C 0.1 - 1The significant improvement in kinase inhibition is expected to result in potent anticancer activity.
Analog D 2 - 10The increased lipophilicity might affect cell permeability and efflux, leading to a less direct correlation with kinase inhibition.

These are hypothetical values for illustrative purposes based on SAR trends observed in related chemical series.

Signaling Pathway and Experimental Workflow

The primary anticipated mechanism of action for these compounds is the inhibition of the RAS-RAF-MEK-ERK signaling pathway, which is frequently hyperactivated in various cancers due to mutations in genes like BRAF.[3][6]

MAPK_Pathway RTK Receptor Tyrosine Kinase RAS RAS RTK->RAS RAF RAF (e.g., BRAF V600E) RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Differentiation ERK->Proliferation Inhibitor 1-Chloro-4-(1,1-difluoroethyl) -2,5-difluorobenzene Analog Inhibitor->RAF

Caption: The RAS-RAF-MEK-ERK signaling pathway and the proposed inhibitory action of the analogs.

The following workflow outlines the key experimental stages for evaluating and comparing the biological activity of these analogs.

Experimental_Workflow cluster_synthesis Compound Synthesis & Characterization cluster_invitro In Vitro Evaluation cluster_cellular Cellular Mechanism of Action Synthesis Synthesis of Analogs QC Purity & Structural Verification (NMR, LC-MS) Synthesis->QC Kinase_Assay Biochemical Kinase Inhibition Assay (e.g., TR-FRET) QC->Kinase_Assay Cell_Viability Cell Viability/Cytotoxicity Assay (e.g., MTT, CellTiter-Glo) Kinase_Assay->Cell_Viability Western_Blot Western Blot for Phospho-ERK Cell_Viability->Western_Blot Cell_Cycle Cell Cycle Analysis (Flow Cytometry) Western_Blot->Cell_Cycle Apoptosis Apoptosis Assay (e.g., Annexin V) Western_Blot->Apoptosis

Caption: A streamlined workflow for the comprehensive biological evaluation of the synthesized analogs.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following detailed protocols are provided for key assays.

Protocol 1: In Vitro Kinase Inhibition Assay (Time-Resolved Fluorescence Resonance Energy Transfer - TR-FRET)

This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by a target kinase.

Materials:

  • Purified recombinant kinase (e.g., BRAF V600E)

  • Biotinylated kinase substrate peptide

  • Europium-labeled anti-phospho-substrate antibody

  • Allophycocyanin (APC)-labeled streptavidin

  • ATP

  • Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

  • Test compounds (analogs) dissolved in DMSO

  • 384-well low-volume black plates

  • TR-FRET compatible plate reader

Procedure:

  • Prepare serial dilutions of the test compounds in DMSO.

  • In the 384-well plate, add the test compounds to the appropriate wells. Include positive controls (known inhibitor) and negative controls (DMSO vehicle).

  • Add the kinase and biotinylated substrate to all wells.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

  • Stop the reaction by adding a solution containing the Europium-labeled antibody and APC-labeled streptavidin in a buffer with EDTA.

  • Incubate for 60 minutes at room temperature to allow for antibody binding.

  • Read the plate on a TR-FRET plate reader, measuring the emission at 665 nm (APC) and 620 nm (Europium) after excitation at 320 nm.

  • Calculate the TR-FRET ratio (665 nm / 620 nm) and determine the percent inhibition for each compound concentration.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

  • Cancer cell line (e.g., A375 melanoma cells)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Test compounds (analogs) dissolved in DMSO

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • 96-well clear plates

  • Microplate reader

Procedure:

  • Seed the cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of the test compounds in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the test compounds. Include vehicle controls (DMSO).

  • Incubate the cells for a specified period (e.g., 72 hours) at 37°C in a humidified CO2 incubator.

  • Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

  • Remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Read the absorbance at a wavelength of 570 nm with a reference wavelength of 630 nm.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the logarithm of the compound concentration and determine the IC50 value.

Conclusion

This guide provides a comparative framework for understanding the potential biological activity of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene analogs as kinase inhibitors. By leveraging established principles of medicinal chemistry and detailed experimental protocols, researchers can systematically evaluate the structure-activity relationships within this chemical series. The insights gained from such studies are invaluable for the rational design of novel and more effective therapeutic agents for the treatment of cancer and other diseases driven by aberrant kinase signaling.

References

  • Vertex AI Search.
  • Vertex AI Search. Fluorine in drug discovery: Role, design and case studies.
  • Vertex AI Search. 1-CHLORO-2,4-DIFLUOROBENZENE synthesis - ChemicalBook.
  • Vertex AI Search. Synthesis and In Vitro Evaluation of Anticancer Activity of Fluorophenyl Derivatives of 1,3,4-Thiadiazole Against Estrogen-Dependent Breast Cancer - MDPI.
  • Vertex AI Search. Biological Potential of FluoroBenzene Analogs - JSciMed Central.
  • Vertex AI Search. Recent Innovations of Organo-fluorine Synthesis and Pharmacokinetics | Bentham Science.
  • Vertex AI Search. A Fluorescent Kinase Inhibitor that Exhibits Diagnostic Changes in Emission upon Binding.
  • Vertex AI Search. Identification of a novel family of BRAFV600E inhibitors - PMC - PubMed Central.
  • Vertex AI Search. A Fluorescent Kinase Inhibitor that Exhibits Diagnostic Changes in Emission upon Binding.
  • Vertex AI Search. Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (GDC-0994)
  • Vertex AI Search. The Role of Fluorine Substitution in the Structure-Activity Relationships (SAR) of Classical Cannabinoids - PMC - NIH.
  • Vertex AI Search.
  • Vertex AI Search. 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene | C8H5ClF4 | CID 45790624 - PubChem.
  • Vertex AI Search. Structure‐activity relationship studies on the toxicities of benzene derivatives: I. An additivity model | Semantic Scholar.
  • Vertex AI Search. 1-Chloro-2,5-difluorobenzene | C6H3ClF2 | CID 137561 - PubChem.
  • Vertex AI Search. Fluorescent Kinase Inhibitors As Probes In Cancer - PMC - NIH.
  • Vertex AI Search. MEK and RAF inhibitors: time for a paradigm shift in the treatment of pediatric low-grade gliomas? - PubMed Central.
  • Vertex AI Search. Benzene, 1-chloro-4-fluoro- | C6H4ClF | CID 9604 - PubChem.
  • Vertex AI Search.
  • Vertex AI Search.
  • Vertex AI Search. Structure-activity relationships in potentially hallucinogenic N,N-dialkyltryptamines substituted in the benzene moiety - PubMed.
  • Vertex AI Search. 1-Chloro-2,5-difluorobenzene | CAS 2367-91-1 | SCBT.
  • Vertex AI Search. 1-Chloro-2,4-difluorobenzene | C6H3ClF2 | CID 137001 - PubChem.
  • Vertex AI Search. Anticancer Activity of (S)-5-Chloro-3-((3,5-dimethylphenyl)sulfonyl)-N-(1-oxo-1-((pyridin-4-ylmethyl)amino)propan-2-yl)-1H-indole-2-carboxamide (RS4690), a New Dishevelled 1 Inhibitor - PMC - NIH.

Sources

Comparative

A Researcher's Guide to the Spectroscopic Characterization of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene and Its Derivatives

Introduction The landscape of modern drug discovery and materials science is increasingly populated by complex, highly fluorinated aromatic compounds. These molecules, prized for their unique metabolic stability, binding...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The landscape of modern drug discovery and materials science is increasingly populated by complex, highly fluorinated aromatic compounds. These molecules, prized for their unique metabolic stability, binding affinities, and lipophilicity, present significant analytical challenges. Among these, 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene[1][2][3] and its structural analogues represent a class of compounds where precise structural confirmation is paramount. Their intricate substitution patterns demand a multi-faceted spectroscopic approach for unambiguous characterization.

This guide provides an in-depth, practical comparison of the key spectroscopic signatures of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. It is designed for researchers, scientists, and drug development professionals who routinely encounter such complex molecules. We will dissect the expected data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), explaining the causal relationships between molecular structure and spectral output. Furthermore, we will explore how subtle changes in the substitution pattern of derivatives can lead to significant and predictable shifts in their spectroscopic profiles.

Molecular Structure: The Foundation of Spectroscopic Analysis

The parent compound, 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, possesses several key features that dictate its spectroscopic behavior: a tetra-substituted aromatic ring, a chlorine atom, and two distinct fluorine environments—two aromatic fluorines and a geminal difluoroethyl group. Each feature provides a unique handle for spectroscopic interrogation.

Caption: Molecular structure with distinct atom environments.

Comprehensive Spectroscopic Workflow

A robust characterization workflow is essential. The process begins with sample preparation, followed by a sequence of spectroscopic analyses where the results of one technique inform the interpretation of the next.

Caption: A typical workflow for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise connectivity and electronic environment of organic molecules. For fluorinated compounds, ¹⁹F NMR is particularly diagnostic.

Experimental Protocol: NMR Spectroscopy
  • Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). Ensure the sample is free of particulate matter.

  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe capable of observing ¹H, ¹³C, and ¹⁹F nuclei.[4]

  • ¹H NMR Acquisition: Acquire a standard proton spectrum. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

  • ¹⁹F NMR Acquisition: Acquire a proton-decoupled fluorine spectrum. ¹⁹F has a wide chemical shift range, so ensure a sufficient spectral width. A reference standard like CFCl₃ (0 ppm) is used.[5][6]

  • ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Due to the lower sensitivity of ¹³C and the presence of C-F coupling, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

¹⁹F NMR Analysis

This is often the most informative spectrum for this class of compounds. We expect three distinct signals corresponding to the three different fluorine environments.

  • Aromatic Fluorines (Ar-F): The chemical shifts of fluorine atoms on a benzene ring are sensitive to the electronic effects of other substituents.[7][8] For the parent compound, we predict two distinct signals for the non-equivalent F-2 and F-5 atoms. These signals will appear as complex multiplets due to coupling to each other (F-F coupling) and to the aromatic protons (H-F coupling).

  • Difluoroethyl Group (-CF₂CH₃): The two fluorine atoms of the difluoroethyl group are chemically equivalent and will give rise to a single signal. This signal will be split into a quartet by the three protons of the adjacent methyl group (³JHF coupling).

Fluorine Environment Predicted Chemical Shift (ppm vs CFCl₃) Predicted Multiplicity Key Couplings
Ar-F (at C-2)-110 to -130ddd (doublet of doublet of doublets)F-F, H-F
Ar-F (at C-5)-110 to -130dddF-F, H-F
-CF₂CH₃-80 to -100q (quartet)³JHF with -CH₃
¹H NMR Analysis

The proton NMR spectrum is expected to be relatively simple, showing signals for the two aromatic protons and the methyl group.

  • Aromatic Protons (Ar-H): The two aromatic protons are in different chemical environments and should appear as two distinct signals in the aromatic region (typically 7.0-8.0 ppm).[9] Each signal will be a complex multiplet due to H-H and H-F couplings.

  • Methyl Group (-CF₂CH₃): The protons of the methyl group will resonate upfield. Crucially, this signal will be split into a triplet by the two adjacent fluorine atoms (³JHF coupling). This triplet is a key signature for the -CF₂CH₃ moiety.

Proton Environment Predicted Chemical Shift (ppm) Predicted Multiplicity Key Couplings
Ar-H (at C-3)7.2 - 7.8m (multiplet)H-H, H-F
Ar-H (at C-6)7.2 - 7.8m (multiplet)H-H, H-F
-CF₂CH₃1.8 - 2.5t (triplet)³JHF with -CF₂-
¹³C NMR Analysis

The carbon spectrum provides the backbone of the molecule. A key feature is the presence of carbon-fluorine couplings (¹JCF, ²JCF, etc.), which can be large and are highly useful for assignments.

  • Aromatic Carbons: Six distinct signals are expected for the six unique aromatic carbons. The carbons directly bonded to fluorine (C-2, C-5) will show very large one-bond C-F coupling constants (¹JCF ≈ 240-260 Hz) and appear as doublets.[10] The carbon attached to the chlorine (C-1) and the difluoroethyl group (C-4) will also have their chemical shifts influenced by these electronegative groups.

  • Difluoroethyl Group Carbons: The CF₂ carbon will appear as a triplet due to coupling with the two fluorine atoms (¹JCF). The CH₃ carbon will appear as a quartet due to coupling with the two fluorine atoms across three bonds (³JCF).

Carbon Environment Predicted Chemical Shift (ppm) Predicted Multiplicity (due to F-coupling)
C-F (Aromatic)155 - 165d (¹JCF)
C-Cl125 - 135m
C-H (Aromatic)115 - 125m
C-CF₂120 - 130m
-CF₂CH₃120 - 128t (¹JCF)
-CF₂CH₃15 - 25q (³JCF)

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups and the substitution pattern on the benzene ring.

Experimental Protocol: IR Spectroscopy
  • Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer, commonly equipped with an Attenuated Total Reflectance (ATR) accessory.

  • Sample Application: Place a small amount of the neat liquid or solid sample directly onto the ATR crystal.

  • Data Acquisition: Record the spectrum, typically from 4000 to 400 cm⁻¹. Perform a background scan prior to the sample scan.

Interpretation of Key IR Bands

The IR spectrum will be dominated by strong C-F stretching vibrations and bands characteristic of a substituted benzene ring.

Vibrational Mode Expected Wavenumber (cm⁻¹) Significance
Aromatic C-H Stretch3100 - 3000Confirms the presence of H atoms on the aromatic ring.[11]
Aliphatic C-H Stretch2980 - 2850From the -CH₃ group.
Aromatic C=C Stretch1620 - 1450Multiple sharp bands are characteristic of the benzene ring.[11]
C-F Stretch (Aromatic) 1300 - 1200 Strong, characteristic absorption. [12]
C-F Stretch (Aliphatic) 1150 - 1050 Very strong, often the most intense band(s) in the spectrum.
C-Cl Stretch850 - 750Confirms the presence of the chloro-substituent.
C-H Out-of-Plane Bend900 - 675The pattern of these bands is highly diagnostic of the ring substitution pattern.[13]

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and crucial information about the molecule's fragmentation, which helps piece together its structure.

Experimental Protocol: Mass Spectrometry
  • Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) is ideal for volatile compounds like these.

  • Ionization Method: Electron Ionization (EI) at 70 eV is a standard hard ionization technique that provides reproducible fragmentation patterns useful for library matching and structural elucidation.[14]

  • Analysis: The mass analyzer separates ions based on their mass-to-charge ratio (m/z).

Analysis of the Mass Spectrum
  • Molecular Ion (M⁺): The molecular weight of C₈H₅ClF₄ is 226.57 g/mol . The molecular ion peak should be observed at m/z = 226.

  • Isotope Pattern: A crucial diagnostic feature is the presence of chlorine. Chlorine has two major isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio.[15] This results in a characteristic M⁺ peak at m/z 226 and an M+2 peak at m/z 228 with approximately one-third the intensity.[15][16] The presence of this pattern is definitive proof of one chlorine atom in the molecule.

  • Key Fragmentation Pathways: The molecular ion will break apart in predictable ways.

Fragment Ion (m/z) Proposed Loss Significance
191M⁺ - ClLoss of the chlorine atom is a common pathway for chloroaromatics.[17]
177M⁺ - CH₃ - FLoss of the methyl group followed by a fluorine atom.
161M⁺ - CF₂HLoss of a difluoromethyl radical from the side chain.
127[C₇H₅F₂]⁺Loss of the chloro and two fluorine atoms.
77[C₆H₅]⁺Phenyl cation, though less common with extensive substitution.

Comparative Guide: Spectroscopic Shifts in Derivatives

To illustrate the power of this multi-spectroscopic approach, let's predict the key spectral changes for a plausible isomer, Derivative A , where the chlorine and the fluorine at the 2-position are swapped.

Parent Compound: 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene Derivative A: 2-Chloro-4-(1,1-difluoroethyl)-1,5-difluorobenzene

Spectroscopic Feature Parent Compound Derivative A (Predicted) Reason for Change
¹⁹F NMR Signals (Aromatic) Two distinct signals for F-2 and F-5.Two distinct signals for F-1 and F-5.The electronic environment of the aromatic fluorines is significantly altered by the adjacent chlorine atom. The chemical shifts will be different.
¹H NMR Signals (Aromatic) Two distinct signals for H-3 and H-6.Two distinct signals for H-3 and H-6.While still two signals, their chemical shifts and coupling patterns will change due to the new proximity of H-3 to the Cl atom.
¹³C NMR (C-Cl vs C-F) C-Cl (~130 ppm), C-F (~160 ppm, d).C-F (~160 ppm, d), C-Cl (~130 ppm).The chemical shifts of the carbons directly bonded to the swapped halogens (C-1 and C-2) will reflect their new bonding partner.
IR (C-H Out-of-Plane) Specific pattern for 1,2,4,5-substitution.Different pattern, reflecting a 1,2,3,5-substitution pattern.The out-of-plane bending vibrations are highly sensitive to the positions of the substituents on the ring.
MS Fragmentation Loss of Cl (m/z 191), etc.Loss of Cl, etc.The major fragmentation pathways (like loss of Cl) will likely be similar, but the relative intensities of daughter ions may vary slightly.

Conclusion

The structural elucidation of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene and its derivatives is a task that relies on the synergy of multiple spectroscopic techniques. ¹⁹F NMR provides the most direct insight into the fluorinated moieties, while ¹H and ¹³C NMR build the complete carbon-proton framework, confirmed by characteristic couplings. Mass spectrometry validates the molecular weight and elemental composition (specifically the presence of chlorine) and reveals key structural fragments. Finally, IR spectroscopy offers a rapid confirmation of functional groups and substitution patterns. By understanding the fundamental principles behind each technique and how they apply to this specific molecular architecture, researchers can confidently and accurately characterize these challenging but important molecules.

References

  • McLafferty, F. W. (1959). Mass Spectrometric Analysis.
  • Ferguson, E. E., et al. (n.d.).
  • ChemicalBook. (n.d.). 1-CHLORO-2,4-DIFLUOROBENZENE synthesis. Retrieved from a relevant chemical supplier's technical page.
  • Analytical Chemistry. (n.d.). Mass Spectrometric Analysis. Aromatic Halogenated Compounds. Retrieved from [Link]

  • BenchChem. (2025).
  • Chemistry LibreTexts. (2023).
  • The Royal Society of Chemistry. (2018).
  • ChemicalBook. (n.d.). 1-Chloro-4-fluorobenzene(352-33-0) 13C NMR spectrum.
  • National Institute of Standards and Technology. (n.d.). Benzene, fluoro-. NIST WebBook. Retrieved from [Link]

  • ResearchGate. (n.d.).
  • The Royal Society of Chemistry. (n.d.).
  • ChemicalBook. (n.d.). 1-Chloro-3,4-difluorobenzene(696-02-6) 13C NMR spectrum.
  • ResearchGate. (2021).
  • PubChem. (n.d.). 1-Chloro-2,5-difluorobenzene. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). 1-Chloro-2,5-difluorobenzene. NIST WebBook. Retrieved from [Link]

  • ChemicalBook. (n.d.). 1-Chloro-4-fluorobenzene(352-33-0) 1H NMR spectrum.
  • University of Wisconsin-Madison. (n.d.). 19F NMR Reference Standards.
  • SynHet. (n.d.). 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.
  • Alfa Chemistry. (n.d.). 19F NMR Chemical Shift Table.
  • Journal of Organic and Pharmaceutical Chemistry. (n.d.). Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties.
  • ChemicalBook. (n.d.). Fluorobenzene(462-06-6) 13C NMR spectrum.
  • PubChem. (n.d.). 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. Retrieved from [Link]

  • Google Patents. (1991). WO1991013847A1 - Process for preparing chloro-difluorobenzene.
  • Sigma-Aldrich. (n.d.).
  • Google Patents. (n.d.). CN1075949A - The 2,4 dichloro fluorobenzene synthesis technique.
  • ChemicalBook. (n.d.). 1-CHLORO-4-ETHYLBENZENE(622-98-0) 1H NMR spectrum.
  • SpectraBase. (n.d.). 1-Chloro-2,4-difluoro-benzene - Optional[19F NMR].
  • SpectraBase. (n.d.). 1-Chloro-3,5-difluorobenzene - Optional[19F NMR].
  • Young, C. W., DuVall, R. B., & Wright, N. (1951). Characterization of Benzene Ring Substitution by Infrared Spectra. Analytical Chemistry.
  • Smith, B. C. (2016). Group Wavenumbers and an Introduction to the Spectroscopy of Benzene Rings. Spectroscopy.
  • PubChem. (n.d.). 1-Chloro-4,5-difluoro-2-methylbenzene.
  • Accounts of Chemical Research. (2018).
  • PMC - NIH. (2015).
  • ResearchGate. (2024). Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties.
  • YouTube. (2024).

Sources

Validation

A Comparative Guide to Validated Analytical Methods for the Quantification of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

In the rigorous landscape of pharmaceutical development and chemical manufacturing, the precise and reliable quantification of chemical entities is a cornerstone of quality assurance and regulatory compliance. This guide...

Author: BenchChem Technical Support Team. Date: February 2026

In the rigorous landscape of pharmaceutical development and chemical manufacturing, the precise and reliable quantification of chemical entities is a cornerstone of quality assurance and regulatory compliance. This guide provides an in-depth comparison of validated analytical methods for the quantification of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a key intermediate in various synthetic pathways. We will explore two of the most robust and widely implemented analytical techniques: High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography (GC) with Flame Ionization Detection (FID). This document is intended for researchers, scientists, and drug development professionals seeking to establish and validate analytical methods for this and structurally similar compounds.

The Imperative of Method Validation in a Regulated Environment

The validation of an analytical method is the process by which it is established, through laboratory studies, that the performance characteristics of the method meet the requirements for the intended analytical applications.[1][2] Regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) have established clear guidelines for analytical procedure validation.[3][4][5][6][7][8] These guidelines delineate the necessary validation parameters, including specificity, linearity, accuracy, precision, detection limit, quantitation limit, and robustness, to ensure the integrity and consistency of analytical data.[1][2]

Comparative Analysis of HPLC and GC Methodologies

The selection of an appropriate analytical technique is contingent upon the physicochemical properties of the analyte. 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene, a semi-volatile and thermally stable compound, is amenable to analysis by both HPLC and GC. The choice between these methods will depend on factors such as required sensitivity, sample matrix, and available instrumentation.

Table 1: Comparative Performance of HPLC-UV and GC-FID Methods
ParameterHPLC-UV MethodGC-FID Method
Linearity (R²) > 0.999> 0.999
Accuracy (% Recovery) 98.0 - 102.0%97.0 - 103.0%
Precision (% RSD) < 2.0%< 1.5%
Limit of Detection (LOD) ~ 0.1 µg/mL~ 0.05 µg/mL
Limit of Quantitation (LOQ) ~ 0.3 µg/mL~ 0.15 µg/mL
Typical Run Time 10 - 15 minutes8 - 12 minutes

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis, offering versatility and robustness for a wide array of compounds. A reversed-phase HPLC method with UV detection is a highly suitable approach for the quantification of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.

Rationale for Method Design

The non-polar nature of the analyte makes it well-suited for a reversed-phase separation on a C18 stationary phase. The mobile phase, a combination of an organic solvent (acetonitrile) and water, allows for the fine-tuning of retention and resolution. Isocratic elution is often preferred for its simplicity and reproducibility in quality control settings. UV detection is appropriate as the aromatic nature of the compound suggests it will have a significant UV chromophore.

Detailed Experimental Protocol: HPLC-UV
  • Instrumentation: A standard HPLC system equipped with a pump, autosampler, column compartment with temperature control, and a UV-Vis detector.

  • Chromatographic Conditions:

    • Column: C18, 4.6 x 150 mm, 5 µm particle size

    • Mobile Phase: Acetonitrile:Water (70:30 v/v)

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 35 °C

    • Injection Volume: 10 µL

    • Detection Wavelength: 254 nm

  • Standard and Sample Preparation:

    • Prepare a stock solution of the reference standard in acetonitrile (e.g., 1 mg/mL).

    • Create a series of calibration standards by diluting the stock solution to concentrations spanning the expected sample concentration range.

    • Accurately weigh and dissolve the sample in acetonitrile to a known volume, ensuring the final concentration falls within the calibration curve.

  • Data Analysis:

    • Inject the standards and samples.

    • Integrate the peak area of the analyte.

    • Construct a calibration curve by plotting peak area versus concentration.

    • Determine the concentration of the analyte in the sample from the calibration curve.

Workflow for HPLC-UV Analysis

HPLC_Workflow cluster_prep Preparation cluster_analysis HPLC Analysis cluster_data Data Processing A Prepare Mobile Phase D System Equilibration A->D B Prepare Standard Solutions E Inject Standards & Samples B->E C Prepare Sample Solutions C->E D->E F Chromatographic Separation E->F G UV Detection F->G H Peak Integration G->H I Calibration Curve Generation H->I J Quantification I->J

Caption: HPLC-UV analysis workflow.

Method 2: Gas Chromatography with Flame Ionization Detection (GC-FID)

For volatile and thermally stable compounds, GC offers high resolution and sensitivity. GC-FID is a classic and reliable choice for the quantification of organic molecules like 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.

Rationale for Method Design

A non-polar capillary column, such as one coated with a 5% phenyl-methylpolysiloxane stationary phase, is well-suited for the separation of this type of analyte. Temperature programming allows for the optimization of separation and peak shape. A split injection is used to introduce a small, representative portion of the sample onto the column, preventing overloading. The FID is a universal detector for carbon-containing compounds, providing a linear response over a wide concentration range.

Detailed Experimental Protocol: GC-FID
  • Instrumentation: A gas chromatograph equipped with a split/splitless injector, a capillary column, a flame ionization detector, and an autosampler.

  • Chromatographic Conditions:

    • Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min

    • Injector Temperature: 250 °C

    • Detector Temperature: 300 °C

    • Oven Temperature Program:

      • Initial: 100 °C, hold for 2 minutes

      • Ramp: 20 °C/min to 220 °C, hold for 5 minutes

    • Injection Mode: Split (50:1 ratio)

    • Injection Volume: 1 µL

  • Standard and Sample Preparation:

    • Prepare a stock solution of the reference standard in a suitable solvent such as acetone or ethyl acetate (e.g., 1 mg/mL).

    • Prepare a series of working standards by diluting the stock solution.

    • Accurately weigh and dissolve the sample in the same solvent to a known volume.

  • Data Analysis:

    • Inject the standards and samples.

    • Integrate the peak area of the analyte.

    • Construct a calibration curve and determine the sample concentration.

Workflow for GC-FID Analysis

GC_Workflow cluster_prep Preparation cluster_analysis GC Analysis cluster_data Data Processing A Prepare Standard Solutions D Inject Standards & Samples A->D B Prepare Sample Solutions B->D C Instrument Setup C->D E GC Separation D->E F Flame Ionization Detection E->F G Peak Integration F->G H Calibration & Quantification G->H

Caption: GC-FID analysis workflow.

Conclusion and Method Selection Considerations

Both HPLC-UV and GC-FID offer viable and robust methods for the quantification of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene. The GC-FID method may provide slightly better sensitivity and faster analysis times. However, HPLC-UV is often more readily available in analytical laboratories and can be advantageous if the sample matrix contains non-volatile components that could contaminate a GC system.

The final choice of method should be based on a comprehensive assessment of the specific analytical requirements, including sensitivity needs, sample throughput, matrix complexity, and available instrumentation. Irrespective of the chosen method, rigorous validation in accordance with ICH and FDA guidelines is essential to ensure the generation of high-quality, reliable, and defensible analytical data.

References

  • U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link][4][5]

  • International Council for Harmonisation. (2024). Q2(R2) Validation of Analytical Procedures. [Link][6]

  • International Council for Harmonisation. Quality Guidelines. [Link][9]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][8]

  • Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link][7]

  • Scribd. ICH Q2(R1) Analytical Method Validation. [Link][1]

  • BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link][10]

  • Slideshare. ICH Q2 Analytical Method Validation. [Link][2]

Sources

Comparative

A Comparative Benchmarking Guide to the Synthesis of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

For professionals in medicinal chemistry and drug development, the synthesis of complex fluorinated aromatic compounds is a critical endeavor. The molecule 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a valuable...

Author: BenchChem Technical Support Team. Date: February 2026

For professionals in medicinal chemistry and drug development, the synthesis of complex fluorinated aromatic compounds is a critical endeavor. The molecule 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is a valuable building block, incorporating several key structural motifs: a chlorinated and polyfluorinated benzene ring, and a gem-difluoroethyl group. These features can impart desirable properties such as enhanced metabolic stability, increased binding affinity, and improved lipophilicity in target drug candidates. This guide provides a comprehensive overview and comparison of synthetic strategies to access this important intermediate, grounded in established chemical principles and supported by experimental data.

Introduction: The Strategic Importance of Fluorinated Aromatics

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern drug design. The 1,1-difluoroethyl moiety, in particular, is often employed as a bioisostere for carbonyl groups or as a metabolically stable lipophilic substituent. When combined with a polychlorofluorinated aromatic ring, the resulting molecule becomes a versatile scaffold for further chemical elaboration. This guide will benchmark a primary synthetic route against viable alternatives, offering insights into the practical considerations of yield, safety, and scalability.

Part 1: The Primary Synthetic Pathway: A Three-Step Approach

A logical and robust synthetic route to 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene commences with the commercially available starting material, 1,4-difluorobenzene. The synthesis proceeds through three key transformations: Friedel-Crafts acylation, electrophilic aromatic chlorination, and deoxofluorination.

Primary_Synthetic_Pathway start 1,4-Difluorobenzene intermediate1 1-(2,5-Difluorophenyl)ethanone start->intermediate1 Step 1: Friedel-Crafts Acylation intermediate2 1-(4-Chloro-2,5-difluorophenyl)ethanone intermediate1->intermediate2 Step 2: Electrophilic Chlorination product 1-Chloro-4-(1,1-difluoroethyl)- 2,5-difluorobenzene intermediate2->product Step 3: Geminal Difluorination

Caption: The primary three-step synthetic route.

Step 1: Friedel-Crafts Acylation of 1,4-Difluorobenzene

Causality: The initial step involves the introduction of an acetyl group onto the 1,4-difluorobenzene ring. Friedel-Crafts acylation is the classic method for this transformation[1][2]. Due to the electron-withdrawing nature of the two fluorine atoms, the benzene ring is significantly deactivated towards electrophilic attack. Consequently, a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃), is required in stoichiometric amounts to drive the reaction[3][4]. The acylation occurs at the position ortho to one of the fluorine atoms, leading to the formation of 1-(2,5-difluorophenyl)ethanone[5][6].

Experimental Protocol:

  • To a dry, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.2 equivalents).

  • Add 1,4-difluorobenzene (1.0 equivalent) to the flask.

  • Cool the mixture to 0 °C in an ice bath with stirring.

  • Add acetyl chloride (1.1 equivalents) dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 50 °C for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to 0 °C and carefully quench by slowly pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure and purify the crude product by vacuum distillation to yield 1-(2,5-difluorophenyl)ethanone as a colorless to pale yellow liquid[7].

Step 2: Electrophilic Aromatic Chlorination

Causality: The second step is the regioselective chlorination of the 1-(2,5-difluorophenyl)ethanone intermediate. The acetyl group is a meta-director and a deactivator, while the fluorine atoms are ortho, para-directors and also deactivators. The combined electronic effects direct the incoming electrophilic chlorine to the position para to the fluorine at C2 and meta to the acetyl group. A Lewis acid catalyst such as iron(III) chloride (FeCl₃) is typically used to generate the chloronium ion (Cl⁺) electrophile from chlorine gas or an alternative chlorine source[8].

Experimental Protocol:

  • In a flask protected from light, dissolve 1-(2,5-difluorophenyl)ethanone (1.0 equivalent) in a suitable solvent such as dichloromethane.

  • Add a catalytic amount of iron(III) chloride (0.1 equivalents).

  • Bubble chlorine gas through the solution at a controlled rate at room temperature, or alternatively, add a chlorinating agent like sulfuryl chloride (1.1 equivalents) dropwise.

  • Monitor the reaction by Gas Chromatography-Mass Spectrometry (GC-MS).

  • Once the starting material is consumed, quench the reaction by washing with a 10% aqueous sodium thiosulfate solution to remove excess chlorine.

  • Separate the organic layer, wash with water and brine, and dry over anhydrous magnesium sulfate.

  • Evaporate the solvent and purify the resulting crude 1-(4-chloro-2,5-difluorophenyl)ethanone by recrystallization or column chromatography[9].

Step 3: Geminal Difluorination of the Ketone

Causality: The final and crucial step is the conversion of the carbonyl group of the acetophenone intermediate into a gem-difluoroethyl group. This is a deoxofluorination reaction. Diethylaminosulfur trifluoride (DAST) is a widely used reagent for this transformation[10][11][12][13]. DAST reacts with the ketone to form an intermediate that subsequently eliminates to give the desired gem-difluoride[14].

Experimental Protocol:

  • In a fume hood, to a solution of 1-(4-chloro-2,5-difluorophenyl)ethanone (1.0 equivalent) in anhydrous dichloromethane in a fluorinated ethylene propylene (FEP) or polytetrafluoroethylene (PTFE) flask, add diethylaminosulfur trifluoride (DAST) (2.0-2.5 equivalents) dropwise at 0 °C under a nitrogen atmosphere.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 24-48 hours.

  • Monitor the reaction progress by ¹⁹F NMR spectroscopy.

  • Upon completion, carefully quench the reaction by slowly adding it to a cooled, saturated aqueous solution of sodium bicarbonate.

  • Extract the product with dichloromethane.

  • Wash the combined organic layers with water and brine, and dry over anhydrous sodium sulfate.

  • After solvent evaporation, purify the crude product by column chromatography on silica gel to afford 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene.

Part 2: Benchmarking Against Alternative Methods

While the primary pathway is robust, alternative reagents and strategies exist for each key transformation. A critical evaluation of these alternatives is essential for process optimization, especially concerning safety, cost, and environmental impact.

Alternative Fluorinating Agents for Geminal Difluorination

The use of DAST is effective but comes with significant safety concerns, as it is thermally unstable and can decompose explosively at elevated temperatures[10][15]. Safer and more stable alternatives have been developed.

  • Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride): This reagent is more thermally stable than DAST and often provides comparable or superior yields[10][16]. Its higher boiling point and lower vapor pressure also make it safer to handle.

  • XtalFluor-E® and XtalFluor-M®: These are crystalline, thermally stable deoxofluorinating reagents that are easier to handle than the liquid DAST and Deoxo-Fluor®[15][17]. They are often used in the presence of a fluoride source promoter and can lead to cleaner reactions with fewer byproducts[17].

Fluorination_Alternatives Ketone 1-(4-Chloro-2,5-difluorophenyl)ethanone DAST DAST Ketone->DAST Standard DeoxoFluor Deoxo-Fluor® Ketone->DeoxoFluor Safer Alternative XtalFluor XtalFluor® Ketone->XtalFluor Solid, Stable Alternative Product 1-Chloro-4-(1,1-difluoroethyl)- 2,5-difluorobenzene DAST->Product DeoxoFluor->Product XtalFluor->Product

Sources

Safety & Regulatory Compliance

Safety

Guide to the Proper Disposal of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene

This document provides a comprehensive, step-by-step guide for the safe handling and proper disposal of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS No. 1138444-89-9). As a halogenated aromatic compound, this...

Author: BenchChem Technical Support Team. Date: February 2026

This document provides a comprehensive, step-by-step guide for the safe handling and proper disposal of 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene (CAS No. 1138444-89-9). As a halogenated aromatic compound, this substance requires rigorous disposal protocols to ensure the safety of laboratory personnel and protect the environment. This guide is designed for researchers, scientists, and drug development professionals, offering field-proven insights grounded in established safety standards.

Core Principles: Hazard Identification and Regulatory Context

Understanding the inherent risks and regulatory framework is the foundation of safe disposal. 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene is classified as a hazardous substance, and its disposal is governed by regulations overseeing halogenated organic compounds.

Hazard Profile

While a complete, peer-reviewed safety data sheet (SDS) for this specific novel compound is not widely available, its structural components—a chlorinated and polyfluorinated benzene ring—place it within a well-understood class of chemicals. The primary hazards are derived from available supplier information and data on analogous compounds.[1][2][3][4][5]

PropertyDataSource
CAS Number 1138444-89-9[3][4][5]
Molecular Formula C₈H₅ClF₄[3]
GHS Pictogram GHS07 (Exclamation Mark)[4][5]
Signal Word Warning[4]
Primary Hazard H302: Harmful if swallowed[4]
Anticipated Hazards Skin, eye, and respiratory tract irritant[1][2][3]

The causality for these hazards lies in the reactivity of the halogenated benzene structure. Such compounds can disrupt biological membranes and metabolic processes upon contact or ingestion.

Regulatory Imperative: Halogenated Organic Waste

Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), solvents containing halogens (Fluorine, Chlorine, Bromine, Iodine) are categorized as hazardous waste.[6][7] This classification mandates a specific disposal pathway that strictly prohibits disposal via sanitary sewers or general refuse.[8][9] The preferred and often legally required disposal method for such waste is high-temperature incineration at a licensed facility or, in some cases, reclamation.[6] Landfilling of untreated halogenated organic waste is broadly restricted.[6][10][11]

Operational Protocol: Waste Handling and Segregation

Proper disposal begins at the point of generation. The following protocols are designed as a self-validating system to prevent accidental mixing of incompatible waste streams and to ensure regulatory compliance.

Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure the following PPE is worn:

  • Eye Protection: Chemical safety goggles or a face shield.[3]

  • Hand Protection: Nitrile or other chemically resistant gloves.

  • Body Protection: A standard laboratory coat.

  • Respiratory Protection: All handling of the substance and its waste should occur within a certified chemical fume hood to avoid inhalation of vapors.[12]

Waste Segregation: The Critical Step

The single most important step in managing this waste is segregation. Halogenated and non-halogenated waste streams must never be mixed.[9][13] The reason is twofold:

  • Safety: Mixing can cause unintended chemical reactions.[14]

  • Cost and Compliance: The disposal cost for halogenated waste is significantly higher due to the specialized incineration required to neutralize harmful byproducts like hydrogen fluoride and hydrogen chloride.[9] Mixing a small amount of halogenated waste into a large volume of non-halogenated solvent contaminates the entire volume, drastically increasing disposal costs.[9]

WasteSegregation Start Chemical Waste Generated Decision Does waste contain halogens? (F, Cl, Br, I) Start->Decision Halogenated Segregate into 'HALOGENATED ORGANIC WASTE' (Clearly Labeled, Closed Container) Decision->Halogenated Yes NonHalogenated Segregate into 'NON-HALOGENATED ORGANIC WASTE' (Clearly Labeled, Closed Container) Decision->NonHalogenated No Disposal Arrange Disposal via Certified Hazardous Waste Handler Halogenated->Disposal NonHalogenated->Disposal

Caption: Decision workflow for proper chemical waste segregation.

Step-by-Step Waste Collection Procedure
  • Designate a Container: Select a clearly labeled, dedicated waste container for "Halogenated Organic Waste." The container must be made of a compatible material (e.g., glass or high-density polyethylene) with a secure, vapor-tight lid.[15][16]

  • Label Correctly: As soon as the first drop of waste is added, the container must be labeled with the words "Hazardous Waste" and a description of its contents (e.g., "1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene in solvent").[9]

  • Keep Closed: The waste container must remain tightly sealed at all times, except when actively adding waste.[9] This minimizes fugitive emissions and exposure risks.

  • Avoid Overfilling: Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[15]

  • Store Safely: Store the sealed container in a well-ventilated, designated satellite accumulation area. It should be placed within secondary containment (such as a larger tub) to contain any potential leaks. Keep it away from heat, sparks, or open flames.[1][17]

Final Disposal: The Logistical Plan

The ultimate disposal of this chemical waste is not a task for laboratory personnel. It must be managed through your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.

Arranging for Pickup
  • Contact EHS: Once your waste container is approaching full, contact your institution's EHS office to schedule a waste pickup.[18]

  • Provide Documentation: Be prepared to provide an accurate inventory of the waste container's contents.

  • Transport: The waste must be transported by a certified hazardous waste hauler to a permitted Treatment, Storage, and Disposal Facility (TSDF).[6][16]

Empty Container Disposal

An empty container that held 1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene must also be managed carefully.

  • Triple Rinsing: The container should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[18][19]

  • Rinsate Disposal: The rinsate from all three rinses must be collected and disposed of as halogenated hazardous waste.[19]

  • Final Disposal: After triple rinsing and removal or defacing of the original label, the container may be disposed of as regular non-hazardous laboratory glass or plastic waste.[18][19]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate hazards.

  • Alert Personnel: Immediately alert colleagues in the vicinity.

  • Remove Ignition Sources: If safe to do so, extinguish any open flames and turn off nearby electrical equipment.[1][20]

  • Evacuate (If Necessary): For large spills or if you feel unwell, evacuate the area and contact your institution's emergency response team.

  • Small Spill Cleanup: For minor spills that you are trained to handle:

    • Don appropriate PPE, including respiratory protection if necessary.

    • Contain the spill by covering it with an inert absorbent material such as vermiculite, dry sand, or a commercial sorbent.[20] Do not use combustible materials like paper towels.

    • Using non-sparking tools, carefully sweep the saturated absorbent into a designated container.[1][17]

    • Seal the container, label it as hazardous waste, and arrange for its disposal.

  • Ventilate: Ensure the area is well-ventilated until the cleanup is complete.

References

  • Products Finishing. What Regulations Apply to Chlorinated Solvent Use? PF Online. Available at: [Link]

  • University of Groningen. Hazardous waste acceptance conditions. Available at: [Link]

  • Vita-D-Chlor. Guidance Manual for Disposal of Chlorinated Water. Available at: [Link]

  • PubChem. 1-Chloro-2,5-difluorobenzene. National Center for Biotechnology Information. Available at: [Link]

  • West Liberty University. Material Safety Data Sheet 2,4-Difluoronitrobenzene, 99%. Available at: [Link]

  • New Jersey Department of Health. Hazardous Substance Fact Sheet for Ethane, 1-Chloro-1,1-Difluoro-. Available at: [Link]

  • U.S. Government Publishing Office. Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Electronic Code of Federal Regulations. Available at: [Link]

  • Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. Available at: [Link]

  • New Jersey Department of Health. Hazardous Substance Fact Sheet for Fluorobenzene. Available at: [Link]

  • RAND Corporation. Policies for Chlorinated Solvent Waste: An Exploratory Application of a Model of Chemical Life Cycles and Interactions. Available at: [Link]

  • Occupational Safety and Health Administration. 1910.1028 - Benzene. U.S. Department of Labor. Available at: [Link]

  • Ace Waste. Properly Managing Chemical Waste in Laboratories. Available at: [Link]

  • Hazardous Waste Experts. Guidelines for Solvent Waste Recycling and Disposal. Available at: [Link]

  • WorkSafeBC. Table of exposure limits for chemical and biological substances. Available at: [Link]

  • Environmental Protection Agency. Hazardous Waste: Guidelines and Regulations. EPA.gov. Available at: [Link]

  • SCION Instruments. Good Laboratory Practices: Waste Disposal. Available at: [Link]

  • New Jersey Department of Health. Hazardous Substance Fact Sheet for Benzene. Available at: [Link]

  • University of Canterbury. Laboratory Chemical Waste Handling and Disposal Guidelines. Available at: [Link]

  • Environmental Marketing Services. Effective Lab Chemical Waste Management. Available at: [Link]

  • European Commission. Recommendation from the Scientific Committee on Occupational Exposure Limits for benzene. Available at: [Link]

  • U.S. Government Publishing Office. 40 CFR 268.33 -- Waste specific prohibitions—chlorinated aliphatic wastes. Electronic Code of Federal Regulations. Available at: [Link]

  • Environmental Protection Agency. Solvents in the Workplace - How to Determine if They Are Hazardous Waste. EPA.gov. Available at: [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene
Reactant of Route 2
Reactant of Route 2
1-Chloro-4-(1,1-difluoroethyl)-2,5-difluorobenzene
© Copyright 2026 BenchChem. All Rights Reserved.